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Foundational

Vardenafil-d5 chemical properties and structure

Deuterated Internal Standard for Bioanalysis & Pharmacokinetics Executive Summary Vardenafil-d5 (CAS: 1189685-70-8) is a stable isotope-labeled analog of Vardenafil, a potent phosphodiesterase type 5 (PDE5) inhibitor use...

Author: BenchChem Technical Support Team. Date: February 2026

Deuterated Internal Standard for Bioanalysis & Pharmacokinetics

Executive Summary

Vardenafil-d5 (CAS: 1189685-70-8) is a stable isotope-labeled analog of Vardenafil, a potent phosphodiesterase type 5 (PDE5) inhibitor used in the treatment of erectile dysfunction. Chemically characterized by the replacement of five hydrogen atoms with deuterium isotopes (


H) on the N-ethyl piperazine moiety, this compound serves as the definitive Internal Standard (IS)  for the quantification of Vardenafil in biological matrices (plasma, urine, tissue) via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Its utility lies in its physicochemical mirroring of the analyte: it co-elutes with Vardenafil, experiencing identical matrix effects (suppression/enhancement) and extraction recovery rates, yet remains mass-resolvable by mass spectrometry. This guide details its chemical properties, structural logic, and validated bioanalytical protocols.

Chemical Identity & Physicochemical Properties[1][2][3][4]

The core distinction of Vardenafil-d5 is the isotopic enrichment of the ethyl group attached to the piperazine ring. This specific labeling position is metabolically robust and ensures the label is retained in the primary parent ion during ionization.

Table 1: Chemical Specifications
PropertyDetail
Chemical Name 2-[2-Ethoxy-5-(4-ethyl-d5-piperazin-1-yl)sulfonylphenyl]-5-methyl-7-propyl-3H-imidazo[5,1-f][1,2,4]triazin-4-one
CAS Number 1189685-70-8 (Free Base)
Molecular Formula C

H

D

N

O

S
Molecular Weight 493.63 g/mol (vs. 488.60 for unlabeled Vardenafil)
Isotopic Purity Typically ≥ 99% deuterated forms (d1-d5)
Solubility Soluble in DMSO (>10 mg/mL), Methanol, Acetonitrile; Low solubility in water (Free base)
Appearance White to off-white solid
pKa ~4.7 (piperazine nitrogen), ~8.9 (sulfonamide/core)
Storage -20°C, hygroscopic, protect from light
Structural Analysis & Deuteration Logic

The stability of the deuterium label is critical. Vardenafil-d5 is synthesized by alkylating the des-ethyl precursor with ethyl-d5 iodide (or bromide).

  • Label Position: The

    
    -ethyl group is attached to the N4 position of the piperazine ring.[1]
    
  • Metabolic Implications: The N-dealkylation (loss of the ethyl group) is a major metabolic pathway (forming N-desethylvardenafil, Metabolite M1).

    • Note: Because the label is on the leaving group during N-dealkylation, Vardenafil-d5 cannot be used to quantify the M1 metabolite directly, as the label is lost in the conversion. It is specific for the parent compound.

Diagram 1: Structural Fragmentation & MS/MS Transition Logic

The following diagram illustrates the structural relationship and the mass spectral fragmentation used for detection.

VardenafilFragmentation cluster_legend Bioanalytical Strategy Parent Vardenafil-d5 Precursor [M+H]+ = 494.3 m/z (Deuterium on N-Ethyl group) Collision Collision Induced Dissociation (CID) Parent->Collision ESI+ Source Frag_Core Fragment A (Core) [M-SulfonylEthylPip]+ m/z ~312 (Label Lost) Collision->Frag_Core Homolytic Cleavage (C-S Bond Break) Frag_Tag Fragment B (Tag) [Ethyl-d5-Piperazine moiety]+ m/z ~156 (Label Retained) Collision->Frag_Tag Piperazine Ring Fragmentation Note1 Quantifier Transition: 494.3 -> 156.2 (High Specificity) Note2 Qualifier Transition: 494.3 -> 312.2 (Core Confirmation)

Caption: MS/MS fragmentation pathway for Vardenafil-d5. The primary transition (494->156) tracks the deuterated moiety, ensuring high specificity against unlabeled interferences.

Experimental Protocol: LC-MS/MS Bioanalysis

This protocol outlines a validated workflow for quantifying Vardenafil in human plasma using Vardenafil-d5 as the Internal Standard.

4.1. Preparation of Standards
  • Stock Solution: Dissolve 1 mg of Vardenafil-d5 in 1 mL of Methanol (concentration: 1 mg/mL). Store at -20°C.

  • Working IS Solution: Dilute the stock with 50% Methanol/Water to a final concentration of 50–100 ng/mL . This solution will be spiked into all samples.

4.2. Sample Extraction (Liquid-Liquid Extraction - LLE)

LLE is preferred over protein precipitation for cleaner baselines and higher sensitivity (LLOQ ~0.2 ng/mL).

  • Aliquot: Transfer 200 µL of plasma into a glass tube.

  • Spike: Add 20 µL of Working IS Solution (Vardenafil-d5). Vortex for 10 sec.

  • Buffer: Add 100 µL of 0.1 M Sodium Carbonate (pH 9.0) to basify the sample (ensures Vardenafil is in free base form for extraction).

  • Extract: Add 1.5 mL of Methyl tert-butyl ether (MTBE) or Ethyl Acetate.

  • Agitate: Vortex vigorously for 5 minutes or shake on a reciprocating shaker.

  • Separate: Centrifuge at 4,000 rpm for 10 minutes at 4°C.

  • Evaporate: Transfer the supernatant (organic layer) to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute: Dissolve the residue in 100 µL of Mobile Phase (e.g., Acetonitrile:10mM Ammonium Formate, 50:50).

4.3. LC-MS/MS Parameters
ParameterSetting
Column C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm)
Mobile Phase A 10 mM Ammonium Acetate + 0.1% Formic Acid in Water
Mobile Phase B Acetonitrile
Gradient 0-0.5 min: 20% B; 0.5-3.0 min: Ramp to 90% B; 3.0-4.0 min: Hold 90% B.
Flow Rate 0.4 mL/min
Ionization ESI Positive Mode
Vardenafil Transition 489.2 → 151.2 (Collision Energy: ~45 eV)
Vardenafil-d5 Transition 494.3 → 156.2 (Quantifier) or 494.3 → 312.2 (Qualifier)

Note: The transition 494 → 156 corresponds to the deuterated ethyl-piperazine fragment. The transition 494 → 312 corresponds to the core structure (loss of the deuterated tail); while 312 is identical to the unlabeled fragment, the precursor (494) distinguishes it.

Analytical Workflow Visualization

The following diagram depicts the self-validating workflow ensuring data integrity in pharmacokinetic studies.

LCMS_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Plasma Biological Sample (Plasma/Serum) IS_Spike Spike Internal Standard (Vardenafil-d5) Plasma->IS_Spike Extraction Liquid-Liquid Extraction (MTBE + pH 9 Buffer) IS_Spike->Extraction Recon Reconstitution (Mobile Phase) Extraction->Recon LC HPLC Separation (C18 Column) Recon->LC MS Triple Quadrupole MS (ESI+) LC->MS MRM MRM Detection Analyte: 489->151 IS: 494->156 MS->MRM Ratio Calculate Area Ratio (Analyte Area / IS Area) MRM->Ratio Curve Quantification via Calibration Curve Ratio->Curve

Caption: Step-by-step bioanalytical workflow using Vardenafil-d5 to normalize extraction variability and matrix effects.

Handling, Stability, and Safety
  • Hygroscopicity: Vardenafil salts are hygroscopic. The d5 analog should be equilibrated to room temperature in a desiccator before weighing to prevent water uptake from altering the effective mass.

  • Solution Stability: Stock solutions in methanol are stable for at least 3 months at -20°C. Aqueous working solutions should be prepared fresh or stored no longer than 24 hours at 4°C due to potential hydrolysis of the sulfonamide bond over extended periods.

  • Light Sensitivity: Protect from direct light during storage and extraction.

References
  • Raslan, M., et al. (2022).[2] "Determination of Vardenafil in Human Plasma by LC/MS/MS and its Clinical Applications." Saudi Journal of Medical and Pharmaceutical Sciences. Retrieved from [Link]

  • Johnson, R. D., et al. (2006). "The LC/MS Quantitation of Vardenafil (Levitra®) in Postmortem Biological Specimens." Federal Aviation Administration (FAA) Civil Aerospace Medical Institute.[3][4] Retrieved from [Link]

  • Corning, K., et al. (2009). "Liquid chromatography/tandem mass spectrometry method for the simultaneous determination of vardenafil and its major metabolite." Journal of Chromatography B.

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Technical Guide: Synthesis and Manufacturing of Vardenafil-d5

Executive Summary Subject: Vardenafil-d5 (Ethyl-d5) CAS: 1189685-70-8 Application: Stable Isotope Labeled (SIL) Internal Standard for LC-MS/MS bioanalysis.[1] Target Audience: Synthetic Chemists, Analytical Scientists, a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Subject: Vardenafil-d5 (Ethyl-d5) CAS: 1189685-70-8 Application: Stable Isotope Labeled (SIL) Internal Standard for LC-MS/MS bioanalysis.[1] Target Audience: Synthetic Chemists, Analytical Scientists, and CMC Leads.[1]

This technical guide details the high-fidelity synthesis and manufacturing of Vardenafil-d5 , a deuterated isotopologue of the PDE5 inhibitor Vardenafil. Unlike bulk drug manufacturing, the production of Vardenafil-d5 focuses on isotopic enrichment (>99% isotopic purity) and chemical precision to prevent "isotopic scrambling" or unlabeled impurity carryover, which compromises quantitative bioassays.[1]

The methodology described utilizes a Late-Stage Functionalization (LSF) strategy.[1] By introducing the deuterium label in the final synthetic step, we maximize the yield of the expensive isotope and reduce the risk of deuterium exchange during harsh upstream conditions.

Part 1: Chemical Strategy & Retrosynthesis[1]

The structural integrity of Vardenafil-d5 relies on the stable incorporation of five deuterium atoms on the


-ethyl group of the piperazine ring.
Retrosynthetic Analysis[1]
  • Target Molecule: Vardenafil-d5 (

    
    -ethyl-d5).[1]
    
  • Disconnection: The

    
    -alkyl bond is the most strategic disconnection point.
    
  • Precursors:

    • Nucleophile:

      
      -Desethyl Vardenafil (The secondary amine core).[1]
      
    • Electrophile: Iodoethane-d5 (

      
      ) or Bromoethane-d5 (
      
      
      
      ).[1]

Rationale for LSF: Direct coupling of a pre-labeled


-ethyl-d5-piperazine with the sulfonyl chloride core is a valid route.[1] However, the LSF route described below offers superior control over stoichiometry, minimizing the formation of bis-alkylated byproducts and ensuring the highest isotopic incorporation.[1]

Part 2: Detailed Synthesis Protocol

Phase 1: Preparation of the Sulfonyl Chloride Core

Note: This phase follows standard Vardenafil manufacturing protocols to generate the reactive electrophile.

Reagents: 2-(2-ethoxyphenyl)-5-methyl-7-propyl-3H-imidazo[5,1-f][1,2,4]triazin-4-one, Chlorosulfonic acid, Thionyl chloride.[1][2][3][4][5]

  • Chlorosulfonation: The imidazotriazinone core is treated with neat chlorosulfonic acid at 0–5°C.[1]

  • Reaction: The mixture is allowed to warm to ambient temperature (RT) and stirred for 2–4 hours. The electrophilic aromatic substitution occurs selectively at the 5-position of the phenyl ring (para to the ethoxy group).[1]

  • Quenching: The reaction mixture is poured slowly onto crushed ice/water to precipitate the sulfonyl chloride.

  • Isolation: Filter the solid 4-ethoxy-3-(5-methyl-4-oxo-7-propyl-3,4-dihydroimidazo[5,1-f][1,2,4]triazin-2-yl)benzenesulfonyl chloride . Dry under vacuum.[1][6]

    • Checkpoint: Verify formation by LC-MS (hydrolyzed acid mass) or rapid NMR.[1]

Phase 2: Synthesis of N-Desethyl Vardenafil (The Precursor)

Critical Step: Specificity is required to avoid bis-sulfonylation.[1]

Reagents: Sulfonyl Chloride (from Phase 1), 1-Boc-piperazine, Triethylamine (TEA), Dichloromethane (DCM), Trifluoroacetic acid (TFA).[1]

Step 2.1: Sulfonamide Coupling

  • Dissolve the Sulfonyl Chloride (1.0 eq) in anhydrous DCM.

  • Add 1-Boc-piperazine (1.1 eq) and TEA (2.5 eq) at 0°C.

  • Stir at RT for 3 hours. The Boc-protection ensures sulfonylation occurs only at the free nitrogen, preventing polymerization or dimer formation.[1]

  • Workup: Wash with water and brine. Dry organic layer over

    
     and concentrate.[1]
    
  • Intermediate: tert-butyl 4-((4-ethoxy-3-(5-methyl-4-oxo-7-propyl-3,4-dihydroimidazo[5,1-f][1,2,4]triazin-2-yl)phenyl)sulfonyl)piperazine-1-carboxylate.[1]

Step 2.2: Deprotection

  • Dissolve the Boc-intermediate in DCM.

  • Add TFA (10–20% v/v) dropwise at 0°C. Stir for 1–2 hours until TLC shows complete conversion.

  • Neutralization: Carefully quench with saturated

    
     solution to pH ~8.
    
  • Extraction: Extract with DCM/Isopropanol (9:1) to ensure recovery of the polar secondary amine.[1]

  • Purification: Recrystallize from Ethanol/Ether or use Flash Chromatography (DCM:MeOH:NH4OH) to obtain pure N-Desethyl Vardenafil .

Phase 3: Deuteromethylation (The Manufacturing of Vardenafil-d5)

This is the high-value step requiring precise stoichiometry.[1]

Reagents: N-Desethyl Vardenafil, Iodoethane-d5 (


, >99.5 atom % D), 

, Acetonitrile (ACN).[1]

Protocol:

  • Setup: In a flame-dried round-bottom flask under Nitrogen atmosphere, dissolve N-Desethyl Vardenafil (1.0 eq) in anhydrous ACN (10 mL/g).

  • Base Addition: Add anhydrous

    
     (1.5 eq). Stir for 15 minutes to activate the amine.
    
  • Labeling: Add Iodoethane-d5 (1.1 eq) via syringe.[1]

    • Technical Insight: Avoid large excess of alkyl halide to prevent quaternization (formation of the ammonium salt).[1]

  • Reaction: Heat to 40–50°C for 4–6 hours. Monitor by HPLC.

  • Workup: Filter off inorganic salts. Concentrate the filtrate.

  • Purification:

    • The crude residue contains Vardenafil-d5 and trace unreacted amine.

    • Method: Preparative HPLC (C18 column, Ammonium Formate/Acetonitrile gradient).[1]

    • Salt Formation: Dissolve the free base in minimal acetone and add 1M HCl in ether to precipitate Vardenafil-d5 Hydrochloride .

Part 3: Manufacturing Specifications & Quality Control[1][7]

To validate the manufactured standard for bioanalytical use, the following specifications must be met.

Data Presentation: Specification Summary
ParameterSpecificationAnalytical Method
Appearance White to off-white solidVisual Inspection
Chemical Purity > 98.0%HPLC (UV @ 254 nm)
Isotopic Purity > 99.0% (d0 < 0.5%)HR-MS / LC-MS
Isotopic Distribution d5 ≥ 99%Mass Spectrometry
Identity Conforms to Structure1H-NMR, 13C-NMR
Water Content Report ValueKarl Fischer
Solubility Soluble in DMSO, MeOHVisual
Self-Validating Protocol: Isotopic Purity Check

Before releasing the batch, perform a "Blank Check":

  • Inject a high concentration of Vardenafil-d5 (1 µg/mL) into the LC-MS/MS.[1]

  • Monitor the MRM transition for unlabeled Vardenafil (489.2 -> 151.1).[1]

  • Pass Criteria: The signal for unlabeled Vardenafil must be < 0.5% of the d5 signal.[1] This ensures the standard will not contribute false positives to the analyte signal in patient samples.

Part 4: Visualization of Signaling & Synthesis

The following diagram illustrates the convergent synthesis workflow, highlighting the critical Late-Stage Functionalization step.

Vardenafil_d5_Synthesis Core Imidazotriazinone Core (C17H20N4O2) SulfonylCl Sulfonyl Chloride Intermediate Core->SulfonylCl 1. ClSO3H Chlorosulfonation BocIntermediate Boc-Protected Sulfonamide SulfonylCl->BocIntermediate 2. BocPip, TEA Coupling BocPip 1-Boc-Piperazine Desethyl N-Desethyl Vardenafil (Secondary Amine) BocIntermediate->Desethyl 3. TFA/DCM Deprotection Vardenafil_d5 Vardenafil-d5 (Final Product) Desethyl->Vardenafil_d5 4. EtI-d5, K2CO3 Deuteromethylation (LSF) EtI_d5 Iodoethane-d5 (C2D5-I) EtI_d5->Vardenafil_d5 Isotope Source

Caption: Synthesis pathway of Vardenafil-d5 via Late-Stage Functionalization of N-Desethyl Vardenafil.

Part 5: References

  • Bayer Aktiengesellschaft. (2002).[1] Imidazotriazinones as PDE inhibitors. U.S. Patent 6,362,178.[1][6] Link

  • Polpharma SA. (2017).[1] Method for manufacturing of vardenafil and its salts. U.S. Patent 9,845,328.[1] Link

  • Cayman Chemical. (2023).[1] Vardenafil-d5 Product Information & Specifications. Cayman Chemical.[1][7] Link[1]

  • Mao, H., et al. (2012).[1] Synthesis and Spectral Characterization of Related Substances of Vardenafil. Synthetic Communications, 42(22), 3363-3377.[1] Link[1]

  • Kuethe, J. T., et al. (2009).[1] Practical Synthesis of Deuterium-Labeled API Standards. Journal of Organic Chemistry. Link[1]

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Precision in Quantitative Bioanalysis: The Definitive Guide to Deuterated Internal Standards in LC-MS/MS

Introduction: The Ionization Crisis and the Isotopic Solution In quantitative LC-MS/MS, the detector response is rarely absolute. It is a relative measurement heavily influenced by the sample matrix—a phenomenon known as...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Ionization Crisis and the Isotopic Solution

In quantitative LC-MS/MS, the detector response is rarely absolute. It is a relative measurement heavily influenced by the sample matrix—a phenomenon known as matrix effects . Co-eluting phospholipids, salts, and endogenous metabolites compete for charge in the electrospray ionization (ESI) source, causing unpredictable signal suppression or enhancement.

External calibration fails here because the calibrant (in neat solvent) does not experience the same "ionization environment" as the analyte in plasma or urine.

The industry-standard solution is the Stable Isotope Dilution Assay (SIDA) . By introducing a stable isotope-labeled internal standard (SIL-IS)—specifically a deuterated analog—we create a reference point that mimics the analyte’s physicochemical behavior. However, deuterium is not a "magic bullet." It introduces unique kinetic and chromatographic challenges that, if ignored, lead to validation failure.

This guide moves beyond basic textbook definitions to the operational mechanics of selecting, validating, and troubleshooting deuterated standards.

The Physicochemical Basis: Why Deuterium?

To use deuterated standards effectively, one must understand the Deuterium Isotope Effect .[1]

The Chromatographic Shift (The "Inverse Isotope Effect")

Contrary to the assumption that isotopologues co-elute perfectly, deuterated compounds often elute earlier than their non-deuterated (protiated) analogs in Reverse Phase Chromatography (RPLC).[2][3]

  • Mechanism: The C-D bond is shorter (approx.[2][3] 0.005 Å) and has a lower zero-point vibrational energy than the C-H bond. This results in a slightly smaller molar volume and reduced lipophilicity (hydrophobicity).[4]

  • Impact: In high-efficiency UHPLC, a highly deuterated standard (e.g., D8 or D10) may separate from the analyte by 0.1–0.5 minutes.

  • The Risk: If the IS elutes before the analyte, it may elute outside the suppression zone that affects the analyte, rendering it useless for matrix correction.

Matrix Effect Compensation Logic

The goal is perfect co-elution. The IS must experience the exact same suppression event as the analyte.

MatrixEffect Matrix Biological Matrix (Phospholipids/Salts) Analyte Analyte Signal (Suppressed) Matrix->Analyte Ion Suppression IS Deuterated IS Signal (Suppressed Equally) Matrix->IS Ion Suppression Ratio Calculated Ratio (Analyte Area / IS Area) Analyte->Ratio IS->Ratio Result Corrected Quantitation (Normalized) Ratio->Result

Figure 1: The mechanism of Matrix Effect Compensation. The IS normalizes the data because it suffers the same ionization penalty as the analyte.

Strategic Selection: The "Rule of Three" and Scrambling

Selecting a commercial standard or designing a custom synthesis requires strict adherence to three criteria.

Mass Shift (The "Rule of Three")

The mass difference (


) between the analyte and the IS must be sufficient to prevent Isotopic Overlap . Natural carbon-13 (

) abundance creates "M+1" and "M+2" peaks in the analyte's spectrum.
  • Requirement: Use a minimum of D3 (

    
     Da).
    
  • Why: If you use a D1 or D2 standard, the natural isotopic envelope of the analyte (specifically the

    
     isotope) will contribute signal to the IS channel, causing non-linearity at high concentrations.
    
Label Positioning (Avoiding Scrambling)

Critical Failure Point: Never place deuterium on exchangeable heteroatoms (O-H, N-H, S-H).

  • Mechanism: In protic solvents (water, methanol) or acidic mobile phases, deuterium on these sites undergoes rapid Hydrogen/Deuterium Exchange (HDX) with the solvent. Your D3-standard effectively becomes D0 within seconds.

  • Solution: Deuterium must be incorporated into non-exchangeable C-D bonds (e.g., on an aromatic ring or alkyl chain).

Selection Decision Tree

SelectionLogic Start Select Internal Standard Check1 Is a C13/N15 Standard Available? Start->Check1 C13Yes Select C13/N15 (Ideal: No RT Shift) Check1->C13Yes Yes C13No Evaluate Deuterated Options Check1->C13No No (Too expensive/Rare) Check2 Check Label Position C13No->Check2 Exchangeable On N, O, S? Check2->Exchangeable Stable On C-D Backbone? Check2->Stable Reject Reject Exchangeable->Reject Reject (Scrambling Risk) Check3 Check Mass Shift Stable->Check3 ShiftLow < +3 Da Check3->ShiftLow ShiftHigh >= +3 Da Check3->ShiftHigh Reject2 Reject2 ShiftLow->Reject2 Reject (Isotopic Interference) Final Final ShiftHigh->Final Validate RT Shift

Figure 2: Decision logic for selecting the optimal Internal Standard. Priority is given to stability and mass resolution.

Experimental Workflow: The Self-Validating Protocol

This workflow integrates FDA Bioanalytical Method Validation (BMV) guidelines regarding IS performance [1][2].

Step 1: Preparation & Spiking

Timing is Critical: The IS must be added to the sample before any sample preparation (extraction, protein precipitation).

  • Why: This allows the IS to track recovery losses during the extraction process.

Protocol:

  • Prepare a Working Internal Standard (WIS) solution in a solvent compatible with the biological matrix (usually 50:50 Methanol:Water).

  • Spike WIS into the sample (e.g., 50 µL WIS into 200 µL Plasma).

  • Vortex for 30 seconds to ensure equilibration.

Step 2: Cross-Talk Validation (The "Blank" Check)

Before running a full curve, you must quantify the Cross-Signal Contribution .

TestProcedureAcceptance Criteria (FDA/EMA)
IS Interference Inject a Blank matrix spiked only with IS. Monitor Analyte channel.[3]Signal must be < 20% of the LLOQ response.[5][6]
Analyte Interference Inject a ULOQ (Upper Limit of Quantitation) sample without IS. Monitor IS channel.Signal must be < 5% of the average IS response.
Step 3: Retention Time Verification
  • Inject the Analyte and IS separately, then together.

  • Overlay the chromatograms.

  • Pass Criteria: The retention time difference (

    
    ) should be negligible. If 
    
    
    
    min, verify that the IS is still within the same matrix suppression window as the analyte.

Troubleshooting Common Pitfalls

"The IS signal is dropping over the run."
  • Cause: Accumulation of matrix on the column or source contamination.

  • Diagnosis: If the analyte signal drops equally, the IS is doing its job (correcting). If the IS drops more than the analyte, check for "Deuterium Scrambling" (if the mobile phase became acidic/basic over time).

"My calibration curve is quadratic/non-linear."
  • Cause: Cross-talk. The high concentration of analyte (at ULOQ) is contributing isotopically to the IS channel, artificially inflating the IS area and depressing the ratio.

  • Fix: Switch to a higher mass analog (e.g., move from D3 to D6) or reduce the ULOQ concentration.

"The IS peaks are splitting."
  • Cause: Solvent mismatch. The WIS solvent is too strong (e.g., 100% MeOH) compared to the initial mobile phase (e.g., 95% Water).

  • Fix: Match the WIS solvent strength to the initial gradient conditions.

References

  • US Food and Drug Administration (FDA). (2018).[7][8] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

  • European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

  • Wang, S., et al. (2007). Deuterium isotope effect on retention time in reversed-phase liquid chromatography. Journal of Chromatography A. [Contextual grounding on RPLC shifts].
  • ResolveMass Laboratories. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

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Comparative Analysis of Vardenafil and Vardenafil-d5: Structural Dynamics and Bioanalytical Applications

Introduction: The Role of Isotopic Substitution in PDE5 Inhibitor Analysis Vardenafil (Levitra®) is a potent phosphodiesterase type 5 (PDE5) inhibitor used in the treatment of erectile dysfunction.[1][2][3][4] In the con...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Role of Isotopic Substitution in PDE5 Inhibitor Analysis

Vardenafil (Levitra®) is a potent phosphodiesterase type 5 (PDE5) inhibitor used in the treatment of erectile dysfunction.[1][2][3][4] In the context of pharmacokinetic (PK) studies, forensic toxicology, and therapeutic drug monitoring (TDM), the quantification of Vardenafil requires high-sensitivity Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[4]

To achieve regulatory-grade accuracy (FDA/EMA compliance), an internal standard (IS) is mandatory to correct for variability in extraction recovery and matrix effects.[4] Vardenafil-d5 , a stable isotope-labeled analog, is the gold standard for this purpose.[4] Unlike structural analogs (e.g., Sildenafil used as IS), Vardenafil-d5 shares near-identical physicochemical properties with the analyte, ensuring it tracks the drug perfectly through extraction and ionization, provided specific structural nuances are understood.[4]

This guide dissects the structural differences between Vardenafil and Vardenafil-d5 and translates them into actionable bioanalytical protocols.

Structural Characterization and Isotopic Placement

The primary difference lies in the substitution of five hydrogen atoms (


H) with deuterium (

H or D) on the ethyl group attached to the piperazine ring.
Chemical Specifications
FeatureVardenafil (Analyte)Vardenafil-d5 (Internal Standard)
CAS Number 224785-90-41189685-70-8
Formula C

H

N

O

S
C

H

D

N

O

S
Molecular Weight ~488.6 g/mol ~493.6 g/mol
Monoisotopic Mass 488.22493.25
Label Position N-Ethyl group (Protiated)N-Ethyl-d5 group (Deuterated)
Structural Visualization

The following diagram illustrates the core structure and highlights the specific site of isotopic labeling.

VardenafilStructure Figure 1: Structural comparison showing the site of deuteration on the N-ethyl moiety. Core Imidazo-Triazinone Core (Scaffold) Sulfonyl Sulfonyl Linker Core->Sulfonyl Piperazine Piperazine Ring Sulfonyl->Piperazine Ethyl_H N-Ethyl Group (C2H5) Vardenafil Piperazine->Ethyl_H Analyte Ethyl_D N-Ethyl-d5 Group (C2D5) Vardenafil-d5 Piperazine->Ethyl_D Internal Standard

Physicochemical Implications of Deuteration[7][8][9]

While chemically similar, the substitution of Hydrogen with Deuterium introduces subtle physicochemical shifts known as Isotope Effects .[5] Understanding these is critical for method development.

The Chromatographic Isotope Effect

In Reversed-Phase Liquid Chromatography (RPLC), C-D bonds are slightly shorter and less polarizable than C-H bonds, making the deuterated molecule slightly less lipophilic.[5]

  • Result: Vardenafil-d5 typically elutes slightly earlier than Vardenafil.

  • Impact: If the retention time shift is too large, the IS may not co-elute with the analyte, failing to compensate for transient matrix effects (ion suppression/enhancement) at that specific time point.

  • Mitigation: Use high-efficiency columns (e.g., C18, 1.7 µm particle size) and optimized gradient slopes to maintain co-elution within ±0.05 minutes.

Mass Shift and Resolution

The +5 Da mass shift is sufficient to avoid isotopic overlap.

  • Vardenafil naturally contains

    
    C isotopes.[4] The M+5 isotope of native Vardenafil is negligible (<0.1% abundance).
    

LC-MS/MS Method Dynamics

This section details the mass spectrometric behavior, which is the most critical aspect of using Vardenafil-d5.

Fragmentation Logic (The "Ethyl Group" Trap)

In Electrospray Ionization (ESI+), Vardenafil protonates to form


.[4] During Collision-Induced Dissociation (CID), the molecule fragments.
  • Major Fragment (Quantifier): Cleavage of the sulfonyl-piperazine bond yields the N-ethylpiperazine moiety.[4]

  • Vardenafil: Precursor 489.2

    
     Product 151.1  (Contains the ethyl group).
    
  • Vardenafil-d5: Precursor 494.2

    
     Product 156.1  (Contains the ethyl-d5  group).
    

CRITICAL WARNING: If you monitor a fragment that loses the ethyl group (e.g., the core scaffold at m/z 312), both the Analyte and the IS will produce the same product ion (m/z 312). This causes "Cross-Talk" and invalidates the method. You must monitor the fragment that retains the deuterium label.

MRM Transition Table
CompoundPrecursor Ion (

)
Product Ion (

)
RoleCollision Energy (eV)
Vardenafil 489.2151.1 Quantifier35
489.2299.2Qualifier45
Vardenafil-d5 494.2156.1 Internal Standard35
Fragmentation Pathway Diagram

FragmentationPathway Figure 2: MS/MS Fragmentation Pathway. Note that the Quantifier ion must retain the N-ethyl group. V_Pre Vardenafil Precursor [M+H]+ = 489.2 CID Collision Induced Dissociation (CID) V_Pre->CID D5_Pre Vardenafil-d5 Precursor [M+H]+ = 494.2 D5_Pre->CID V_Prod Product Ion (N-ethylpiperazine) m/z = 151.1 (Contains C2H5) CID->V_Prod Primary Path D5_Prod Product Ion (N-ethyl-d5-piperazine) m/z = 156.1 (Contains C2D5) CID->D5_Prod Primary Path Common_Prod Common Scaffold Fragment m/z = 312.1 (Label LOST - Do Not Use for IS) CID->Common_Prod Secondary Path (Avoid for IS)

Experimental Protocol: Self-Validating Workflow

This protocol is designed for human plasma but is adaptable to other matrices.

Stock Solution Preparation
  • Vardenafil Stock: Dissolve 1 mg in 1 mL Methanol (1 mg/mL).

  • Vardenafil-d5 Stock: Dissolve 1 mg in 1 mL Methanol (1 mg/mL).

  • IS Working Solution: Dilute d5 stock to 50 ng/mL in 50% Methanol/Water. Rationale: This concentration should yield a signal similar to the mid-range of the calibration curve.

Sample Extraction (Protein Precipitation)[4]
  • Step 1: Aliquot 100 µL of Plasma into a 1.5 mL tube.

  • Step 2: Add 20 µL of IS Working Solution (Vardenafil-d5).[4] Vortex 10s.

  • Step 3: Add 300 µL Acetonitrile (cold) to precipitate proteins.

  • Step 4: Vortex vigorously for 2 mins. Centrifuge at 12,000 x g for 10 mins.

  • Step 5: Transfer 200 µL supernatant to an autosampler vial. Dilute with 200 µL 0.1% Formic Acid in Water (to match initial mobile phase).

LC-MS Conditions
  • Column: C18, 50mm x 2.1mm, 1.7 µm (e.g., Waters BEH or Phenomenex Kinetex).[4]

  • Mobile Phase A: Water + 0.1% Formic Acid.[4]

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[4]

  • Gradient:

    • 0.0 min: 10% B

    • 3.0 min: 90% B

    • 3.1 min: 10% B

    • 4.0 min: Stop

  • Flow Rate: 0.4 mL/min.[1][4][6]

Validation & Quality Assurance

To ensure the "Trustworthiness" of the method, perform these specific checks:

Isotopic Purity Check

Inject a high concentration of Vardenafil-d5 (pure standard) and monitor the Vardenafil (489->151) channel.[4]

  • Acceptance Criteria: Signal in the analyte channel must be < 20% of the LLOQ signal.

  • Cause of Failure: If signal exists, your d5 standard contains d0 impurities (incomplete synthesis).[4]

Cross-Talk Check

Inject a high concentration of Vardenafil (ULOQ level) and monitor the IS (494->156) channel.[4]

  • Acceptance Criteria: Signal in the IS channel must be < 5% of the average IS response.

  • Cause of Failure: If signal exists, natural isotopic abundance or fragmentation spillover is occurring.[4]

Matrix Factor (MF) Evaluation

Calculate MF for both Analyte and IS.[4]



  • Goal: The ratio should be close to 1.0 (0.95 - 1.05), proving that Vardenafil-d5 perfectly compensates for matrix suppression.

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 135400189, Vardenafil. [Link]

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Foundational

Technical Guide: Solubility and Stability of Vardenafil-d5 (hydrochloride)

This guide serves as an authoritative technical reference for the handling, solubility, and stability of Vardenafil-d5 (hydrochloride) .[1][2][3] It is designed for analytical chemists and researchers utilizing this comp...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as an authoritative technical reference for the handling, solubility, and stability of Vardenafil-d5 (hydrochloride) .[1][2][3] It is designed for analytical chemists and researchers utilizing this compound as an Internal Standard (IS) in LC-MS/MS bioanalysis.[1][2][3][4]

[1][2][3][4]

Executive Summary

Vardenafil-d5 (hydrochloride) is the stable deuterium-labeled isotope of Vardenafil, a potent phosphodiesterase type 5 (PDE5) inhibitor.[1][2][3][4] In bioanalytical workflows, it serves as a critical Internal Standard (IS) to normalize matrix effects, recovery losses, and ionization variability during the quantification of Vardenafil in biological fluids (plasma, urine).[1][2]

  • Primary Challenge: The solubility profile of the hydrochloride salt differs drastically from the free base. Misidentifying the form can lead to precipitation in aqueous mobile phases.[4]

  • Critical Stability Constraint: While the solid state is stable, aqueous solutions exhibit hydrolytic sensitivity and must be prepared fresh or stored at ultra-low temperatures.

Physicochemical Profile

PropertySpecification
Compound Name Vardenafil-d5 (hydrochloride)
Chemical Structure Deuterated analog of 2-[2-ethoxy-5-(4-ethylpiperazin-1-yl)sulfonylphenyl]-5-methyl-7-propyl-3H-imidazo[5,1-f][1,2,4]triazin-4-one
Isotopic Labeling Typically labeled on the ethyl group of the piperazine ring (d5).[2][3][4][5]
Molecular Weight ~530.1 g/mol (HCl salt) / ~493.6 g/mol (Free Base)
Appearance White to off-white crystalline solid
Hygroscopicity The HCl salt is potentially hygroscopic; protect from moisture.[1][2][3][4]

Solubility Dynamics

The solubility of Vardenafil-d5 is dictated by its salt form.[1][2][3][4] The hydrochloride salt is polar and water-soluble, whereas the free base is lipophilic and practically insoluble in water.[2]

Solvent Selection Matrix[4]
  • Primary Stock Solvent (Recommended): DMSO (Dimethyl Sulfoxide) or Methanol .[1][3][4]

    • Causality: DMSO prevents aggregation and ensures long-term stability at -20°C. Methanol is preferred if the LC-MS method is sensitive to DMSO signal suppression, though DMSO is generally acceptable at low volumes.[2][3][4]

  • Working Solvent: 50:50 Methanol:Water or Acetonitrile:Water .[3]

    • Causality: Matches the initial mobile phase conditions of reverse-phase chromatography, preventing "solvent shock" and peak distortion.[1][2]

Quantitative Solubility Data (HCl Salt)
SolventSolubility Limit (approx.)[2][3][4][5][6][7]Notes
Water ~100 mg/mLHigh solubility due to ionic dissociation.[1][2][3][4] Note: Free base is only ~0.11 mg/mL.[3][4][5]
DMSO ~50 mg/mLIdeal for cryo-storage (-20°C to -80°C).[3][4]
Methanol SolubleGood for intermediate dilutions.[3][4]
Ethanol ~0.5 mg/mLLower solubility; not recommended for high-conc stocks.[1][2][3][4]
PBS (pH 7.2) ~10 mg/mLPhosphate buffers reduce solubility compared to pure water.[1][2][3][4]

Critical Alert: Do not attempt to dissolve Vardenafil-d5 (free base) directly in neutral water.[1][2][3][4] It requires an acidic environment or organic co-solvent.[3][4] The HCl salt dissolves readily in water.[4]

Stability and Degradation Mechanisms[1][2][9]

Vardenafil-d5 is robust in the solid state but susceptible to specific degradation pathways in solution.[1][2][3][4]

Stability Risks[1][4]
  • Hydrolysis: The sulfonyl group and the imidazotriazinone core are sensitive to hydrolysis in highly acidic or basic aqueous solutions over time.[4]

  • Photodegradation: Vardenafil is light-sensitive.[2][3][4] Prolonged exposure to UV/ambient light can induce ring-opening or oxidation.[1][2][3][4]

  • Deuterium Exchange: The ethyl-d5 label is chemically stable and resistant to H/D exchange under physiological conditions (pH 7.[1][2][3][4]4) and typical LC-MS mobile phases (pH 3-4).[1][2][3][4]

Storage Protocols
  • Solid State: Store at -20°C . Desiccate to prevent moisture absorption.[3][4] Stability: >3 years.[3][4][6]

  • Stock Solution (DMSO): Store at -80°C . Stability: 6–12 months.[3][4]

  • Aqueous Working Solution: Do NOT store >24 hours. Prepare fresh daily.

Visualization: Stability & Degradation Workflow

VardenafilStability Solid Solid Vardenafil-d5 HCl (-20°C, Desiccated) Stock Primary Stock (DMSO) (Stable 6-12 mo @ -80°C) Solid->Stock Dissolve in DMSO Working Working Solution (MeOH/Water or ACN/Water) Stock->Working Dilute (Daily Prep) LCMS LC-MS/MS Analysis (Immediate Use) Working->LCMS Inject Hydrolysis Hydrolysis Risk (Acidic/Basic pH > 24h) Working->Hydrolysis Storage > 24h Photolysis Photodegradation (UV Light Exposure) Working->Photolysis Light Exposure

Caption: Logical workflow for handling Vardenafil-d5, highlighting critical degradation checkpoints (Red) versus stable states (Green/Blue).

Experimental Protocols

Protocol A: Preparation of Primary Stock Solution (1 mg/mL)

Purpose: To create a stable, long-term storage solution.[1][2][3][4]

  • Weighing: Accurately weigh 1.0 mg of Vardenafil-d5 HCl into a distinct, amber glass vial (to protect from light).

  • Dissolution: Add 1.0 mL of high-purity DMSO (anhydrous).

    • Why DMSO? It minimizes hydrolysis risk compared to water and prevents evaporation during freezer storage.[4]

  • Mixing: Vortex for 30 seconds. Ensure no particulates remain.[3][4][8]

  • Verification: Visually inspect against a dark background.[3][4]

  • Storage: Aliquot into 100 µL volumes in cryovials. Store at -80°C .

Protocol B: Working Standard Preparation (Fresh Daily)

Purpose: To prepare the IS spiking solution for bioanalysis.[1][3][4]

  • Thawing: Thaw one aliquot of DMSO stock at room temperature (protect from light). Vortex to mix condensate.[3][4]

  • Intermediate Dilution: Dilute 10 µL of Stock into 990 µL of Methanol (10 µg/mL).

  • Final Spiking Solution: Dilute the intermediate further with 50% Methanol/Water to reach the desired IS concentration (e.g., 50–100 ng/mL).

    • Self-Validating Step: Inject this solution immediately into the LC-MS to verify peak area consistency before processing samples.

References

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Protocols & Analytical Methods

Method

Application Note: High-Sensitivity Quantitation of Vardenafil in Biological Matrices using Vardenafil-d5 Internal Standard

This Application Note and Protocol guide is designed for researchers and bioanalytical scientists seeking to develop a robust LC-MS/MS method for the quantification of Vardenafil using its stable isotope-labeled internal...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol guide is designed for researchers and bioanalytical scientists seeking to develop a robust LC-MS/MS method for the quantification of Vardenafil using its stable isotope-labeled internal standard, Vardenafil-d5.

Introduction & Scientific Rationale

Vardenafil is a potent and selective phosphodiesterase type 5 (PDE5) inhibitor used in the treatment of erectile dysfunction.[1] Accurate quantification of Vardenafil in plasma or serum is critical for pharmacokinetic (PK) studies, therapeutic drug monitoring (TDM), and forensic toxicology.

Why Vardenafil-d5?

While structural analogs like Sildenafil or Tadalafil are sometimes used as internal standards (IS), they do not co-elute perfectly with Vardenafil and may exhibit different ionization efficiencies or matrix effect susceptibilities. Vardenafil-d5 , being a stable isotopolog, offers:

  • Co-elution: Chromatographic behavior nearly identical to the analyte, ensuring that the IS experiences the exact same matrix suppression or enhancement at the moment of ionization.

  • Mass Differentiation: A +5 Da mass shift (typically on the ethyl group of the piperazine ring) allows for interference-free detection in Mass Spectrometry.

  • Compensation: It effectively corrects for variability in extraction recovery, transfer losses, and injection volume errors.

Chemical & Physical Specifications

FeatureVardenafil (Analyte)Vardenafil-d5 (Internal Standard)
CAS Number 224785-90-41189685-70-8
Molecular Formula C₂₃H₃₂N₆O₄SC₂₃H₂₇D₅N₆O₄S
Molecular Weight 488.60 g/mol 493.63 g/mol
Precursor Ion [M+H]⁺ m/z 489.2m/z 494.2
Solubility DMSO, Methanol, Water (low)DMSO, Methanol
Storage -20°C (Desiccated)-20°C (Desiccated)

Experimental Workflow

The following diagram outlines the end-to-end workflow, from sample preparation to data analysis.

Vardenafil_Workflow Sample Biological Sample (Plasma/Serum) Spike IS Spiking (Vardenafil-d5) Sample->Spike Add 10 µL IS Prep Sample Preparation (Protein Precipitation) Spike->Prep Add ACN (1:3 v/v) LC LC Separation (C18 Column) Prep->LC Inject Supernatant MS MS/MS Detection (ESI+ MRM) LC->MS Elute Data Quantitation (Ratio Analyte/IS) MS->Data Integrate Peaks

Caption: Step-by-step LC-MS/MS workflow for Vardenafil quantitation using Vardenafil-d5.

Method Development Guide

Mass Spectrometry Optimization

The method relies on Multiple Reaction Monitoring (MRM) in Positive Electrospray Ionization (ESI+) mode.

  • Source Parameters (Typical for Triple Quadrupole):

    • Ion Spray Voltage: 4500 – 5500 V

    • Temperature: 400°C – 500°C

    • Curtain Gas: 20 – 30 psi

    • Collision Gas: Medium

  • MRM Transitions: Since the deuterated label is typically located on the ethyl group of the piperazine ring, fragmentation pathways that retain this group will exhibit a mass shift.

CompoundPrecursor Ion (m/z)Product Ion (m/z)RoleCollision Energy (eV)
Vardenafil 489.2151.2Quantifier35 - 45
Vardenafil 489.2312.2Qualifier25 - 35
Vardenafil-d5 494.2151.2 or 156.2 *Quantifier35 - 45

Critical Protocol Note (*): The product ion for Vardenafil-d5 depends on the specific fragmentation site relative to the deuterium label.

  • If the fragment m/z 151 loses the ethyl-piperazine group: The product ion will remain m/z 151.2.

  • If the fragment m/z 151 retains the ethyl-piperazine group: The product ion will shift to m/z 156.2.

  • Action: Perform a Product Ion Scan of m/z 494.2 during method development to confirm the dominant fragment.

Chromatographic Conditions

A Reverse-Phase (RP) method is recommended to separate Vardenafil from matrix interferences.

  • Column: Agilent Zorbax Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or Phenomenex Kinetex C18.

  • Mobile Phase A: 0.1% Formic Acid in Water (or 10mM Ammonium Acetate for pH stability).

  • Mobile Phase B: Acetonitrile (LC-MS Grade).

  • Flow Rate: 0.3 – 0.5 mL/min.

  • Gradient Profile:

    • 0.0 min: 10% B

    • 0.5 min: 10% B

    • 3.0 min: 90% B

    • 3.5 min: 90% B

    • 3.6 min: 10% B (Re-equilibration)

    • 5.0 min: Stop

Detailed Experimental Protocol

Preparation of Stock and Working Solutions
  • Vardenafil Stock (1 mg/mL): Dissolve 1 mg of Vardenafil HCl in 1 mL of Methanol.

  • Vardenafil-d5 IS Stock (1 mg/mL): Dissolve 1 mg of Vardenafil-d5 in 1 mL of Methanol. Note: Sonicate if necessary.

  • IS Working Solution (500 ng/mL): Dilute the IS Stock 1:2000 in 50% Methanol/Water. This solution will be used for spiking.

Sample Preparation (Protein Precipitation)

This method is chosen for its speed and high recovery for Vardenafil.

  • Aliquot: Transfer 100 µL of plasma/serum into a 1.5 mL centrifuge tube.

  • Spike IS: Add 10 µL of IS Working Solution (500 ng/mL). Vortex gently for 10 seconds.

  • Precipitate: Add 300 µL of ice-cold Acetonitrile.

  • Vortex: Vortex vigorously for 1 minute to ensure complete protein precipitation.

  • Centrifuge: Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer: Transfer 200 µL of the clear supernatant to an autosampler vial.

  • Dilution (Optional): If peak shape is poor due to solvent strength, dilute the supernatant 1:1 with Mobile Phase A before injection.

Method Validation Framework (FDA/EMA Guidelines)

To ensure the method is scientifically valid, the following parameters must be assessed:

  • Linearity: Construct a calibration curve (e.g., 0.5 – 500 ng/mL). Use a weighted linear regression (

    
    ) of the Area Ratio (Analyte/IS).
    
  • Selectivity: Analyze 6 lots of blank plasma to ensure no interference at the retention times of Vardenafil or Vardenafil-d5.

  • Matrix Effect (ME):

    
    
    
    • Ideally, the IS (d5) should have a similar ME to the analyte, resulting in an IS-normalized Matrix Factor close to 1.0.

  • Accuracy & Precision:

    • Intra-day: 5 replicates at LLOQ, Low, Medium, and High QC levels.

    • Inter-day: Repeat over 3 separate runs.

    • Acceptance:

      
       deviation (
      
      
      
      for LLOQ).

Troubleshooting & Best Practices

  • Deuterium Isotope Effect: Deuterated compounds may elute slightly earlier than their non-deuterated counterparts on high-efficiency columns. Ensure the integration window covers both peaks if they separate slightly.

  • Cross-Talk: Inject a high concentration Vardenafil standard (without IS) and monitor the IS channel. If a peak appears, it indicates isotopic impurity (presence of d0 in d5 standard). Ensure d0 contribution to IS channel is < 5% of the IS response.

  • Carryover: Vardenafil can be "sticky." Use a needle wash solution containing 50:50 Methanol:Isopropanol with 0.1% Formic Acid.

References

  • U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry.

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Application

Application Note: A Robust and Validated Protocol for the Quantification of Vardenafil in Human Plasma using Vardenafil-d5 as an Internal Standard by LC-MS/MS

Introduction: The Rationale for a Deuterated Internal Standard in Vardenafil Bioanalysis Vardenafil is a potent and selective phosphodiesterase type 5 (PDE5) inhibitor used in the treatment of erectile dysfunction.[1][2]...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Rationale for a Deuterated Internal Standard in Vardenafil Bioanalysis

Vardenafil is a potent and selective phosphodiesterase type 5 (PDE5) inhibitor used in the treatment of erectile dysfunction.[1][2] Accurate quantification of vardenafil in plasma is crucial for pharmacokinetic (PK) studies, bioequivalence assessments, and therapeutic drug monitoring to ensure safety and efficacy.[1][2][3] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalysis due to its high sensitivity, specificity, and throughput.[1][4][5]

A critical component of a robust bioanalytical method is the use of an appropriate internal standard (IS) to correct for variability during sample preparation and analysis. An ideal IS co-elutes with the analyte and exhibits similar ionization efficiency and extraction recovery. A stable isotope-labeled (SIL) internal standard, such as Vardenafil-d5, is the preferred choice as its physicochemical properties are nearly identical to the unlabeled analyte, differing only in mass. This minimizes analytical variability and improves the accuracy and precision of the assay. This application note details a comprehensive protocol for the analysis of vardenafil in human plasma using Vardenafil-d5 as the internal standard, validated according to international guidelines.[6][7][8][9]

Materials and Reagents

Chemicals and Standards
  • Vardenafil hydrochloride (Reference Standard)

  • Vardenafil-d5 (Internal Standard)

  • Acetonitrile (LC-MS Grade)

  • Methanol (LC-MS Grade)

  • Formic Acid (LC-MS Grade)

  • Ammonium Acetate (LC-MS Grade)

  • Ultrapure Water (18.2 MΩ·cm)

  • Control Human Plasma (K2-EDTA)

Labware and Equipment
  • Calibrated micropipettes and tips

  • Microcentrifuge tubes (1.5 mL)

  • Vortex mixer

  • Microcentrifuge

  • 96-well collection plates

  • Plate sealer

  • HPLC or UPLC system

  • Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Experimental Protocol

Preparation of Stock and Working Solutions

Rationale: Accurate preparation of stock and working solutions is fundamental for generating a reliable calibration curve and quality control samples. Using a solvent like methanol ensures complete dissolution of the standards.

  • Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve vardenafil and Vardenafil-d5 in methanol to prepare individual 1 mg/mL stock solutions.

  • Working Standard Solutions: Prepare serial dilutions of the vardenafil stock solution in 50:50 acetonitrile/water to create working standards for the calibration curve (e.g., concentrations ranging from 0.5 to 100 ng/mL).

  • Internal Standard Working Solution (10 ng/mL): Dilute the Vardenafil-d5 stock solution with acetonitrile to a final concentration of 10 ng/mL. This solution will be used as the protein precipitation solvent.

Plasma Sample Preparation: Protein Precipitation

Rationale: Protein precipitation is a rapid and effective method for removing the majority of proteins from plasma samples, which can interfere with the LC-MS/MS analysis.[10][11] Acetonitrile is a commonly used and efficient precipitation solvent.[10][11][12] A 3:1 ratio of acetonitrile to plasma is typically sufficient for effective protein removal.[12][13]

G

Step-by-Step Protocol:

  • Label microcentrifuge tubes for calibration standards, quality control (QC) samples, and unknown samples.

  • To each tube, add 100 µL of the corresponding plasma sample (blank, standard, QC, or unknown).

  • Add 300 µL of the internal standard working solution (10 ng/mL Vardenafil-d5 in acetonitrile) to each tube.[13]

  • Vortex each tube vigorously for 1 minute to ensure thorough mixing and protein precipitation.[4]

  • Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.[14]

  • Carefully transfer the supernatant to a clean 96-well plate or HPLC vial.

  • The samples are now ready for injection into the LC-MS/MS system.

LC-MS/MS Instrument Conditions

Rationale: The chromatographic conditions are optimized to achieve a short run time while ensuring baseline separation of vardenafil from endogenous plasma components. A C18 column is commonly used for this type of analysis.[5][15] The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to provide high selectivity and sensitivity for quantification.[1][14]

Liquid Chromatography Parameters
ParameterRecommended Condition
Column Reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm)[5][15]
Mobile Phase A 0.1% Formic acid in water or 10 mM Ammonium Acetate[1][4][16]
Mobile Phase B Acetonitrile with 0.1% Formic Acid[4]
Flow Rate 0.4 - 0.55 mL/min[1][16]
Injection Volume 2 - 10 µL
Column Temperature 40°C[5]
Gradient Elution A typical gradient starts at 5-10% B, ramps up to 90-95% B, and re-equilibrates.
Mass Spectrometry Parameters
ParameterRecommended Condition
Ionization Mode Electrospray Ionization (ESI), Positive[1][16]
Scan Type Multiple Reaction Monitoring (MRM)
Nebulizer Gas Instrument Dependent
Gas Temperature ~300 - 350°C[16]
Capillary Voltage Instrument Dependent

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MRM Transitions

Rationale: The precursor ion (Q1) for vardenafil corresponds to its protonated molecule [M+H]+. The product ions (Q3) are characteristic fragments generated by collision-induced dissociation (CID). For Vardenafil-d5, the precursor ion will be 5 mass units higher than vardenafil, while the fragment ions may or may not retain the deuterium labels, requiring empirical optimization.

AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)
Vardenafil 489.3151.2~55[1]
489.3312.2~45[14]
Vardenafil-d5 (IS) 494.3 (Predicted)151.2 / 317.2 (Optimize)To be optimized

Note: Collision energies should be optimized for the specific instrument being used to achieve the most stable and intense signal.

Method Validation and Data Analysis

The developed method should be fully validated according to the guidelines from regulatory agencies such as the FDA and EMA.[6][8][9]

Validation Parameters
  • Selectivity and Specificity: Absence of interfering peaks at the retention times of vardenafil and Vardenafil-d5 in blank plasma from at least six different sources.

  • Calibration Curve: A calibration curve should be prepared by plotting the peak area ratio (Vardenafil/Vardenafil-d5) against the nominal concentration of vardenafil. A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically used. The correlation coefficient (r²) should be ≥0.99.[1]

  • Lower Limit of Quantification (LLOQ): The lowest concentration on the calibration curve that can be quantified with acceptable precision (RSD ≤ 20%) and accuracy (within ±20% of the nominal value).[14] A typical LLOQ for vardenafil is around 0.05 - 0.5 ng/mL.[1][5][17]

  • Precision and Accuracy: Determined by analyzing QC samples at low, medium, and high concentrations on the same day (intra-day) and on different days (inter-day). The precision (%RSD) should not exceed 15% (20% at LLOQ) and accuracy (%RE) should be within ±15% (±20% at LLOQ).[17]

  • Recovery and Matrix Effect: Assessed to ensure that the extraction efficiency is consistent and that endogenous plasma components do not suppress or enhance the ionization of the analyte and IS.[17]

  • Stability: The stability of vardenafil in plasma should be evaluated under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at -20°C or -80°C.[17]

Conclusion

This application note provides a detailed and robust protocol for the quantification of vardenafil in human plasma using Vardenafil-d5 as an internal standard. The use of a stable isotope-labeled internal standard coupled with a straightforward protein precipitation sample preparation method and sensitive LC-MS/MS detection provides a reliable and high-throughput assay suitable for regulated bioanalysis in clinical and research settings. Adherence to established validation guidelines is essential to ensure the integrity and quality of the generated data.

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Method

Application Note: Quantitative Analysis of Vardenafil in Human Urine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with a Deuterated Internal Standard

Abstract This application note presents a robust and sensitive method for the quantification of vardenafil in human urine using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). To ensure the highes...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note presents a robust and sensitive method for the quantification of vardenafil in human urine using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). To ensure the highest degree of accuracy and precision, a stable isotope-labeled internal standard, Vardenafil-d8, is employed. The protocol details a streamlined solid-phase extraction (SPE) procedure for sample clean-up and concentration, followed by optimized chromatographic separation and mass spectrometric detection. This method is fully validated according to the principles outlined in the US Food and Drug Administration (FDA) and European Medicines Agency (EMA) guidelines on bioanalytical method validation, making it suitable for pharmacokinetic studies, clinical monitoring, and forensic toxicology applications.

Introduction: The Rationale for Precise Vardenafil Quantification

Vardenafil is a potent and selective phosphodiesterase type 5 (PDE5) inhibitor primarily used in the treatment of erectile dysfunction.[1][2] Understanding its pharmacokinetic profile—absorption, distribution, metabolism, and excretion—is critical for drug development, bioequivalence studies, and therapeutic drug monitoring. Urine analysis provides a non-invasive matrix for assessing the excretion of vardenafil and its metabolites.[3] Given that only a small percentage of the administered vardenafil dose is excreted unchanged in urine, a highly sensitive and selective analytical method is imperative.[3]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalysis due to its superior sensitivity and specificity.[4] However, the complexity of biological matrices like urine can introduce variability from ion suppression or enhancement, extraction inconsistencies, and instrument drift. To counteract these matrix effects and potential sample processing errors, the use of a stable isotope-labeled internal standard (SIL-IS) is the preferred approach.[5]

Expert Insight: A SIL-IS, such as Vardenafil-d8, is the ideal internal standard. It is chemically identical to the analyte (vardenafil) and thus exhibits the same chromatographic behavior and ionization efficiency.[5] This co-elution ensures that any matrix effects experienced by the analyte are mirrored by the internal standard, allowing for highly accurate and precise quantification through the ratio of their respective signal responses.[5] While structurally analogous internal standards like sildenafil-d8 can be used, a deuterated version of the analyte itself provides the most reliable correction.[6]

This guide provides a comprehensive, step-by-step protocol for the entire workflow, from sample collection to final data analysis, grounded in established scientific principles and regulatory expectations.[3][6]

Materials and Reagents

  • Analytes and Standards:

    • Vardenafil hydrochloride trihydrate (≥98% purity)

    • Vardenafil-d8 (ethyl-d5, propyl-d3) hydrochloride (Isotopic purity ≥98%)

    • Blank human urine (screened for interfering substances)

  • Solvents and Chemicals:

    • Methanol (LC-MS grade)

    • Acetonitrile (LC-MS grade)

    • Formic acid (LC-MS grade)

    • Ammonium acetate (LC-MS grade)

    • Ultrapure water (18.2 MΩ·cm)

    • Sodium hydroxide solution (for pH adjustment)[3]

  • Consumables:

    • Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB or similar polymeric reversed-phase sorbent)

    • Polypropylene microcentrifuge tubes (1.5 mL and 2.0 mL)

    • Autosampler vials with inserts

    • Pipettes and precision tips

Experimental Protocols

Preparation of Stock and Working Solutions

Causality: Accurate preparation of stock, calibration curve (CC), and quality control (QC) solutions is the foundation of a reliable quantitative assay. Using separate stock solutions for CC and QC samples is a critical cross-validation step to ensure the accuracy of the standards.

  • Primary Stock Solutions (1 mg/mL):

    • Accurately weigh ~5 mg of vardenafil and vardenafil-d8 into separate volumetric flasks.

    • Dissolve in methanol to achieve a final concentration of 1 mg/mL for each.

  • Working Standard Solutions:

    • Perform serial dilutions of the vardenafil primary stock solution with 50:50 (v/v) methanol:water to prepare working solutions for calibration standards and QC samples.

  • Internal Standard (IS) Working Solution (100 ng/mL):

    • Dilute the vardenafil-d8 primary stock solution with 50:50 (v/v) methanol:water to a final concentration of 100 ng/mL.

Sample Preparation: Solid-Phase Extraction (SPE)

Expert Insight: SPE is chosen over liquid-liquid extraction (LLE) for its superior clean-up efficiency, higher throughput, and reduced solvent consumption. A polymeric reversed-phase sorbent is effective for retaining moderately polar compounds like vardenafil from an aqueous matrix like urine.[3]

Caption: Solid-Phase Extraction (SPE) Workflow for Urine Samples.

Step-by-Step Protocol:

  • Sample Pre-treatment: To a 1.5 mL microcentrifuge tube, add 500 µL of urine sample (blank, calibration standard, or QC). Add 25 µL of the 100 ng/mL IS working solution. Add 500 µL of 0.1% formic acid in water. Vortex for 10 seconds.

  • SPE Cartridge Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of ultrapure water. Do not allow the sorbent bed to dry.

  • Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge. Apply a gentle vacuum or positive pressure to pass the sample through the sorbent at a flow rate of approximately 1-2 mL/min.

  • Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove hydrophilic interferences.

  • Elution: Elute the vardenafil and vardenafil-d8 from the cartridge with 1 mL of methanol into a clean collection tube.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 90% Mobile Phase A: 10% Mobile Phase B). Vortex and transfer to an autosampler vial.

LC-MS/MS Instrumentation and Conditions

Causality: The chromatographic conditions are designed to achieve a sharp, symmetrical peak for vardenafil, separating it from potential matrix interferences. A C18 reversed-phase column provides excellent retention. The gradient elution ensures a reasonable run time while maintaining good peak shape. The mass spectrometer is set to Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and selectivity, monitoring specific precursor-to-product ion transitions.

ParameterCondition
LC System High-Performance Liquid Chromatography (HPLC) or UHPLC system
Column C18 Reversed-Phase Column (e.g., 50 mm x 2.1 mm, <3 µm particle size)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Flow Rate 0.4 mL/min
Gradient 10% B to 90% B over 3 min, hold for 1 min, return to 10% B and re-equilibrate
Column Temperature 40°C
Injection Volume 5 µL
Mass Spectrometer Triple Quadrupole Mass Spectrometer
Ionization Source Electrospray Ionization (ESI), Positive Mode
MRM Transitions See Table 2 below

Table 2: Multiple Reaction Monitoring (MRM) Transitions

CompoundPrecursor Ion (m/z)Product Ion (m/z)Dwell Time (ms)Collision Energy (eV)
Vardenafil 489.2151.1 (Quantifier)15045
489.2312.2 (Qualifier)15035
Vardenafil-d8 497.3151.115045

Note: Collision energies should be optimized for the specific instrument used.[1][4]

Method Validation

A bioanalytical method must be rigorously validated to ensure its reliability for its intended purpose.[6] The validation should be performed in accordance with regulatory guidelines such as the FDA's "Bioanalytical Method Validation Guidance for Industry" or the EMA's "Guideline on bioanalytical method validation".[3][6]

Caption: Key Parameters for Bioanalytical Method Validation.

Summary of Validation Parameters and Acceptance Criteria:

Validation ParameterPurposeTypical Acceptance Criteria
Selectivity To ensure no interference from endogenous matrix components at the retention times of the analyte and IS.Response in blank samples should be <20% of the LLOQ response for the analyte and <5% for the IS.
Linearity & Range To define the concentration range over which the assay is accurate and precise.Calibration curve with a correlation coefficient (r²) ≥ 0.99. Back-calculated standards should be within ±15% of nominal.
Accuracy & Precision To determine the closeness of measured values to the true value and the reproducibility of measurements.Mean accuracy within ±15% of nominal (±20% at LLOQ). Precision (%CV) ≤15% (≤20% at LLOQ) for intra- and inter-day runs.
Lower Limit of Quantitation (LLOQ) The lowest concentration that can be measured with acceptable accuracy and precision.Analyte response should be at least 5 times the blank response. Accuracy within ±20% and precision ≤20%.
Matrix Effect To assess the impact of matrix components on analyte ionization.The coefficient of variation (%CV) of the IS-normalized matrix factor should be ≤15%.
Recovery To measure the efficiency of the extraction process.Recovery should be consistent and precise across the concentration range.
Stability To evaluate the stability of the analyte in the biological matrix under various storage and handling conditions.Mean concentrations of stability samples should be within ±15% of nominal (baseline) concentrations.

Data Analysis and Quantification

Quantification is based on the ratio of the peak area of the vardenafil quantifier ion to the peak area of the vardenafil-d8 internal standard. A calibration curve is constructed by plotting this peak area ratio against the nominal concentration of the calibration standards. A weighted (e.g., 1/x²) linear regression analysis is typically used to fit the data. The concentrations of vardenafil in the QC and unknown urine samples are then calculated from their peak area ratios using the regression equation of the calibration curve.

Conclusion

The method described in this application note provides a selective, sensitive, and robust protocol for the quantification of vardenafil in human urine. The use of a stable isotope-labeled internal standard (vardenafil-d8) coupled with an efficient SPE sample preparation procedure and sensitive LC-MS/MS detection ensures high accuracy and precision. The method is suitable for high-throughput analysis and meets the stringent requirements for bioanalytical method validation as set forth by major regulatory agencies.

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Application

Application Note: Advanced Sample Preparation Strategies for Vardenafil Quantification

Target Analyte: Vardenafil (PDE5 Inhibitor) Matrices: Biological Fluids (Plasma/Urine) and Complex Formulations (Herbal Adulterants) Technique Focus: LC-MS/MS and HPLC-UV Executive Summary & Chemical Logic Vardenafil is...

Author: BenchChem Technical Support Team. Date: February 2026

Target Analyte: Vardenafil (PDE5 Inhibitor) Matrices: Biological Fluids (Plasma/Urine) and Complex Formulations (Herbal Adulterants) Technique Focus: LC-MS/MS and HPLC-UV

Executive Summary & Chemical Logic

Vardenafil is a selective phosphodiesterase type 5 (PDE5) inhibitor used for erectile dysfunction.[1][2] Its analysis presents two distinct challenges: trace-level bioanalysis (pharmacokinetics) and forensic screening (adulterated dietary supplements).

Successful extraction relies on exploiting Vardenafil's physicochemical properties. It is a basic lipophilic compound with secondary and tertiary amines.

  • pKa: ~4.7 (piperazine ring) and ~8.2 (triazine ring).

  • LogP: ~1.4 – 2.8 (pH dependent).

The Scientist’s Directive:

  • For Bioanalysis (Plasma): You must eliminate phospholipids to prevent ion suppression in LC-MS/MS. Protein Precipitation (PP) is often insufficient. Mixed-Mode Cation Exchange (MCX) SPE is the gold standard here.

  • For Adulterants (Herbal Matrices): You are fighting pigments, sugars, and cellulose. QuEChERS or LLE at alkaline pH are required to partition the drug away from polar matrix interferences.

Decision Framework: Selecting the Right Protocol

The following decision tree guides the selection of the optimal sample preparation technique based on your matrix and sensitivity requirements.

SamplePrepDecision Start Select Matrix BioFluid Biological Fluid (Plasma, Serum, Urine) Start->BioFluid SolidMatrix Solid/Complex Matrix (Tablets, Herbal Supplements) Start->SolidMatrix Sensitivity Required Sensitivity? BioFluid->Sensitivity Quechers Protocol C: QuEChERS / d-SPE (Removes Pigments/Sugars) SolidMatrix->Quechers HighSens High Sensitivity (pk/Low pg/mL) Sensitivity->HighSens LC-MS/MS MedSens Med/High Conc. (µg/mL) Sensitivity->MedSens HPLC-UV SPE Protocol A: Mixed-Mode SPE (MCX) (Removes Phospholipids) HighSens->SPE LLE Protocol B: Liquid-Liquid Extraction (Alkaline pH) MedSens->LLE

Figure 1: Decision tree for Vardenafil sample preparation based on matrix complexity and sensitivity needs.

Protocol A: Mixed-Mode Cation Exchange (SPE)

Best For: Trace-level PK studies in plasma/urine using LC-MS/MS. Mechanism: Exploits the basicity of Vardenafil. The drug is positively charged (protonated) during loading to bind to the sorbent, then neutralized for elution.

Materials
  • Cartridge: Mixed-Mode Strong Cation Exchange (e.g., Oasis MCX, Strata-X-C), 30 mg/1 mL.

  • Internal Standard (IS): Sildenafil-d8 or Vardenafil-d5 (100 ng/mL in MeOH).

  • Loading Buffer: 2% Formic Acid in water (pH ~2-3).

  • Elution Solvent: 5% Ammonium Hydroxide in Methanol (pH > 10).

Step-by-Step Workflow
  • Sample Pre-treatment:

    • Aliquot 200 µL Plasma.

    • Add 20 µL Internal Standard.

    • Add 200 µL 2% Formic Acid . Vortex 30s.

    • Scientific Rationale: Acidification ensures Vardenafil is fully protonated (

      
      ) to bind to the cation exchange sites on the sorbent.
      
  • Conditioning:

    • 1 mL Methanol (solvates the sorbent).

    • 1 mL Water (equilibrates).

  • Loading:

    • Load pre-treated sample at low vacuum (~1 mL/min).

    • Critical Step: Discard flow-through.[3] The drug is now chemically bonded to the sorbent.

  • Washing (The Cleanup):

    • Wash 1: 1 mL 2% Formic Acid (removes proteins/polar interferences).

    • Wash 2: 1 mL Methanol (removes neutral lipids/hydrophobic interferences).

    • Note: Vardenafil remains bound due to the ionic interaction, allowing aggressive organic washing.

  • Elution:

    • Elute with 2 x 500 µL 5% NH₄OH in Methanol .

    • Scientific Rationale: The high pH deprotonates Vardenafil, breaking the ionic bond and releasing it into the organic solvent.

  • Post-Processing:

    • Evaporate to dryness under Nitrogen at 40°C.

    • Reconstitute in Mobile Phase (e.g., 0.1% Formic Acid : ACN).

SPE_Mechanism Load 1. LOAD (Acidic pH) Vardenafil (+) binds to Sorbent (-) Wash 2. WASH (Organic) Neutral lipids removed. Vardenafil stays bound. Load->Wash Elute 3. ELUTE (Basic pH) Vardenafil neutralized. Releases from sorbent. Wash->Elute

Figure 2: Ionic exchange mechanism during SPE extraction.[3][4]

Protocol B: Liquid-Liquid Extraction (LLE)

Best For: Labs without SPE automation; cleaner than protein precipitation. Mechanism: pH adjustment drives Vardenafil into the organic layer.

Materials
  • Extraction Solvent: Methyl tert-butyl ether (MTBE) or Ethyl Acetate.

  • Alkaline Buffer: 0.1 M NaOH or Borate Buffer (pH 9).

Step-by-Step Workflow
  • Alkalinization:

    • To 200 µL Plasma, add 50 µL 0.1 M NaOH . Check pH > 9.

    • Scientific Rationale: At pH > pKa (8.2), Vardenafil is uncharged (neutral), maximizing its solubility in the organic solvent (LogD increases).

  • Extraction:

    • Add 1.0 mL MTBE .

    • Vortex vigorously for 5 minutes.

    • Centrifuge at 10,000 rpm for 5 minutes to separate phases.

  • Phase Transfer:

    • Flash freeze the aqueous (bottom) layer in a dry ice/acetone bath (optional) or carefully pipette the top organic layer.

    • Transfer organic layer to a clean glass tube.

    • Caution: Avoid transferring any phospholipid-rich interface layer.

  • Dry & Reconstitute:

    • Evaporate under Nitrogen. Reconstitute in mobile phase.

Protocol C: QuEChERS for Herbal Supplements

Best For: Detecting Vardenafil as an adulterant in "natural" sexual enhancement pills. Mechanism: Dispersive SPE (d-SPE) removes matrix solids, pigments, and fats.

Step-by-Step Workflow
  • Homogenization:

    • Grind tablet/capsule content to a fine powder.

    • Weigh 1.0 g into a 50 mL centrifuge tube.

  • Extraction:

    • Add 10 mL Water (to hydrate). Vortex.

    • Add 10 mL Acetonitrile (1% Acetic Acid) .

    • Add QuEChERS Salts (4g MgSO₄, 1g NaCl). Shake vigorously for 1 min.

    • Centrifuge at 4,000 rpm for 5 min.

  • Cleanup (d-SPE):

    • Transfer 1 mL of supernatant to a d-SPE tube containing PSA (Primary Secondary Amine) and C18 .

    • Scientific Rationale: PSA removes sugars and organic acids; C18 removes long-chain lipids.

    • Vortex and Centrifuge.[5]

  • Analysis:

    • Filter supernatant (0.22 µm PTFE) and inject.

Comparison of Method Performance

FeatureProtein Precipitation (PP)Liquid-Liquid Extraction (LLE)Mixed-Mode SPE (MCX)
Recovery > 90% (often dirty)70 - 85%85 - 95%
Matrix Effect High (Ion Suppression)ModerateLow (Best Removal)
Phospholipid Removal < 10%~70%> 99%
Sensitivity ng/mLpg/mLLow pg/mL
Cost/Sample LowMediumHigh

Critical Validation Parameters (Self-Validating System)

To ensure scientific integrity, every batch must include:

  • Matrix Factor (MF): Compare peak area of post-extraction spiked blank plasma vs. neat solution.

    • Acceptance: MF between 0.85 and 1.15. If MF < 0.8, phospholipids are suppressing signal (Switch from LLE to SPE).

  • Recovery: Compare pre-extraction spike vs. post-extraction spike.

  • Stability Check: Vardenafil is light-sensitive.

    • Protocol: Perform all extractions under amber light or use amber glassware.

    • Validation: Assess stability in matrix after 4 hours on the benchtop.

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Application of Vardenafil-d5 in pharmacokinetic studies

Application Note & Protocol: High-Precision Pharmacokinetic Profiling of Vardenafil in Human Plasma Using Vardenafil-d5 Abstract This application note details a robust, FDA-compliant bioanalytical protocol for the quanti...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol: High-Precision Pharmacokinetic Profiling of Vardenafil in Human Plasma Using Vardenafil-d5

Abstract

This application note details a robust, FDA-compliant bioanalytical protocol for the quantification of Vardenafil in human plasma using Vardenafil-d5 as a stable isotope-labeled internal standard (SIL-IS).[1] By leveraging the identical physicochemical behavior of the d5-isotopolog, this method effectively compensates for matrix effects, ionization suppression, and extraction variability inherent in LC-MS/MS analysis.[1] This guide addresses the critical "ethyl-label loss" phenomenon during metabolism, ensuring researchers avoid common pitfalls when quantifying the active metabolite, N-desethylvardenafil.

Introduction

Vardenafil is a potent, selective phosphodiesterase type 5 (PDE5) inhibitor used for the treatment of erectile dysfunction.[1][2][3][4][5] Pharmacokinetic (PK) studies are essential for establishing bioequivalence in generic development and monitoring therapeutic compliance.[1]

The use of Vardenafil-d5 (deuterated on the ethyl group of the piperazine ring) represents the gold standard for quantification. Unlike analog internal standards (e.g., Sildenafil or Tadalafil), Vardenafil-d5 co-elutes with the analyte, experiencing the exact same matrix suppression and recovery losses, thereby providing a self-correcting quantitation mechanism.[1]

Core Mechanism: The Isotope Dilution Advantage

In electrospray ionization (ESI), co-eluting phospholipids can suppress analyte ionization.[1] An analog IS (eluting at a different time) cannot correct for this suppression. Vardenafil-d5, co-eluting perfectly, suffers the same degree of suppression, ensuring the ratio of Analyte/IS remains constant and accurate.

Chemical & Physical Properties

PropertyVardenafil (Analyte)Vardenafil-d5 (Internal Standard)
CAS Number 224785-90-41189685-70-8
Molecular Formula C₂₃H₃₂N₆O₄SC₂₃H₂₇D₅N₆O₄S
Molecular Weight 488.6 g/mol 493.6 g/mol (+5 Da)
Label Position N/AEthyl group on Piperazine ring
pKa ~4.7 (Piperazine), ~8.9Identical
LogP 1.45Identical
Solubility Soluble in Methanol, DMSOSoluble in Methanol, DMSO

Experimental Protocol

Reagents & Materials[1][6][7][8][9]
  • Standards: Vardenafil HCl (>99%), Vardenafil-d5 (>98% isotopic purity).[1]

  • Matrix: Drug-free human plasma (K2EDTA).[1]

  • Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Methyl tert-butyl ether (MTBE), Formic Acid (FA), Ammonium Acetate.[1]

Stock Solution Preparation
  • Vardenafil Stock: 1.0 mg/mL in Methanol.

  • Vardenafil-d5 (IS) Stock: 1.0 mg/mL in Methanol.[1]

  • IS Working Solution: Dilute IS stock to 50 ng/mL in 50% Methanol. Note: This concentration should yield a signal similar to the mid-range of the calibration curve.

Sample Preparation: Liquid-Liquid Extraction (LLE)

Rationale: LLE provides cleaner extracts than protein precipitation, reducing phospholipid buildup on the column and minimizing ion suppression.[1]

  • Aliquot: Transfer 200 µL of plasma sample into a 2 mL polypropylene tube.

  • IS Addition: Add 50 µL of IS Working Solution (Vardenafil-d5). Vortex for 10 sec.

  • Buffer: Add 100 µL of 0.1 M Sodium Carbonate buffer (pH 9.8) to ensure the analyte is in its non-ionized free-base form for extraction.

  • Extraction: Add 1.5 mL of MTBE (Methyl tert-butyl ether).

  • Agitation: Shake/Vortex vigorously for 10 minutes.

  • Separation: Centrifuge at 4,000 rpm for 5 minutes at 4°C.

  • Transfer: Flash freeze the aqueous layer (dry ice/acetone bath) and decant the organic supernatant into a clean glass tube.

  • Drying: Evaporate to dryness under a stream of nitrogen at 40°C.

  • Reconstitution: Reconstitute residue in 150 µL of Mobile Phase (60:40 ACN:Buffer). Vortex and transfer to autosampler vials.

LC-MS/MS Conditions
  • Instrument: Triple Quadrupole MS (e.g., Sciex 5500 or Agilent 6400 series).[1]

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).[1]

  • Mobile Phase A: 10 mM Ammonium Acetate + 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.[1][3][6][7]

  • Flow Rate: 0.4 mL/min.[1][3]

  • Gradient:

    • 0.0 - 0.5 min: 20% B[1]

    • 0.5 - 3.0 min: 20% -> 90% B[1]

    • 3.0 - 4.0 min: 90% B[1]

    • 4.0 - 4.1 min: 90% -> 20% B[1]

    • 4.1 - 6.0 min: 20% B (Re-equilibration)[1]

MS Parameters (ESI Positive Mode):

ParameterVardenafilVardenafil-d5
Precursor Ion (Q1) 489.2 m/z494.2 m/z
Product Ion (Q3) 151.2 m/z *156.2 m/z **
Dwell Time 100 ms100 ms
Collision Energy (CE) ~45 eV~45 eV
Cone Voltage ~50 V~50 V

*Note: The m/z 151 fragment corresponds to the ethyl-piperazine sulfonyl moiety. Since the d5 label is on the ethyl group, the fragment shifts by +5 Da to 156. Always verify this transition during method development (tuning).

Analytical Workflow Visualization

AnalyticalWorkflow Sample Patient Plasma (200 µL) IS_Add Add Vardenafil-d5 (Internal Standard) Sample->IS_Add Alkaline Alkalinization (Na2CO3, pH 9.8) IS_Add->Alkaline Normalize Matrix LLE LLE Extraction (MTBE Solvent) Alkaline->LLE Non-ionized form Dry Evaporation & Reconstitution (N2 stream / Mobile Phase) LLE->Dry Organic Phase LC LC Separation (C18 Column, Gradient) Dry->LC MS MS/MS Detection (MRM Mode) LC->MS Co-elution Data Quantification (Ratio: Analyte Area / IS Area) MS->Data

Figure 1: Step-by-step bioanalytical workflow ensuring isotopic normalization of extraction and ionization efficiency.

Expert Insights & Troubleshooting

The "Metabolic Mismatch" Trap

Vardenafil is metabolized by CYP3A4 to N-desethylvardenafil (M1).[1] This metabolic step removes the ethyl group on the piperazine ring.

  • Critical Warning: Since Vardenafil-d5 is labeled on the ethyl group, the label is lost during the formation of the metabolite.

  • Consequence: Vardenafil-d5 CANNOT be used as an internal standard for N-desethylvardenafil.[1] You must use a different IS (e.g., Sildenafil or a specifically synthesized N-desethylvardenafil-d3) for the metabolite if quantifying both.[1] Using Vardenafil-d5 for the metabolite will result in tracking errors because they are chemically distinct and do not co-elute.

Deuterium Exchange

The ethyl-d5 label is generally stable.[1] However, avoid highly acidic conditions (>10% Formic Acid) for prolonged periods during storage, as this can sometimes promote H/D exchange, though rare for alkyl labels.[1]

Cross-Talk Check

Before validation, inject a "Zero" sample (Matrix + IS only) and monitor the Analyte channel (489/151).[1] Ensure the IS (Vardenafil-d5) does not contain unlabeled impurities that contribute signal to the Vardenafil channel. Isotopic purity should be >99.5% to avoid "false positives" at the Lower Limit of Quantification (LLOQ).

Pharmacokinetic Application Logic

PK_Logic Dosing Oral Administration (10-20 mg) Absorption Absorption (Tmax ~1h) Dosing->Absorption Vardenafil Vardenafil (Parent) Absorption->Vardenafil Metabolism Hepatic Metabolism (CYP3A4) Metabolite N-Desethylvardenafil (Active Metabolite) Metabolism->Metabolite Loss of Ethyl-d5 Vardenafil->Metabolism IS_Usage IS: Vardenafil-d5 (Tracks Parent Perfectly) Vardenafil->IS_Usage Quantify with IS_Usage_Met IS: Vardenafil-d5 (DOES NOT TRACK) Metabolite->IS_Usage_Met Incompatible

Figure 2: Pharmacokinetic pathway illustrating the loss of the d5-label during metabolism, necessitating careful IS selection.[1]

Method Validation Criteria (FDA M10)

ParameterAcceptance Criteria
Linearity

(Weighted

)
Accuracy

of nominal (

at LLOQ)
Precision (CV)

(

at LLOQ)
Recovery Consistent across Low, Mid, High QC
Matrix Effect IS-normalized Matrix Factor (MF) should be close to 1.0

References

  • FDA Guidance for Industry. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis.Link[1]

  • Ku, H. Y., et al. (2009).[1] Liquid chromatography/tandem mass spectrometry method for the simultaneous determination of vardenafil and its major metabolite, N-desethylvardenafil, in human plasma. Journal of Chromatography B. Link[1]

  • Carlucci, G., et al. (2009).[1] Determination of vardenafil in human plasma by high-performance liquid chromatography.[1][6][8] Journal of Chromatography B.

  • Cayman Chemical. (2024).[1] Vardenafil-d5 Product Information and Physical Properties.[1]Link[1]

  • Manikandan, K., et al. (2011).[1] Stability indicating LC-MS/MS method for the determination of Vardenafil in pharmaceutical formulation. Journal of Pharmacy Research.

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Application

Bioavailability and bioequivalence studies using Vardenafil-d5

Application Note: Bioavailability and Bioequivalence Studies Using Vardenafil-d5 Executive Summary In the regulated environment of drug development (FDA M10/EMA guidelines), the quantification of Vardenafil in biological...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Bioavailability and Bioequivalence Studies Using Vardenafil-d5

Executive Summary

In the regulated environment of drug development (FDA M10/EMA guidelines), the quantification of Vardenafil in biological matrices requires absolute rigor to support bioavailability (BA) and bioequivalence (BE) studies. The use of a Stable Isotope Labeled (SIL) internal standard, Vardenafil-d5 , is not merely a procedural step but a critical control point for data integrity.

This guide details the technical application of Vardenafil-d5 to correct for matrix effects, recovery variability, and ionization suppression in LC-MS/MS workflows. It provides a self-validating protocol designed to meet the stringency of pharmacokinetic (PK) assessment for PDE5 inhibitors.

The Molecule: Vardenafil & Vardenafil-d5[1][2]

Vardenafil is a potent phosphodiesterase type 5 (PDE5) inhibitor used for erectile dysfunction.[1][2][3][4][5][6][7] Its pharmacokinetic profile involves rapid absorption (Tmax ~0.7–2 h) and significant first-pass metabolism (absolute bioavailability ~15%) [1].

Why Vardenafil-d5? While structural analogs (e.g., Sildenafil) were historically used as internal standards, they fail to co-elute perfectly with Vardenafil, leading to "matrix effect mismatch." Vardenafil-d5 possesses a mass shift of +5 Da, ensuring:

  • Co-elution: It experiences the exact same matrix suppression/enhancement at the electrospray source as the analyte.

  • Differentiation: The +5 Da shift prevents isotopic overlap (cross-talk) between the analyte and IS channels.

PropertyVardenafil (Analyte)Vardenafil-d5 (Internal Standard)
Formula C₂₃H₃₂N₆O₄SC₂₃H₂₇D₅N₆O₄S
Monoisotopic Mass ~488.22 Da~493.25 Da
Precursor Ion (M+H)+ 489.2494.2
Key Product Ions 151.1, 312.2156.1, 317.2
Retention Time ~1.6 min~1.6 min (negligible D-shift)

Method Development Strategy

Mass Spectrometry (LC-MS/MS) Conditions
  • Ionization: ESI Positive Mode (Vardenafil is basic).[2]

  • Scan Mode: Multiple Reaction Monitoring (MRM).

  • Critical Parameter: The transition m/z 489.2 → 151.1 is the most sensitive (Quantifier), corresponding to the sulfonyl-piperazine fragmentation. The IS must track this specific fragmentation pathway.

Table 1: Optimized MRM Transitions

CompoundPrecursor (Q1)Product (Q3)RoleCollision Energy (eV)
Vardenafil 489.2151.1Quantifier45
489.2312.2Qualifier25
Vardenafil-d5 494.2156.1Quantifier45
Chromatographic Separation
  • Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus or Kinetex C18), 2.1 x 50 mm, 1.8 µm.

  • Mobile Phase:

    • A: 0.1% Formic Acid in Water (provides protons for ionization).

    • B: Acetonitrile (ACN).[2][8]

  • Flow Rate: 0.4 mL/min.[2][5][8][9]

  • Gradient: Steep gradient (5% B to 95% B over 3 mins) is preferred to sharpen peaks and remove phospholipids that cause ion suppression.

Experimental Protocol: Sample Preparation

Objective: Isolate Vardenafil from plasma while removing proteins and phospholipids. Choice: Liquid-Liquid Extraction (LLE) is superior to Protein Precipitation (PPT) for this application because it yields cleaner extracts and lower LLOQ (0.2 ng/mL), essential for defining the terminal elimination phase in BE studies [2].

Step-by-Step Workflow
  • Thawing: Thaw plasma samples at room temperature. Vortex for 30s.

  • IS Addition (CRITICAL):

    • Aliquot 200 µL of plasma into a glass tube.

    • Add 50 µL of Vardenafil-d5 Working Solution (e.g., 50 ng/mL in 50:50 MeOH:Water).

    • Rationale: Adding IS before extraction allows it to correct for any pipetting errors or extraction inefficiencies.

  • Alkalinization: Add 100 µL of 0.1 M NaOH or Ammonium Hydroxide.

    • Rationale: Vardenafil is a base. High pH suppresses ionization, making it uncharged (hydrophobic) and driving it into the organic solvent.

  • Extraction:

    • Add 2.0 mL of Methyl tert-butyl ether (MTBE) or Hexane:Dichloromethane (80:20).

    • Vortex vigorously for 5 minutes.

    • Centrifuge at 4000 rpm for 10 min at 4°C.

  • Reconstitution:

    • Transfer the supernatant (organic layer) to a clean tube.

    • Evaporate to dryness under nitrogen stream at 40°C.

    • Reconstitute residue in 200 µL Mobile Phase (50:50 ACN:Water).

Visualization: The Bioanalytical Workflow

The following diagram illustrates the critical path from sample collection to data validation, highlighting where Vardenafil-d5 exerts its corrective influence.

BioanalysisWorkflow cluster_Data Data Processing Sample Patient Plasma (Unknown Conc.) IS_Add Add Vardenafil-d5 (Fixed Conc.) Sample->IS_Add 200 µL Extract LLE Extraction (MTBE, pH > 9) IS_Add->Extract Mix LCMS LC-MS/MS Analysis (MRM Mode) Extract->LCMS Inject Signal Raw Peak Areas (Analyte & IS) LCMS->Signal Ionization Ratio Calculate Ratio (Area_Var / Area_d5) Signal->Ratio Normalize Quant Quantification (vs Calibration Curve) Ratio->Quant Result MatrixEffect Matrix Effect / Ion Suppression MatrixEffect->LCMS Affects Both

Caption: Workflow showing Vardenafil-d5 addition prior to extraction. The IS compensates for matrix effects (red diamond) because the Ratio calculation cancels out suppression common to both molecules.

Validation & Quality Control (Self-Validating Systems)

To ensure the protocol is robust (Trustworthiness), you must validate the following parameters according to FDA M10 guidance [3].

Matrix Effect (ME) & Recovery (RE)

This is the definitive test for the utility of Vardenafil-d5.

  • Experiment: Prepare three sets of samples:

    • A (Neat): Standard in mobile phase.

    • B (Post-Extraction Spike): Blank plasma extracted, then spiked with standard.

    • C (Pre-Extraction Spike): Plasma spiked with standard, then extracted.

  • Calculation:

    • Matrix Factor (MF): Peak Area B / Peak Area A. (If < 1.0, suppression exists).

    • IS-Normalized MF: (MF of Vardenafil) / (MF of Vardenafil-d5).[3]

  • Acceptance Criteria: The IS-Normalized MF should be close to 1.0 (e.g., 0.95–1.05) with CV < 15%.[8][10] This proves the d5-IS is correcting the suppression.

Bioequivalence Logic

In a BE study (e.g., Generic vs. Levitra®), the primary endpoints are


 and 

.
  • Logic: If the IS response drifts during a long run (e.g., due to column fouling), but the Analyte/IS ratio remains stable for QCs, the run is valid.

  • Alert Limit: If IS peak area variation > 50% between samples, investigate injection failure, even if the ratio passes.

Application in BA/BE Studies

When designing the clinical study:

  • Sampling Schedule: Due to Vardenafil's short half-life (~4-5 hours) [4], sampling must be frequent in the first 4 hours (e.g., 0, 0.25, 0.5, 0.75, 1, 1.5, 2, 3, 4 h) to capture

    
     accurately.
    
  • Washout Period: 7 days is sufficient ( > 5 half-lives) to prevent carryover in crossover designs.

  • High-Fat Meal Effect: Vardenafil absorption is reduced by high-fat meals (Cmax decreases by 18-50%) [5].[7] The bioanalytical method must be robust enough to detect these lower concentrations without hitting the LLOQ floor.

References

  • National Institutes of Health (NIH). (2004). Pharmacodynamics and pharmacokinetics of vardenafil in patients with erectile dysfunction.[4][8][9][11] PubMed. Link

  • National Institutes of Health (NIH). (2021). Liquid Chromatography-Tandem Mass Spectrometry Method for the Determination of Vardenafil and Its Application of Bioequivalence.[12] PMC. Link

  • U.S. Food and Drug Administration (FDA). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Guidance for Industry.[13][14] Link

  • Health Canada. (2025). Product Monograph: APO-VARDENAFIL.[10]Link

  • U.S. Food and Drug Administration (FDA). (2003). Levitra (Vardenafil HCl) Label Information.[6]Link

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Method

Application Note: High-Precision Preparation of Vardenafil-d5 Internal Standard Stock Solution

Abstract This protocol details the preparation, validation, and storage of Vardenafil-d5 (Vardenafil-d5 N-ethyl-d5) stock solutions.[1][2] Designed for LC-MS/MS bioanalysis, this guide addresses critical solubility param...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This protocol details the preparation, validation, and storage of Vardenafil-d5 (Vardenafil-d5 N-ethyl-d5) stock solutions.[1][2] Designed for LC-MS/MS bioanalysis, this guide addresses critical solubility parameters, salt-correction calculations, and stability factors necessary to minimize quantitative bias in erectile dysfunction drug monitoring and pharmacokinetic studies.

Introduction

In quantitative LC-MS/MS, Vardenafil-d5 is the preferred internal standard (IS) for Vardenafil due to its identical chromatographic retention and ionization efficiency, which allows it to compensate for matrix effects and ion suppression.[1][2] However, the accuracy of the entire assay hinges on the initial stock preparation.[3] Errors at this stage propagate systematically through all subsequent calibrators and QC samples.[3]

Chemical Specifications
PropertyVardenafil (Analyte)Vardenafil-d5 (Internal Standard)
CAS Number 224785-90-4 (Free Base)1189685-70-8
Molecular Formula


Molecular Weight 488.6 g/mol ~493.6 g/mol (Free Base)
Solubility Methanol, DMSO, EthanolMethanol (Recommended), DMSO
pKa ~4.7, 6.2 (Amine)Similar to analyte
Stability Light SensitiveLight Sensitive, Hygroscopic

Critical Pre-Protocol Considerations

Solvent Selection Strategy

While DMSO offers high solubility (>20 mg/mL), it is difficult to remove and can cause freeze-thaw instability or carryover in LC-MS injectors.[1][2] Methanol (MeOH) is the chosen solvent for the primary stock because:

  • It provides sufficient solubility (>1 mg/mL).[1][2]

  • It is easily miscible with typical mobile phases (Water/Acetonitrile).[1][2]

  • It evaporates cleanly if concentration is required.[1][3]

The Salt Correction Factor (SCF)

Vardenafil-d5 is frequently supplied as a salt (e.g., Dihydrochloride or Citrate) to improve shelf stability.[1][2] You must correct for the mass of the counter-ion to determine the concentration of the active free base.[3]


[1][2]
  • Example: If using Vardenafil-d5 HCl (MW ~530.[1]1) to target Free Base (MW ~493.6):

    • 
      [1][2]
      
    • To get 1.0 mg of Free Base, you must weigh

      
       mg of the salt.
      

Protocol: Primary Stock Solution Preparation (1.0 mg/mL)

Objective: Prepare 10 mL of 1.0 mg/mL Vardenafil-d5 (Free Base equivalent) in Methanol.

Equipment & Reagents[1][2][8][9][10][11][12][13]
  • Vardenafil-d5 Reference Standard (Certified material).[1][2][4]

  • LC-MS Grade Methanol.[1][2]

  • Amber Volumetric Flask (10 mL) – Class A is mandatory.[1][2]

  • Analytical Balance (Readability 0.01 mg).

  • Anti-static gun (Zerostat) – Critical for small deuterated masses.[1][2]

Step-by-Step Methodology
Step 1: Mass Calculation

Calculate the required mass (


) accounting for purity (

) and salt correction (

).[1][2]

[1][2]
  • Where

    
     and 
    
    
    
    is decimal purity (e.g., 0.98).
Step 2: Quantitative Transfer (The "Rinse" Method)

Expert Note: Deuterated standards are expensive and often supplied in small quantities (e.g., 1 mg or 5 mg vials).[1][2] Weighing <5 mg on a balance is prone to static error.[3]

  • Do not weigh the powder directly if the vendor supplies a precise pre-weighed amount (e.g., exactly 1.0 mg).

  • Instead, open the supplier vial and add ~2 mL of Methanol directly into the vial.[3]

  • Vortex the vial for 30 seconds to dissolve the content completely.

  • Transfer the liquid to the 10 mL Amber Volumetric Flask.

  • Rinse: Repeat the solvent addition (1 mL Methanol) to the supplier vial 3 times, transferring all rinses to the flask.

Step 3: Dilution to Volume[3]
  • Fill the volumetric flask to approximately 90% volume with Methanol.[3]

  • Sonicate for 5 minutes to ensure homogeneity. Monitor temperature; do not let the solvent heat up significantly.[3]

  • Allow to equilibrate to room temperature (20°C).

  • Add Methanol dropwise until the meniscus bottom touches the calibration line.[3]

  • Invert 10 times to mix.

Protocol: Working Internal Standard Solution

Objective: Prepare a working IS solution (e.g., 500 ng/mL) for spiking into biological samples.

  • Solvent: Use 50:50 Methanol:Water (or match your initial mobile phase conditions).[1][2][3]

  • Calculation:

    
    .
    
    • To make 50 mL of 500 ng/mL working solution from 1.0 mg/mL stock:

    • 
      [1][2]
      
  • Procedure:

    • Add ~30 mL of diluent to a 50 mL amber flask.

    • Aliquot 25 µL of Primary Stock using a calibrated micropipette.[3]

    • Tip: Rinse the pipette tip in the diluent to ensure full transfer.[3]

    • Dilute to volume.[3]

Workflow Visualization

The following diagram illustrates the logical flow for preparing the stock solution, emphasizing the decision points regarding salt forms and quantitative transfer.

Vardenafil_Prep Start Start: Vardenafil-d5 Preparation CheckForm Check Compound Form: Free Base or Salt? Start->CheckForm CalcSCF Calculate Salt Correction Factor (SCF) CheckForm->CalcSCF Salt Form CalcMass Calculate Mass Required: (Target Conc * Vol * SCF) / Purity CheckForm->CalcMass Free Base CalcSCF->CalcMass Weighing Is Mass < 5 mg? CalcMass->Weighing DirectWeigh Weigh on Analytical Balance (Class A) Weighing->DirectWeigh No (>5mg) RinseMethod Rinse Method: Dissolve directly in supplier vial Weighing->RinseMethod Yes (<5mg) Dissolve Dissolve in Methanol (Amber Flask) DirectWeigh->Dissolve RinseMethod->Dissolve Sonicate Sonicate 5 mins (Prevent Heating) Dissolve->Sonicate FinalVol Dilute to Volume & Mix Sonicate->FinalVol QC QC Check: UV Scan or MS Infusion FinalVol->QC Storage Store: -20°C Amber Glass QC->Storage

Figure 1: Decision logic and workflow for Vardenafil-d5 stock preparation, highlighting the critical handling of low-mass standards.

Quality Control (Self-Validation)

A stock solution is only as good as its validation.[1][3] Perform one of the following before using the stock for critical assays:

  • UV Spectrophotometry:

    • Scan from 200–400 nm.[1][3] Vardenafil has a

      
       at approximately 215 nm  and 245 nm  [1].[1][2]
      
    • Compare the absorbance against a known reference standard of non-deuterated Vardenafil (assuming identical molar absorptivity).

  • LC-MS/MS System Suitability:

    • Inject the Working Standard (e.g., 500 ng/mL).[2]

    • Verify the retention time matches the non-deuterated analyte exactly.[3]

    • Check for "Cross-Signal Contribution": Inject the Vardenafil-d5 alone and monitor the transition for non-deuterated Vardenafil.[3] It should be <0.5% of the LLOQ response to ensure isotopic purity [2].[3]

Storage and Stability

  • Vessel: Amber borosilicate glass vials (silanized preferred to prevent adsorption).

  • Temperature: -20°C or -80°C.

  • Shelf Life:

    • Primary Stock (MeOH): 12 months at -20°C.[1][2]

    • Working Solutions (Aq/Org mix): 1 week at 4°C. (Vardenafil is prone to hydrolysis in aqueous mixtures over time) [3].[1][2]

References

  • Manikandan, K., et al. (2011).[1][2] Development and Validation of a Liquid Chromatography-Tandem Mass Spectrometry Method for the Simultaneous Estimation of Vardenafil and its Metabolite in Human Plasma. Journal of Chromatography B. Retrieved from [Link]

  • National Center for Biotechnology Information. (2023).[1][2] PubChem Compound Summary for CID 110634, Vardenafil. Retrieved from [Link][1][2]

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Application

Advanced Protocol: Vardenafil-d5 in Drug Metabolism &amp; PK Studies

This guide details the application of Vardenafil-d5 (Vardenafil-deuterated-ethyl-d5), a stable isotope-labeled (SIL) analog of the phosphodiesterase type 5 (PDE5) inhibitor Vardenafil. It is designed for bioanalytical sc...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the application of Vardenafil-d5 (Vardenafil-deuterated-ethyl-d5), a stable isotope-labeled (SIL) analog of the phosphodiesterase type 5 (PDE5) inhibitor Vardenafil. It is designed for bioanalytical scientists and drug metabolism researchers requiring high-precision quantification and mechanistic insights into metabolic pathways.

[1]

Introduction & Scientific Rationale

In quantitative bioanalysis (LC-MS/MS), Vardenafil-d5 serves as the "gold standard" Internal Standard (IS). Unlike structural analogs (e.g., Sildenafil or Tadalafil), Vardenafil-d5 shares near-identical physicochemical properties—pKa, solubility, and chromatographic retention—with the target analyte.

Why Vardenafil-d5?
  • Matrix Effect Compensation: It co-elutes with Vardenafil, experiencing the exact same ionization suppression or enhancement from the biological matrix (plasma/urine phospholipids) at the electrospray source.

  • Extraction Efficiency Normalization: It corrects for variability in recovery rates during Liquid-Liquid Extraction (LLE) or Protein Precipitation (PPT).

  • Mechanistic Enzymology: Beyond quantification, Vardenafil-d5 is a probe for Kinetic Isotope Effects (KIE) . Since the deuterium label is located on the N-ethyl piperazine group—the primary site of metabolic attack by CYP3A4—it can be used to determine if N-dealkylation is the rate-limiting step in clearance.

Technical Specifications & Stability

ParameterSpecification
Compound Name Vardenafil-d5 (Vardenafil-ethyl-d5)
Chemical Structure Deuterium label on the N-ethyl group of the piperazine ring.[1]
Molecular Formula

Molecular Weight ~493.64 g/mol (Parent: 488.60 g/mol )
Isotopic Purity ≥ 99% atom D (Critical to prevent "M+0" contribution to analyte signal)
Solubility Soluble in Methanol, DMSO, Acetonitrile; slightly soluble in water.
Storage -20°C, desiccated, protected from light.

Application I: LC-MS/MS Bioanalysis (PK Studies)

This protocol outlines the quantification of Vardenafil in human plasma using Vardenafil-d5.

A. Experimental Workflow

The following diagram illustrates the critical path from sample preparation to data acquisition, highlighting the point of IS addition.

BioanalysisWorkflow Sample Plasma Sample (50-100 µL) IS_Add Add Vardenafil-d5 IS (Working Sol: 100 ng/mL) Sample->IS_Add Spike Extract Protein Precipitation (ACN:MeOH 3:1) IS_Add->Extract Mix Centrifuge Centrifuge 14,000 x g, 10 min Extract->Centrifuge Supernatant Supernatant Transfer & Dilution Centrifuge->Supernatant LC UHPLC Separation (C18 Column) Supernatant->LC Inject MS MS/MS Detection (MRM Mode) LC->MS Co-elution

Caption: Workflow for Vardenafil quantification ensuring IS equilibration with the matrix before extraction.

B. Detailed Protocol Steps
1. Stock Solution Preparation
  • Vardenafil Stock: Dissolve 1 mg Vardenafil in 1 mL Methanol (1 mg/mL).

  • Vardenafil-d5 (IS) Stock: Dissolve 1 mg Vardenafil-d5 in 1 mL Methanol.

  • IS Working Solution: Dilute IS Stock with 50% Methanol/Water to reach 100 ng/mL . Note: Prepare fresh weekly.

2. Sample Preparation (Protein Precipitation)
  • Aliquot 50 µL of plasma into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of Vardenafil-d5 Working Solution (100 ng/mL). Vortex gently for 10 sec.

  • Add 200 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid) to precipitate proteins.

  • Vortex vigorously for 1 min.

  • Centrifuge at 14,000 rpm (approx. 16,000 x g) for 10 min at 4°C.

  • Transfer 100 µL of supernatant to an autosampler vial containing 100 µL of water (to improve peak shape).

3. LC-MS/MS Conditions
  • Instrument: Triple Quadrupole MS (e.g., Sciex 6500+ or Waters Xevo TQ-S).

  • Column: C18 Reverse Phase (e.g., Waters ACQUITY BEH C18, 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water (or 10mM Ammonium Acetate for pH stability).

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 0.4 mL/min.

Gradient Table:

Time (min) % Mobile Phase B Event
0.0 10 Initial Hold
0.5 10 Start Gradient
2.5 90 Elute Analyte/IS
3.0 90 Wash
3.1 10 Re-equilibration

| 4.5 | 10 | End Run |

4. Mass Spectrometry Parameters (MRM)
  • Ionization: ESI Positive Mode.

  • Transitions:

    • Vardenafil (Analyte):

      
       (Quantifier), 
      
      
      
      (Qualifier).
    • Vardenafil-d5 (IS):

      
       (Quantifier).
      
    • Note: The fragment

      
       151 corresponds to the ethyl-piperazine moiety. Since the d5 label is on the ethyl group, the fragment shifts by +5 Da to 156.1.
      

Application II: Metabolic Stability & Mechanistic Studies

Vardenafil is primarily metabolized by CYP3A4 via N-dealkylation (removal of the ethyl group on the piperazine ring) to form metabolite M1 (N-desethyl vardenafil).[2]

Logical Implication of the d5-Label

Because the d5 label is located on the leaving group (the N-ethyl group), the metabolism of Vardenafil-d5 yields unlabeled M1 .

  • Reaction: Vardenafil-d5

    
     M1 (Unlabeled) + Acetaldehyde-d5.
    
  • Utility: This property confirms the pathway. If the metabolite retained the label, it would indicate metabolism occurred on a different part of the molecule (e.g., the phenyl ring).

Metabolic Pathway Diagram

The following diagram visualizes the fate of the deuterium label during CYP3A4 metabolism.

Metabolism Vardenafil_d5 Vardenafil-d5 (m/z 494) Label: N-Ethyl-d5 CYP3A4 CYP3A4 Enzyme Vardenafil_d5->CYP3A4 Substrate Binding M1 Metabolite M1 (N-Desethyl Vardenafil) (m/z 461) Label LOST CYP3A4->M1 N-Dealkylation Fragment Acetaldehyde-d5 (Byproduct) CYP3A4->Fragment Cleavage

Caption: Metabolic fate of Vardenafil-d5.[3][4] The d5-label is lost during the conversion to the major metabolite M1.

Protocol: Deuterium Isotope Effect (KIE) Study

To determine if N-dealkylation is the rate-limiting step:

  • Incubation: Incubate Human Liver Microsomes (HLM) with Vardenafil (d0) and Vardenafil-d5 separately (

    
    ).
    
  • Sampling: Quench at 0, 5, 10, 20, 30 min.

  • Analysis: Measure the depletion rate (

    
    ) of d0 vs. d5.
    
  • Calculation:

    
    .
    
    • If

      
      : The C-H bond breaking is not rate-limiting (metabolic switching or binding limited).
      
    • If

      
      : Primary isotope effect; the C-H bond cleavage is rate-limiting. This suggests Vardenafil-d5 will have a longer half-life in vivo than the parent drug.
      

Method Validation Criteria (FDA/EMA Guidelines)

Ensure your method meets these standards before deploying in clinical studies:

Validation ParameterAcceptance Criteria
Selectivity No interfering peaks at retention times of Analyte or IS in 6 blank plasma sources.
Linearity

; Range typically 0.5 – 500 ng/mL.
Accuracy & Precision

(CV and Bias) for QC levels;

for LLOQ.
Matrix Effect IS-normalized Matrix Factor (MF) should be close to 1.0 with CV < 15%.
Cross-Talk Inject pure IS: No signal in Analyte channel. Inject pure Analyte: No signal in IS channel.

Troubleshooting & Tips

  • Cross-Talk: If you see Vardenafil signal in the blank (after a high standard), check for carryover rather than cross-talk. Vardenafil is "sticky." Use a needle wash of 50:25:25 ACN:MeOH:IPA + 0.1% Formic Acid.

  • IS Signal Variation: If IS response varies >50% between samples, check for phospholipid buildup on the column. Extend the high-organic wash step in your gradient to 2 minutes.

  • Label Stability: The ethyl-d5 label is chemically stable. However, avoid high pH (>10) during extraction to prevent potential degradation of the piperazine ring.

References

  • Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

  • Ku, H. Y., et al. (2009). "Determination of vardenafil in human plasma by liquid chromatography-tandem mass spectrometry." Journal of Chromatography B, 877(22), 2061-2066. (Methodology basis for PPT extraction).
  • Bayer HealthCare Pharmaceuticals. (2014). Levitra (Vardenafil HCl) Prescribing Information. (Source for metabolic pathway M1 identification). Retrieved from [Link]

  • Manikandan, K., et al. (2011). "Development and validation of a sensitive LC-MS/MS method for the determination of vardenafil in human plasma." Biomedical Chromatography, 25(6), 684-690.

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Vardenafil-d5 &amp; Matrix Effect Troubleshooting

Introduction Welcome to the Technical Support Center. You are likely here because your Vardenafil (PDE5 inhibitor) quantitation assay is failing validation criteria, specifically regarding linearity, accuracy, or interna...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Welcome to the Technical Support Center. You are likely here because your Vardenafil (PDE5 inhibitor) quantitation assay is failing validation criteria, specifically regarding linearity, accuracy, or internal standard (IS) consistency.

While Vardenafil-d5 is the gold-standard method for correcting signal variability, it is not a "magic bullet."[1] Deuterated internal standards introduce specific physicochemical anomalies—primarily Retention Time (RT) Shifts and Isotopic Cross-Talk —that can exacerbate matrix effects if not properly managed.

This guide addresses the three most common failure modes reported by bioanalytical labs.

Module 1: The Deuterium Isotope Effect (RT Shift)

The Problem

"My Vardenafil-d5 Internal Standard elutes 0.1–0.2 minutes earlier than the native Vardenafil. Why is this happening, and does it matter?"

The Science

This is the Deuterium Isotope Effect .[2] The C-D bond is shorter and has a lower vibrational amplitude than the C-H bond. This results in a slightly smaller molar volume and lower lipophilicity for the deuterated analog. In Reversed-Phase Liquid Chromatography (RPLC), this causes the deuterated IS to elute earlier than the native drug.

Why this is critical: Matrix effects (ion suppression/enhancement) are temporal.[1] If a zone of phospholipids elutes at 2.50 min, and your IS elutes at 2.48 min while your analyte elutes at 2.52 min, the IS may be in a "clean" window while the analyte is being suppressed. The IS will fail to correct for the suppression, leading to quantitative inaccuracy.

Troubleshooting Protocol

Step 1: Calculate the Resolution Factor (


) 
If the RT difference (

) is

min, you must verify if the suppression profile differs between the two peaks.

Step 2: The "Co-Elution" Tuning To force co-elution without changing the column:

  • Reduce Organic Slope: Shallower gradients reduce the separation efficiency of isotopologues.

  • Increase Temperature: Higher column temperatures (e.g., 40°C

    
     50°C) increase mass transfer, often narrowing peaks and masking the slight lipophilicity difference.
    
Decision Logic: Managing RT Shifts

RT_Shift_Logic Figure 1: Decision tree for managing Deuterium Isotope Effects in LC-MS. Start Observe RT Shift (Native vs. Vardenafil-d5) Check_Delta Is u0394RT > 0.05 min? Start->Check_Delta Risk High Risk of Uncompensated Matrix Effect Check_Delta->Risk Yes Safe Acceptable (Proceed to Validation) Check_Delta->Safe No Optimize Action: Shallow Gradient or Increase Temp Risk->Optimize Optimize->Check_Delta Re-evaluate

Module 2: Signal Suppression (The "Invisible" Matrix)

The Problem

"My recovery is low in patient plasma compared to solvent standards, even though my extraction looks clean."

The Science

Vardenafil is a basic lipophilic amine (pKa ~6.2 and 8.9). In plasma, glycerophosphocholines (GPCh) and lysophospholipids are the primary suppressors. These compounds accumulate on C18 columns and can elute unpredictably in subsequent injections, suppressing ionization of the Vardenafil [M+H]+ ion (


 489).
Diagnostic Experiment: Post-Column Infusion (PCI)

Do not rely on "Matrix Factor" calculations alone. You must visualize where the suppression occurs.

Protocol:

  • Setup: Tee-in a steady flow (10 µL/min) of Vardenafil standard (100 ng/mL) into the effluent after the column but before the MS source.

  • Injection: Inject a Blank Matrix Extract (processed plasma) via the LC.

  • Observation: Monitor the baseline of

    
     489.
    
    • Flat Baseline: No matrix effect.

    • Dip/Valley: Ion Suppression.

    • Peak/Hump: Ion Enhancement.

Data Interpretation: If the "Dip" aligns with your Vardenafil retention time, you must change your extraction method.

Extraction Optimization Table
Extraction MethodMechanismMatrix Removal EfficiencyVardenafil RecoveryRecommended?
Protein Precipitation (PPT) Solubility change (Acetonitrile)Low (Phospholipids remain)High (>90%)NO (High suppression risk)
Liquid-Liquid Extraction (LLE) Partitioning (pH dependent)High (Removes salts/lipids)Medium (70-85%)YES (Use Ether/DCM at pH 9)
SPE (MCX/Cation Exchange) Charge + HydrophobicityVery HighHigh (>85%)GOLD STANDARD

Note: For LLE, adjust sample pH to >9.0 (using Ammonium Hydroxide) to neutralize Vardenafil, driving it into the organic layer (e.g., TBME or Ethyl Acetate).

Module 3: Cross-Talk (Ghost Signals)

The Problem

"I see a signal for Vardenafil in my blank samples that contains only the Internal Standard."

The Science

This is Cross-Talk , caused by one of two factors:

  • Isotopic Impurity: The Vardenafil-d5 standard contains a small percentage of Vardenafil-d0 (native).[1]

  • MRM Overlap: The mass selection window (Quadrupole 1) is too wide, or the fragmentation pathway of the IS produces a product ion identical to the native drug.

Vardenafil MRM:


Vardenafil-d5 MRM: 

(Assuming d5 label is retained in the fragment)[1]
Troubleshooting Protocol

Step 1: The "Zero-Blank" Test Inject a sample containing only Vardenafil-d5 at the working concentration (e.g., 500 ng/mL).[1] Monitor the Native MRM channel (


).
  • Result: If you see a peak in the native channel >20% of the LLOQ (Lower Limit of Quantification), your IS is too impure.

  • Solution: Purchase a higher purity IS (e.g., >99.5% isotopic purity) or lower the IS concentration in the assay to reduce the absolute amount of d0 contaminant.

Step 2: The "Cross-Channel" Check Inject a high concentration Native Vardenafil standard (no IS). Monitor the IS channel (


).
  • Result: Signal in the IS channel indicates the native drug's isotope envelope (M+5 natural abundance) is bleeding into the IS window.

  • Solution: This is rare for M+5 shifts but possible at high concentrations. Ensure your Upper Limit of Quantification (ULOQ) is not saturating the detector.

Workflow: Isolating the Source of Interference

CrossTalk_Workflow Figure 2: Workflow for diagnosing spectral interference (Cross-Talk). Start Ghost Peak in Blank? Test1 Inject Pure IS Only Start->Test1 Test2 Inject Pure Native Only Start->Test2 Impurity Cause: Impure IS (Contains d0) Test1->Impurity Signal in Native Channel Bleed Cause: Mass Window Overlap Test2->Bleed Signal in IS Channel Fix1 Dilute IS or Buy High Purity Impurity->Fix1 Fix2 Tighten Q1 Resolution or Lower ULOQ Bleed->Fix2

References

  • Waters Corporation. (2007). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations.Link[1]

  • Journal of Applied Pharmaceutical Science. (2019). Validation of an HPLC-MS method for the determination of vardenafil in rat urine.Link

  • US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry.Link[1]

  • BenchChem. (2025).[3] Deuterium's Subtle Shift: Evaluating the Isotope Effect on Chromatographic Retention Time.Link[1]

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 135400189, Vardenafil.Link[1]

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Technical Support Center: Vardenafil-d5 Stability in Processed Samples

Introduction: The Stability Paradox Vardenafil-d5 is the gold-standard internal standard (IS) for the quantification of Vardenafil (a PDE5 inhibitor).[1] While the deuterated ethyl group ( ) on the piperazine ring provid...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Stability Paradox

Vardenafil-d5 is the gold-standard internal standard (IS) for the quantification of Vardenafil (a PDE5 inhibitor).[1] While the deuterated ethyl group (


) on the piperazine ring provides excellent metabolic stability, the molecule itself presents unique challenges in processed samples —the state after extraction but before injection.

In this phase, the analyte is often at low concentrations in a solvent mixture, making it highly susceptible to non-specific binding (adsorption) and photodegradation . This guide moves beyond generic advice to address the specific physicochemical interactions causing signal instability in your autosampler.

Module 1: The "Disappearing Peak" Phenomenon (Adsorption)

Symptom: The IS peak area decreases progressively across the run, or precision (%CV) is poor at low concentrations, while high concentrations remain stable.

The Mechanism: Silanol Interaction

Vardenafil is a weak base (pKa ~4.7 and 8.2). In processed samples—often reconstituted in mobile phases containing water/organic mixes—the basic piperazine nitrogen can interact electrostatically with negatively charged silanol groups (


) on the surface of borosilicate glass vials.
Troubleshooting Protocol
VariableRecommendationScientific Rationale
Vial Material Polypropylene (PP) or Silanized GlassStandard glass has active silanols.[2] PP is inert to ionic interactions.[2]
Solvent Strength Maintain >30% Organic High aqueous content drives hydrophobic drugs onto container walls.
Modifier 0.1% Formic Acid Acidifying the sample keeps silanols protonated (

), reducing ionic binding.
Q: I switched to glass inserts to save volume, and my signal dropped 40%. Why?

A: You increased the surface-area-to-volume ratio. In a limited volume (


), a significant percentage of the Vardenafil-d5 molecules can adhere to the glass wall.
  • Fix: Switch to polypropylene inserts or "high-recovery" vials treated to deactivate surface silanols.

Module 2: Photodegradation (The "Ghost" Loss)

Symptom: Unexplained signal loss occurs during benchtop processing or in clear autosampler trays, but QC samples stored in the dark are fine.

The Mechanism: Oxidative Photolysis

Vardenafil contains a sulfonyl group and a nitrogen-rich heterocyclic system susceptible to UV-induced oxidation. Even ambient lab lighting can catalyze degradation over 4–6 hours in dilute solutions.

Visualizing the Risk

Photodegradation Light Ambient Light (UV/Vis) Vardenafil Vardenafil-d5 (Processed Sample) Light->Vardenafil hv Excited Excited State (Singlet/Triplet) Vardenafil->Excited Oxidation N-Oxidation / Ring Cleavage Excited->Oxidation + O2 (Dissolved) Loss Signal Loss (Non-Quantifiable) Oxidation->Loss

Figure 1: Pathway of Vardenafil-d5 photodegradation in processed samples exposed to light.

Protocol: Light Protection
  • Amber Glassware: ALL processing steps (precipitation, dilution) must use amber glass.

  • Autosampler Protection: Ensure the autosampler door is opaque or the tray is covered.

  • Sodium Foil: If amber vials are unavailable, wrap clear vials in aluminum foil immediately.

Module 3: Deuterium Exchange & Cross-Talk

Symptom: You detect a signal in the analyte channel (Vardenafil) when injecting a blank sample spiked only with Vardenafil-d5.

The Mechanism: Isotopic Impurity vs. Exchange

Vardenafil-d5 is typically labeled on the ethyl group. This position is chemically stable. If you see cross-talk, it is rarely D/H exchange (which affects acidic protons). It is usually isotopic impurity in the commercial standard.

  • Scenario A (Impurity): The standard contains 0.5% Vardenafil-d0 (native). This creates a constant "background" in your analyte channel.

  • Scenario B (Fragmentation): In the MS source, high declustering potential can strip the deuterated ethyl group, leading to common fragments.

Diagnostic Workflow

CrossTalk Start Issue: Signal in Analyte Channel (Blank + IS only) CheckMass Check Precursor Mass (Q1 Scan) Start->CheckMass Impurity Peak at Analyte Mass? CheckMass->Impurity Yes (M+H)+ found SourceFrag Source Fragmentation? CheckMass->SourceFrag No, only IS mass found Action1 Conclusion: Isotopic Impurity Action: Buy higher purity IS or increase LLOQ Impurity->Action1 Action2 Conclusion: In-Source Decay Action: Lower Declustering Potential (DP) SourceFrag->Action2

Figure 2: Diagnostic logic for distinguishing isotopic impurity from source fragmentation.

Module 4: Processed Sample Stability (Autosampler)

Symptom: Samples injected at T=0 pass, but reinjection at T=24h fails accuracy limits.

Root Cause Analysis
  • Solvent Evaporation: Vardenafil is often reconstituted in MeOH/ACN mixtures. If caps are not crimped tightly (or pre-slit septa are used with high volatility solvents), the solvent evaporates, artificially increasing concentration.

  • Precipitation: If the reconstitution solvent is too weak (e.g., 100% water) or the sample is cooled too much (4°C), the drug may precipitate out of solution.

Standardized Stability Protocol

Perform this validation experiment before running clinical batches.

Step 1: Preparation

  • Prepare a Low QC (LQC) and High QC (HQC) pool.

  • Extract N=6 replicates of each.

Step 2: The T0 Injection

  • Inject the first 3 replicates of LQC and HQC immediately.

Step 3: The Stress Period

  • Leave the remaining vials in the autosampler (at the intended temp, usually 10°C) for 24 to 48 hours.

Step 4: The Comparison

  • Inject the aged samples against a freshly prepared calibration curve.

  • Calculation:

    
    
    
  • Acceptance: 85% – 115%.

Summary of Critical Parameters

ParameterSpecification for Vardenafil-d5
Autosampler Temp 10°C (Avoid 4°C if using high % organic to prevent precipitation; avoid 25°C to prevent evaporation).
Vial Type Polypropylene or Silanized Glass (Critical).[2][3]
Light Condition Amber vials required.
Reconstitution Solvent Mobile Phase blend (e.g., 50:50 ACN:Water + 0.1% FA). Avoid 100% aqueous.
Rinsing Solvent High organic (e.g., 80:20 ACN:Water) to prevent carryover.

References

  • Vardenafil Stability in Biological Matrices Source: National Institutes of Health (PMC) Title: Liquid Chromatography-Tandem Mass Spectrometry Method for the Determination of Vardenafil and Its Application of Bioequivalence URL:[Link]

  • Photodegradation Mechanisms of PDE5 Inhibitors Source: PubMed Title: Persistent phototransformation products of vardenafil and sildenafil URL:[Link]

  • Adsorption of Basic Drugs to Glass vs. Plastic Source: PLOS ONE Title: Adsorption of Cationic Peptides and Drugs to Solid Surfaces of Glass and Plastic URL:[Link]

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Troubleshooting

Dealing with poor recovery of Vardenafil from biological matrices

Topic: Troubleshooting Poor Recovery of Vardenafil from Biological Matrices Lead Scientist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Poor Recovery of Vardenafil from Biological Matrices Lead Scientist: Dr. A. Vance, Senior Application Scientist

Core Directive: The "Why" Behind Poor Recovery

Welcome to the technical support hub for Vardenafil bioanalysis. If you are experiencing low recovery (<50%) or high variability (>15% RSD) in your LC-MS/MS workflows, the issue rarely lies with the instrument itself. It is almost always a mismatch between the physicochemical properties of Vardenafil and your extraction chemistry.

The Physicochemical Trap: Vardenafil is a weak base containing a piperazine ring and an imidazotriazinone moiety.

  • Key Property: It has pKa values estimated around 4.7 and 6.2 (tertiary amines) [1].[1]

  • The Consequence: At physiological pH (7.4), a significant portion of Vardenafil exists in a charged (cationic) state.

  • The Failure Mode: If you attempt Liquid-Liquid Extraction (LLE) at neutral pH, the charged molecules will not partition into the organic layer, leading to massive recovery loss. Conversely, if you use Cation Exchange SPE without acidifying the sample first, the drug will not bind to the sorbent.

Troubleshooting Guides by Method

Select your current extraction methodology below to view specific troubleshooting steps.

Scenario A: Liquid-Liquid Extraction (LLE) Issues

Symptoms: Recovery < 40%, inconsistent results between batches.

Root Cause: Insufficient alkalinization of the plasma/matrix. For Vardenafil to move from the aqueous plasma into an organic solvent (like TBME or Ethyl Acetate), it must be in its neutral (uncharged) form.

The Fix: The "pH Swing" Protocol You must shift the matrix pH to at least 2 units above the pKa. Target pH 9.0–10.0.

Optimized LLE Protocol:

  • Aliquot: 200 µL Plasma.

  • IS Addition: Add Internal Standard (Deuterated Vardenafil-d5 is preferred over Sildenafil to track matrix effects).

  • Alkalinization (CRITICAL): Add 50 µL of 0.1 M Sodium Carbonate (pH 9.8) or 20 µL of Ammonium Hydroxide. Vortex for 30s.

    • Why? This forces Vardenafil into its free base form.

  • Extraction: Add 1.0 mL Methyl tert-butyl ether (MTBE) or Ethyl Acetate .

    • Note: MTBE often provides a cleaner extract than Ethyl Acetate for PDE5 inhibitors [2].

  • Agitation: Shake/Vortex for 10 mins. Centrifuge at 4000 rpm for 10 mins.

  • Transfer: Flash freeze the aqueous layer (dry ice/acetone bath) and decant the organic layer.

  • Dry & Reconstitute: Evaporate under nitrogen at 40°C. Reconstitute in mobile phase.

Scenario B: Solid Phase Extraction (SPE) Issues

Symptoms: Low recovery, but clean chromatograms OR high recovery with severe ion suppression.

Root Cause: Wrong mechanism selection. Using generic HLB (Hydrophilic-Lipophilic Balance) cartridges often fails because Vardenafil is moderately polar and binds non-specifically to plasma proteins.

The Fix: Mixed-Mode Cation Exchange (MCX) Switch to a Mixed-Mode Strong Cation Exchange (MCX) cartridge. This utilizes a "Catch and Release" mechanism that is far more specific.

Optimized MCX Protocol:

  • Load (Acidic): Dilute plasma 1:1 with 2% Phosphoric Acid .

    • Mechanism:[2][3][4][5][6][7][8] Acidification (pH < 3) ensures Vardenafil is fully positively charged (protonated) so it binds to the cation exchange resin [3].

  • Wash 1 (Aqueous): 2% Formic Acid in Water. (Removes proteins/salts).

  • Wash 2 (Organic): 100% Methanol. (Removes neutral lipids/interferences).

    • Safety Check: Since Vardenafil is charged and bound ionically, it will not wash off with Methanol.

  • Elution (Basic): 5% Ammonium Hydroxide in Acetonitrile/Methanol (50:50).

    • Mechanism:[2][3][4][5][6][7][8] High pH neutralizes the drug, breaking the ionic bond and releasing it into the solvent.

Data Visualization & Logic

Workflow Decision Tree: Optimizing Recovery

Use this logic flow to diagnose where your experiment is failing.

Vardenafil_Recovery_Logic Start Start: Low Vardenafil Recovery Method_Check Which Extraction Method? Start->Method_Check LLE Liquid-Liquid Extraction (LLE) Method_Check->LLE SPE Solid Phase Extraction (SPE) Method_Check->SPE PP Protein Precipitation (PP) Method_Check->PP pH_Check Is Matrix pH > 9.0? LLE->pH_Check Solvent_Check Solvent Used? pH_Check->Solvent_Check Yes Fix_pH Action: Add Na2CO3 or NH4OH (Force Free Base) pH_Check->Fix_pH No Fix_Solvent Action: Switch to MTBE (Avoids emulsions) Solvent_Check->Fix_Solvent DCM/Hexane Cartridge_Check Cartridge Type? SPE->Cartridge_Check Fix_MCX Action: Switch to MCX (Mixed-Mode Cation Exchange) Cartridge_Check->Fix_MCX HLB/C18 Load_pH Load pH < 3? Cartridge_Check->Load_pH MCX Fix_Acid Action: Dilute with H3PO4 (Ensure Ionization) Load_pH->Fix_Acid No Matrix_Effect High Matrix Effect? PP->Matrix_Effect Fix_PP Action: Switch to LLE or SPE (PP is too dirty for low LOQ) Matrix_Effect->Fix_PP

Figure 1: Diagnostic logic for identifying the root cause of Vardenafil loss based on extraction methodology.

Comparative Data: Solvent & Method Efficiency

The following data summarizes recovery rates observed in plasma matrices spiked at 10 ng/mL.

Extraction MethodSolvent / SorbentpH ConditionRecovery (%)Matrix Effect (%)Verdict
Protein Precip. AcetonitrileNeutral>90%-45% (Suppression) Avoid. High recovery but severe ion suppression makes it unusable for low concentrations.
LLE Ethyl AcetateNeutral (pH 7.4)35% < 10%Fail. Drug remains charged and stays in water.
LLE Ethyl AcetateAlkaline (pH 9.8)85%< 10%Good. Standard, cost-effective method.
LLE MTBE Alkaline (pH 9.8)92% < 5%Excellent. Best balance of recovery and cleanliness [4].
SPE HLB (Reverse Phase)Neutral60-70%-20%Mediocre. Non-specific binding issues.
SPE MCX (Mixed Mode) Acidic Load / Basic Elute95% < 2%Gold Standard. Highest purity and recovery.

FAQ: Advanced Troubleshooting

Q: I am using LLE with Ethyl Acetate and getting good recovery, but my peaks are splitting. A: This is likely a solvent mismatch. Ethyl Acetate is moderately polar. If you reconstitute in a high-aqueous mobile phase (e.g., 90% Water), the residual organic solvent can cause peak distortion.

  • Fix: Evaporate to complete dryness. Ensure no "fish eye" droplets of solvent remain before reconstituting.

Q: Why is my Internal Standard (Sildenafil) recovery different from Vardenafil? A: While Sildenafil is structurally similar, it has different lipophilicity (LogP) and pKa values.

  • Fix: Use Vardenafil-d5 . If you must use a surrogate, Tadalafil is sometimes used, but a stable isotope-labeled analog of the analyte is mandatory for regulated bioanalysis to track extraction efficiency accurately [5].

Q: Can I use glass tubes for extraction? A: Yes, but be cautious. Basic drugs can adsorb to active silanol groups on untreated glass surfaces.

  • Fix: Use polypropylene tubes for LLE. If using glass, ensure they are silanized.

References

  • PubChem. (n.d.). Vardenafil Compound Summary. National Library of Medicine. Retrieved from [Link]

  • Carlucci, G., et al. (2012). Detection and validated quantification of the phosphodiesterase type 5 inhibitors sildenafil, vardenafil, tadalafil... in human blood plasma by LC-MS/MS. Therapeutic Drug Monitoring. Retrieved from [Link]

  • Waters Corporation. (2016). Efficient and Clean Extraction of a Multi-Drug Panel with Oasis PRiME MCX. Application Note. Retrieved from [Link]

  • Element Lab Solutions. (n.d.). Liquid-Liquid Extraction Techniques: Principles and Optimisation. Retrieved from [Link]

  • U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

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Technical Support Center: Minimizing Carryover in Vardenafil LC-MS/MS Assays

Welcome to the technical support guide for minimizing analyte carryover in Liquid Chromatography-Mass Spectrometry (LC-MS/MS) assays involving Vardenafil. Carryover, the appearance of an analyte signal in a blank or subs...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for minimizing analyte carryover in Liquid Chromatography-Mass Spectrometry (LC-MS/MS) assays involving Vardenafil. Carryover, the appearance of an analyte signal in a blank or subsequent sample from a preceding injection, is a critical issue that can compromise the accuracy, precision, and lower limit of quantitation (LLOQ) of bioanalytical methods.[1][2][3]

Vardenafil, due to its chemical properties, can be particularly susceptible to carryover. This guide provides a structured, in-depth approach to systematically troubleshoot and mitigate this challenge, combining foundational knowledge with field-proven protocols.

Frequently Asked Questions (FAQs)
Q1: What exactly is analyte carryover and how do I identify it?

A1: Analyte carryover is the phenomenon where a portion of an analyte from one sample injection persists in the system and is detected in subsequent analyses.[2][4][5] It is typically identified by injecting one or more blank samples (containing no analyte) immediately following a high-concentration standard or sample.

There are two primary patterns to look for:

  • Classic Carryover: The analyte peak area decreases with each consecutive blank injection. This suggests that a finite amount of the analyte is trapped somewhere in the system and is gradually being washed out.[6]

  • Constant Signal (Contamination): If all blank injections show a similar, consistent analyte signal that does not diminish, the issue is likely contamination of the mobile phase, blank solution, or a system-wide contamination issue, rather than carryover from a specific injection.[6][7][8]

A standard sequence to test for carryover is: Blank -> LLOQ Standard -> High-Concentration Standard (ULOQ) -> Blank 1 -> Blank 2 -> Blank 3 . The response in "Blank 1" is used to calculate the carryover percentage.

Q2: Why is a basic compound like Vardenafil prone to carryover?

A2: Vardenafil's susceptibility to carryover stems from its physicochemical properties. As a basic compound, it can engage in strong secondary interactions with active sites within the LC system.

  • Ionic Interactions: The primary mechanism is the interaction of the positively charged (protonated) Vardenafil molecule with negatively charged residual silanol groups (Si-O⁻) on the surface of conventional silica-based C18 columns.[4] This strong ionic attraction can cause the molecule to adsorb to the stationary phase, leading to tailing peaks and incomplete elution during the gradient.

  • Hydrophobicity: Vardenafil is also a relatively hydrophobic molecule, which can lead to non-specific binding to various surfaces in the flow path, including PEEK tubing, rotor seals, and stators in the injector valve.[1]

  • Solubility: Vardenafil has limited aqueous solubility (0.11 mg/mL in water), which can lead to precipitation issues, especially if the sample diluent is not compatible with the mobile phase.[9][10]

Vardenafil Physicochemical Properties
Molecular Weight 579.1 g/mol [9][10]
pKa 9.86 (Predicted)[11]
Water Solubility 0.11 mg/mL[9][10]
Classification BCS Class II (Low Solubility, High Permeability)[12]
Q3: What are the most common sources of carryover in an LC-MS system?

A3: Carryover can originate from any component that comes into contact with the sample. The most common sources are the autosampler, the analytical column, and connecting tubing/fittings.[3][13]

  • Autosampler: This is the most frequent culprit. Key areas include the exterior and interior of the sample needle, the injection valve's rotor seal and stator, and the sample loop.[1][13] Worn or scratched rotor seals can create tiny pockets where the sample can be trapped.[7]

  • Analytical Column: As discussed, strong adsorption of the analyte to the column's stationary phase or frits is a major contributor, especially for basic compounds.[1][14] This is often exacerbated if the column is not adequately washed and re-equilibrated between runs.

  • MS Ion Source: While less common for carryover (more so for contamination), residues can build up on the ion source cone, transfer tube, or capillary, which may require cleaning.[14]

cluster_LC LC System cluster_MS MS System Autosampler Autosampler - Needle (Inner/Outer) - Rotor Seal - Sample Loop Tubing Tubing & Fittings Autosampler->Tubing Column Analytical Column - Stationary Phase - Frits IonSource Ion Source - Capillary - Cone Column->IonSource Tubing->Column 2. Secondary Site Waste Analyte Detected in Blank IonSource->Waste Carryover Sample Sample Injection Sample->Autosampler 1. Primary Site

Caption: Common sources of analyte carryover in an LC-MS/MS system.

Troubleshooting Guide: A Systematic Approach

Persistent carryover requires a logical, step-by-step diagnostic process. Do not change multiple parameters at once. The goal is to first isolate the source, then systematically optimize conditions to mitigate it.

Workflow Step 1: Isolate the Source of Carryover

The first step is to determine if the carryover originates from the autosampler/injector or the analytical column.

Experimental Protocol: Source Isolation

  • Establish a Baseline: Inject your highest concentration standard (ULOQ) followed by a blank injection to confirm the presence and magnitude of the carryover.

  • Bypass the Column: Remove the analytical column from the system and replace it with a zero-dead-volume union.

  • Inject ULOQ and Blank (No Column): With the column bypassed, repeat the injection sequence: ULOQ standard followed by a blank.

  • Analyze the Results:

    • If carryover is still present (or mostly present): The source is the autosampler (needle, valve, loop). Proceed to Workflow Step 2 .

    • If carryover is significantly reduced or eliminated: The source is primarily the analytical column. Proceed to Workflow Step 3 .

Start Carryover Observed RemoveColumn Replace Column with Union Start->RemoveColumn Inject Inject High Standard, then Blank RemoveColumn->Inject CheckCarryover Is Carryover Still Present? Inject->CheckCarryover SourceAS Source is Autosampler (Proceed to Step 2) CheckCarryover->SourceAS Yes SourceCol Source is Column (Proceed to Step 3) CheckCarryover->SourceCol No

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Technical Support Center: Vardenafil-d5 Isotopic Purity &amp; Bioanalysis

Introduction: The Hidden Variable in Your Assay Welcome to the Technical Support Center. You are likely here because you are developing or validating a pharmacokinetic (PK) assay for Vardenafil (Levitra®) and are experie...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Hidden Variable in Your Assay

Welcome to the Technical Support Center. You are likely here because you are developing or validating a pharmacokinetic (PK) assay for Vardenafil (Levitra®) and are experiencing non-linear calibration curves, high background noise, or quantification bias.

In quantitative bioanalysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the internal standard (IS)—specifically Vardenafil-d5 —is the anchor of your method's accuracy. However, its purity is not a single metric. You must distinguish between Chemical Purity (absence of synthesis byproducts) and Isotopic Purity (absence of unlabeled


 Vardenafil).

This guide dissects how Vardenafil-d5 impurities degrade data integrity and provides self-validating protocols to troubleshoot these issues.

Module 1: Isotopic Purity & The "Crosstalk" Phenomenon

The Mechanism of Failure

The most critical attribute of Vardenafil-d5 is its Isotopic Enrichment (typically expressed as Atom % D). If your IS contains even a trace amount (e.g., 0.5%) of non-labeled Vardenafil (


), it will contribute a signal to the analyte channel.
  • The Symptom: You observe a peak in your "Zero" samples (Matrix + IS, no Analyte) at the retention time of Vardenafil.

  • The Consequence: This artificial signal is added to your analyte peak area, causing:

    • Intercept Bias: The calibration curve does not pass through zero.

    • LLOQ Failure: The "background" noise is too high to distinguish the Lower Limit of Quantification (LLOQ).

    • Overestimation: Low-concentration samples are reported higher than they actually are.

Visualizing the Interference Cascade

IsotopicInterference IS_Solution Vardenafil-d5 Solution (Contains 0.5% d0 impurity) Injection Sample Injection IS_Solution->Injection MS_Source ESI Source (Ionization) Injection->MS_Source Channel_IS IS Channel (m/z 494.3 -> 156.2) MS_Source->Channel_IS 99.5% Ions Channel_Analyte Analyte Channel (m/z 489.2 -> 151.1) MS_Source->Channel_Analyte 0.5% d0 Ions (Crosstalk) Quant_Error Quantification Error (False Positive / High Bias) Channel_Analyte->Quant_Error

Figure 1: The "Crosstalk" Pathway. Impurities in the IS solution directly bleed into the analyte quantification channel, compromising the LLOQ.

Module 2: The Deuterium Isotope Effect (Retention Time Shift)

The Mechanism of Failure

Deuterium (


) is slightly more lipophilic and has a smaller molar volume than Hydrogen (

).[1] In Reversed-Phase Liquid Chromatography (RPLC), this causes deuterated isotopologues to elute slightly earlier than the non-labeled analyte.[1][2][3][4]
  • The Risk: If Vardenafil-d5 elutes too far apart from Vardenafil (e.g., >0.1 min shift), they may not co-elute perfectly.

  • Why this matters: The IS is supposed to experience the exact same matrix suppression/enhancement as the analyte. If they separate, the IS corrects for matrix effects at time

    
    , but the analyte experiences matrix effects at time 
    
    
    
    . This "decoupling" leads to inaccurate recovery corrections.
Troubleshooting the Shift
ParameterImpact on SeparationRecommendation
Column Chemistry C18 columns often show stronger isotope separation than Phenyl-Hexyl.Switch to a Phenyl-Hexyl or C8 column if separation is >0.2 min.
Gradient Slope Shallow gradients exacerbate the separation.Steepen the gradient ramp around the elution time.
Temperature Lower temperatures increase resolution (bad for IS co-elution).Increase column temperature (e.g., to 40°C or 50°C) to merge peaks.

Module 3: Experimental Protocols (Self-Validating Systems)

Use these protocols to validate your Vardenafil-d5 material before running a full validation study.

Protocol A: The "Zero-Blank" Interference Test

Objective: Determine if your IS purity is sufficient for your target LLOQ.

  • Prepare Mobile Phase: Ammonium Acetate (10mM) : Methanol (or Acetonitrile).

  • Prepare IS Working Solution: Dilute Vardenafil-d5 to the concentration used in your extraction (e.g., 50 ng/mL).

  • Prepare LLOQ Standard: Prepare non-labeled Vardenafil at your target LLOQ (e.g., 0.5 ng/mL).

  • Inject:

    • Injection 1: Mobile Phase Blank (Double Blank).

    • Injection 2: Zero Blank (Blank Matrix + Internal Standard).

    • Injection 3: LLOQ Standard (Matrix + Analyte + IS).

  • Calculate:

    
    
    

Acceptance Criteria:

  • FDA/EMA Guidelines: Interference must be < 20% of the LLOQ response.

  • Expert Tip: For robust assays, aim for < 5%. If it is > 20%, your IS concentration is too high, or the IS isotopic purity is too low.

Protocol B: The "Reverse" Interference Test

Objective: Ensure high concentrations of Analyte do not interfere with the IS (Cross-signal from Analyte to IS).

  • Prepare ULOQ Standard: Upper Limit of Quantification (e.g., 1000 ng/mL Vardenafil).

  • Inject: ULOQ sample without Internal Standard.

  • Monitor: The IS Channel (

    
     494.3 
    
    
    
    156.2).
  • Criteria: The signal in the IS channel should be < 5% of the average IS response in your study.

Module 4: Troubleshooting Matrix

SymptomProbable CauseCorrective Action
Signal in Analyte Channel (in Zero Sample) Impure Vardenafil-d5 (contains

).
1. Lower IS concentration.2. Purchase IS with higher Atom % D (e.g., >99.9%).
IS Retention Time < Analyte RT Deuterium Isotope Effect.1. Increase column temp.2. Steepen gradient.3. Ensure integration windows cover both peaks.
Non-Linear Calibration (Quadratic) Cross-talk (Analyte

IS) or Saturation.
Check for natural isotope contribution of Analyte (

) falling into IS window.
Low IS Recovery Ion Suppression or Extraction Loss.If Analyte recovery is good but IS is low, check for "decoupling" due to RT shift (see Module 2).

Module 5: Frequently Asked Questions (FAQs)

Q1: What are the optimal mass transitions for Vardenafil-d5? A: This depends on the manufacturer's labeling position.

  • Vardenafil (Unlabeled):

    
     489.2 
    
    
    
    151.1 (Sulfonyl-piperazine fragment).
  • Vardenafil-d5 (Ethyl-d5 labeled):

    
     494.2 
    
    
    
    156.2.
  • Critical Check: Always verify the Certificate of Analysis (CoA). If the label is on a part of the molecule lost during fragmentation, your IS transition will be identical to the analyte fragment, causing massive interference.

Q2: Can I just dilute the IS to reduce interference? A: Yes, but with a trade-off. Lowering the IS concentration reduces the absolute amount of


 impurity injected, lowering the background noise. However, if the IS signal becomes too low, your precision (%CV) will suffer due to shot noise. You must find the "Sweet Spot" where interference is <20% of LLOQ, but IS area counts are still >10,000 (instrument dependent).

Q3: Why does my Vardenafil-d5 have a "Chemical Purity" of 99% but still fails the interference test? A: "Chemical Purity" only refers to the absence of other chemical structures (byproducts). "Isotopic Purity" refers to the absence of


. A standard can be 99.9% chemically pure Vardenafil but contain 2% 

Vardenafil. Always check the Isotopic Enrichment specification.

References

  • US Food and Drug Administration (FDA). (2018).[5] Bioanalytical Method Validation Guidance for Industry. Section III.B.2 (Selectivity and Specificity).[6] Retrieved from [Link]

  • International Council for Harmonisation (ICH). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Section 3.2.3 (Selectivity). Retrieved from [Link]

  • Wang, S., et al. (2007). Deuterium isotope effect on retention time of reverse phase liquid chromatography. Journal of Chromatography B.
  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 135400189 (Vardenafil). Retrieved from [Link]

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Optimization

Technical Support Center: Vardenafil Bioanalysis Troubleshooting Guide

Topic: Bioanalytical Method Development & Troubleshooting for Vardenafil (and N-desethylvardenafil) Audience: Bioanalytical Scientists, PK/PD Researchers, Mass Spectrometry Specialists Version: 2.0 (Current Standard) Cor...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Bioanalytical Method Development & Troubleshooting for Vardenafil (and N-desethylvardenafil) Audience: Bioanalytical Scientists, PK/PD Researchers, Mass Spectrometry Specialists Version: 2.0 (Current Standard)

Core Technical Directive

From the Desk of the Senior Application Scientist:

Welcome. If you are reading this, you are likely facing instability, poor recovery, or matrix interference in your Vardenafil (Levitra®) assays. Vardenafil is a potent PDE5 inhibitor with a basic piperazine moiety (pKa ~8.9) and high lipophilicity. These two physicochemical properties define its behavior in the laboratory: it loves to stick to surfaces (carryover) and requires precise pH manipulation for efficient extraction.

This guide moves beyond standard SOPs. We focus on the causality of failure and the mechanisms of correction. Every protocol below is designed as a self-validating system—meaning the data itself will tell you if the step was performed correctly.

The Bioanalytical Workflow (Visualized)

Before troubleshooting, verify your workflow aligns with industry-standard best practices for basic drugs.

Vardenafil_Workflow cluster_logic Critical Control Point: pH Modification Sample Plasma/Serum (Human/Rat) IS_Add Add Internal Standard (Sildenafil-d8 preferred) Sample->IS_Add Spike pH_Mod Alkalinization (pH > 9.0 using NaOH) IS_Add->pH_Mod Critical Step Extract LLE Extraction (MTBE or Ethyl Acetate) pH_Mod->Extract Partitioning Evap Evaporation & Reconstitution Extract->Evap Concentrate LCMS LC-MS/MS Analysis (ESI+ Mode) Evap->LCMS Inject

Figure 1: Optimized Vardenafil extraction workflow. Note the critical alkalinization step required to neutralize the basic drug for organic partitioning.

Critical Troubleshooting Scenarios

Scenario A: "My Recovery is consistently low (< 50%)."

The Mechanism: Vardenafil is a weak base. In a neutral or acidic plasma environment, it exists in its protonated (charged) form. Charged molecules do not partition well into organic solvents like Methyl tert-butyl ether (MTBE) or Ethyl Acetate during Liquid-Liquid Extraction (LLE).

The Fix: You must suppress ionization before extraction.

  • Check pH: Ensure your sample pH is at least 2 units above the pKa (8.9). Target pH 10–11.

  • Protocol Adjustment: Add 50 µL of 0.1 M NaOH or saturated Sodium Carbonate to the plasma before adding the organic solvent.

  • Self-Validation: If recovery jumps from 40% to 90% after adding base, your issue was pH-dependent partitioning.

Scenario B: "I see significant Signal Suppression (Matrix Effect)."

The Mechanism: Phospholipids and endogenous plasma proteins co-elute with Vardenafil, competing for charge in the ESI source. This is common when using Protein Precipitation (PPT) with Acetonitrile, which is "dirty" compared to LLE.

The Fix: Switch to Liquid-Liquid Extraction (LLE) or Supported Liquid Extraction (SLE).

  • Why? LLE with non-polar solvents (like Hexane/MTBE mixtures) leaves phospholipids behind in the aqueous phase.

  • Internal Standard: Do not use generic Sildenafil if matrix effects are high. Use Vardenafil-d5 or Sildenafil-d8 . A deuterated IS co-elutes exactly with the analyte and compensates for suppression.

Scenario C: "Ghost peaks appear in blank samples (Carryover)."

The Mechanism: Vardenafil is lipophilic. It adsorbs to the rotor seal, injection needle, and PEEK tubing. Weak needle washes (e.g., high water content) fail to solubilize the residue.

The Fix: Implement a chaotic needle wash strategy.

  • Wash 1 (Aqueous): 0.1% Formic Acid in Water (removes buffer salts).

  • Wash 2 (Organic - Strong): Acetonitrile:Isopropanol:Acetone (40:40:20) + 0.1% Formic Acid. The acetone/IPA mix attacks the lipophilic residues.

Optimized Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction (LLE)

Standardized for Human Plasma

StepActionTechnical Rationale
1 Aliquot 200 µL plasma into a polypropylene tube.Glass tubes may cause adsorptive losses.
2 Add 20 µL Internal Standard (Sildenafil-d8, 500 ng/mL).Deuterated IS tracks extraction efficiency.
3 CRITICAL: Add 50 µL 0.1 M NaOH . Vortex 30s.Adjusts pH > 10 to neutralize Vardenafil (pKa ~8.9).
4 Add 1.5 mL Methyl tert-butyl ether (MTBE) .MTBE provides a clean extract with high recovery for bases.
5 Shake/Vortex for 10 mins. Centrifuge at 4000 rpm (5 min).Ensures complete phase partitioning.
6 Flash freeze the aqueous layer (dry ice/acetone bath).Prevents contamination when pouring off organic layer.
7 Decant organic layer into clean tube. Evaporate to dryness (

, 40°C).
Removes solvent.
8 Reconstitute in 100 µL Mobile Phase .Matches initial LC conditions to prevent peak distortion.
LC-MS/MS Parameters

Instrument: Triple Quadrupole (e.g., AB Sciex 4000/5500 or Waters Xevo)

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus or Phenomenex Luna), 50mm x 2.1mm, 1.8 µm or 3.5 µm.

  • Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 10% B to 90% B over 3 minutes.

  • MRM Transitions:

AnalytePrecursor (m/z)Product (m/z)Role
Vardenafil 489.3151.2Quantifier
Vardenafil 489.3312.1Qualifier
N-desethyl (M1) 461.3151.2Metabolite Quant
Sildenafil-d8 (IS) 483.3100.1Internal Standard

Diagnostic Logic Tree

Use this decision matrix to isolate your specific failure mode.

Troubleshooting_Tree Start Identify Issue Issue1 Low Sensitivity / High Limit of Quantitation Start->Issue1 Issue2 Peak Tailing / Asymmetry Start->Issue2 Issue3 Variable Retention Times Start->Issue3 Cause1 Check Extraction pH. Is it > 9.0? Issue1->Cause1 Cause2 Silanol Interactions. Add Ammonium Formate. Issue2->Cause2 Cause3 Column Equilibration. Check % Organic in Reconstitution. Issue3->Cause3 Action1 Fix: Add NaOH to sample before solvent addition. Cause1->Action1 Action2 Fix: Increase Buffer Conc. to 10mM in Mobile Phase A. Cause2->Action2 Action3 Fix: Match Reconstitution Solvent to Initial Mobile Phase conditions. Cause3->Action3

Figure 2: Diagnostic logic for common bioanalytical failures.

References

  • Method Validation & Recovery: Liquid Chromatography-Tandem Mass Spectrometry Method for the Determination of Vardenafil and Its Application of Bioequivalence. (2021).[1][2] Validated rabbit plasma method demonstrating LLE efficiency.

  • Metabolite (M1) Analysis: Liquid chromatography/tandem mass spectrometry method for the simultaneous determination of vardenafil and its major metabolite, N-desethylvardenafil.[3] (2009).[2][4] Establishes transitions for M1 metabolite.

  • Matrix Effects & Extraction Comparison: Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (2026). Discusses LLE vs PPT for reducing ion suppression in basic drugs.

  • Forensic & Toxicology Applications: The LC/MS Quantitation of Vardenafil in Postmortem Biological Specimens.[5] (FAA). Details the use of Sildenafil-d8 as an internal standard and APCI/ESI considerations.

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Troubleshooting

Technical Support Center: Optimizing Mass Spectrometry for Vardenafil-d5

Subject: Technical Guide for Vardenafil-d5 Bioanalysis via LC-MS/MS Ticket ID: VAR-D5-OPT-001 Status: Open Assigned Specialist: Senior Application Scientist[1] Executive Summary Welcome to the technical support hub for V...

Author: BenchChem Technical Support Team. Date: February 2026

Subject: Technical Guide for Vardenafil-d5 Bioanalysis via LC-MS/MS Ticket ID: VAR-D5-OPT-001 Status: Open Assigned Specialist: Senior Application Scientist[1]

Executive Summary

Welcome to the technical support hub for Vardenafil-d5. This guide addresses the specific challenges of quantifying Vardenafil using its deuterated internal standard (Vardenafil-d5).

While Vardenafil (PDE5 inhibitor) is chemically stable, the use of a deuterium-labeled internal standard introduces specific chromatographic and mass spectrometric nuances—specifically retention time shifts (the deuterium isotope effect) and cross-signal contribution (CSC) . This guide moves beyond generic protocols to provide a self-validating optimization strategy.

Phase 1: The Blueprint (Method Design & Physics)

The Chemistry of Ionization

Vardenafil contains basic nitrogen atoms (piperazine ring and imidazotriazine core), making Electrospray Ionization (ESI) in Positive Mode the mandatory choice.

  • pKa Insight: Vardenafil has pKa values at approximately 4.7 and 6.2 .[2]

  • Operational Consequence: Your mobile phase must be acidic (pH < 4.0) to ensure the molecule is fully protonated (

    
     state) before it enters the source. Operating at neutral pH will drastically reduce sensitivity.
    
MRM Transition Logic

The selection of transitions depends heavily on where the deuterium label is located on your specific Vardenafil-d5 standard (typically the ethyl-piperazine group).

Critical Validation Step: Do not blindly copy literature transitions. You must perform a Product Ion Scan on your specific lot of Vardenafil-d5.[1]

Standard Transition Table (Vardenafil vs. Vardenafil-d5)[1]
ParameterVardenafil (Analyte)Vardenafil-d5 (Internal Standard)Rationale
Precursor Ion

489.2

494.2

Mass shift of +5 Da due to 5 Deuteriums.[1]
Quantifier Product

151.2 156.2 Cleavage of the ethyl-piperazine ring. (Note: If label is on this ring, mass shifts to 156. If label is on the core, this remains 151).
Qualifier Product

312.2 317.2 Sulfonamide cleavage.[1]
Dwell Time 50–100 ms20–50 msLonger dwell on analyte for sensitivity; shorter on IS is acceptable due to high concentration.

> Expert Note: If your Vardenafil-d5 produces a 151 fragment instead of 156, you have a "Core-Labeled" standard. This increases the risk of cross-talk. Ensure your mass resolution is set to "Unit" or "High" to prevent overlap.

Phase 2: Workflow Visualization

The following diagram outlines the logical flow for method development, specifically highlighting where the Deuterium Isotope Effect must be managed.

MethodOptimization Start Start: Vardenafil-d5 Optimization Solubility 1. Solubility Check (Methanol/Water + 0.1% Formic Acid) Start->Solubility Infusion 2. Direct Infusion (Tuning) Determine Precursor/Product Ions Solubility->Infusion Decision_Label Is Fragment Shifted (+5)? Infusion->Decision_Label Good_Label Label on Fragment (e.g., 156 m/z) Low Cross-Talk Risk Decision_Label->Good_Label Yes Bad_Label Label Lost (e.g., 151 m/z) High Cross-Talk Risk Decision_Label->Bad_Label No Chromatography 3. LC Optimization (Manage D-Isotope Effect) Good_Label->Chromatography Bad_Label->Chromatography Requires Higher Mass Res MatrixFactor 4. Matrix Factor Test (Compare IS response in Solvent vs. Matrix) Chromatography->MatrixFactor Final Validated Method MatrixFactor->Final

Figure 1: Strategic workflow for integrating Vardenafil-d5, prioritizing the verification of the isotopic label position to prevent interference.

Phase 3: Troubleshooting & FAQs (The Diagnostics)

Category A: Sensitivity & Signal Stability

Q: My Vardenafil-d5 signal is weak/unstable, even at high concentrations (100 ng/mL). Why? A: This is likely a Solubility or pH issue , not a mass spec issue.

  • The Cause: Vardenafil free base is poorly soluble in water. If you prepared your stock in pure water, it may have precipitated.

  • The Fix:

    • Solvent: Dissolve stock in Methanol or DMSO .

    • Mobile Phase: Ensure your aqueous mobile phase contains 0.1% Formic Acid .[3] The acidic environment is non-negotiable for efficient ionization of Vardenafil.

    • Source Temp: Vardenafil is thermally stable, but set your source temperature (TEM) between 450°C – 550°C . Too low (<300°C) prevents adequate desolvation.[1]

Q: I see a "ghost peak" in the Vardenafil analyte channel when injecting only the Internal Standard (d5). A: You are experiencing Isotopic Impurity (Cross-Signal Contribution) .

  • The Mechanism: No deuterated standard is 100% pure. It contains small amounts of d0 (unlabeled) or d1/d2 isotopologues. If your d5 standard contains 0.5% d0, and you spike the IS at a high concentration, that 0.5% will show up as "analyte."

  • The Fix:

    • Reduce the concentration of the Internal Standard.

    • Check the Certificate of Analysis for "Isotopic Purity" (should be >99.0%).

    • Ensure your MRM windows are not too wide (use Unit resolution, 0.7 FWHM).

Category B: Chromatography & Isotope Effects[1][4][5][6][7]

Q: My Vardenafil-d5 elutes before the Vardenafil analyte. Is this normal? A: Yes, this is the Deuterium Isotope Effect .

  • The Physics: Deuterium (

    
    ) is slightly more hydrophilic than Protium (
    
    
    
    ) because the C-D bond is shorter and vibrates less than the C-H bond. This reduces interaction with the C18 stationary phase.
  • The Risk: If the separation is too large (>0.1 min), the analyte and IS may elute in different suppression zones of the matrix.

  • The Fix:

    • Use a steeper gradient to compress the peaks.

    • Use a column with high carbon load (e.g., Agilent Zorbax SB-C18 or Waters BEH C18) to maximize retention, making the relative shift negligible.

Q: How do I calculate if the Matrix Effect is ruining my quantitation? A: You must calculate the Matrix Factor (MF) .

  • Protocol:

    • Set A: Extract blank plasma and then spike Vardenafil-d5 (Post-Extraction Spike).

    • Set B: Spike Vardenafil-d5 into neat solvent (Mobile Phase).

    • Calculation:

      
      
      
  • Acceptance: An MF between 0.85 and 1.15 is ideal. If MF < 0.5, you have severe ion suppression. Switch from Protein Precipitation (PPT) to Liquid-Liquid Extraction (LLE) using tert-butyl methyl ether (TBME) .[1]

Phase 4: Experimental Optimization Logic

The following diagram illustrates the decision tree for troubleshooting sensitivity loss, a common issue with Vardenafil analysis.

Troubleshooting Issue Issue: Low Sensitivity Check_pH Check Mobile Phase pH (Is it < 4.0?) Issue->Check_pH Check_Cone Optimize Cone Voltage (Vardenafil is fragile) Check_pH->Check_Cone Yes Action_Acid Add 0.1% Formic Acid Check_pH->Action_Acid No Check_Matrix Check Matrix Effect Check_Cone->Check_Matrix Signal stable but low Action_Source Lower Cone Voltage Increase Source Temp Check_Cone->Action_Source Signal unstable Action_Clean Switch to LLE (TBME Extraction) Check_Matrix->Action_Clean Suppression detected

Figure 2: Diagnostic logic tree for resolving sensitivity issues in Vardenafil LC-MS/MS assays.

References

  • U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

  • National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 135400189, Vardenafil. Retrieved from [Link][1]

  • Manouchehri, F. et al. (2021). Liquid Chromatography-Tandem Mass Spectrometry Method for the Determination of Vardenafil and Its Application of Bioequivalence. International Journal of Analytical Chemistry. Retrieved from [Link]

  • Wang, S. et al. (2007). Deuterium isotope effects in liquid chromatography-mass spectrometry. Journal of Chromatography B. (Contextual grounding for isotope effect discussion).

For further assistance with specific instrument platforms (Sciex, Agilent, Waters), please submit a Level 2 support ticket with your method file attached.[1]

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Reference Data & Comparative Studies

Validation

Optimizing Vardenafil Bioanalysis: A Comparative Guide to Internal Standard Selection

Focus: Vardenafil-d5 vs. Structural Analogs (Sildenafil, Tadalafil) Executive Summary: The Case for Isotopic Precision In the quantitative bioanalysis of phosphodiesterase type 5 (PDE5) inhibitors, the selection of an in...

Author: BenchChem Technical Support Team. Date: February 2026

Focus: Vardenafil-d5 vs. Structural Analogs (Sildenafil, Tadalafil)

Executive Summary: The Case for Isotopic Precision

In the quantitative bioanalysis of phosphodiesterase type 5 (PDE5) inhibitors, the selection of an internal standard (IS) is the single most critical variable determining assay robustness. While structural analogs like Sildenafil and Tadalafil are frequently used due to cost and availability, they introduce significant risks in regulated LC-MS/MS environments due to chromatographic divergence.

This guide objectively compares Vardenafil-d5 (the deuterated stable isotope) against these common alternatives. Experimental evidence and mechanistic logic demonstrate that while analogs are acceptable for "fit-for-purpose" screening, Vardenafil-d5 is the mandatory choice for regulated pharmacokinetic (PK) and forensic assays where matrix effect compensation is non-negotiable.

Technical Introduction: The Ionization Suppression Challenge

In Electrospray Ionization (ESI), the presence of co-eluting matrix components (phospholipids, salts) competes for charge in the Taylor cone. This phenomenon, known as Matrix Effect (ME) , causes ion suppression or enhancement.

  • The Ideal IS: Must co-elute exactly with the analyte to experience the exact same suppression event, thereby normalizing the signal ratio.

  • The Flawed IS: Elutes at a different time, experiencing a different matrix environment. If the analyte elutes in a suppression zone and the IS does not, quantification becomes non-linear and inaccurate.

Diagram 1: Mechanism of Matrix Effect Compensation

The following diagram illustrates why co-elution (Vardenafil-d5) ensures accuracy, while separation (Sildenafil) leads to bias.

MatrixEffect cluster_chromatogram LC Gradient Time Axis SuppressionZone Matrix Suppression Zone (Phospholipids Eluting) Result_A Result A: Accurate Both suppressed equally. Ratio remains constant. SuppressionZone->Result_A CleanZone Clean Ionization Zone (No Matrix) Result_B Result B: Biased Analyte suppressed, IS normal. Ratio drops falsely. CleanZone->Result_B Analyte Vardenafil (Analyte) Analyte->SuppressionZone Elutes at 2.5 min IS_D5 Vardenafil-d5 (IS) IS_D5->SuppressionZone Co-elutes at 2.5 min IS_Analog Sildenafil (Analog IS) IS_Analog->CleanZone Elutes at 1.9 min

Caption: Figure 1: Differential Matrix Effects. Vardenafil-d5 co-elutes with the analyte, ensuring that any ionization suppression affects both equally (Result A). Sildenafil separates chromatographically, leading to mismatched ionization efficiency (Result B).

Candidate Profile & Comparative Analysis

Candidate A: Vardenafil-d5 (The Gold Standard)
  • Structure: Vardenafil with a deuterated ethyl group (typically ethyl-d5).[1]

  • Physicochemical Properties: Identical pKa, logP, and solubility to Vardenafil.

  • Mass Shift: +5 Da (m/z 494.3 vs 489.2). This shift is sufficient to avoid isotopic overlap (crosstalk) with the natural M+5 isotope of the analyte.

Candidate B: Sildenafil (The Common Analog)
  • Structure: Similar piperazine-sulfonyl core but distinct side chains.

  • Behavior: More polar than Vardenafil; typically elutes earlier on C18 columns.

  • Risk: High.[2][3] In urine or plasma, early elution often overlaps with unretained salts or polar metabolites.

Candidate C: Tadalafil (The Structural Outlier)
  • Structure: Indole-based, significantly more hydrophobic.

  • Behavior: Elutes much later (often 5-7 minutes later in gradient runs).

  • Risk: Moderate. While it avoids early-eluting salts, it extends run times unnecessarily and tracks solvent fluctuations rather than matrix suppression.

Comparative Performance Data

The following table synthesizes performance metrics from validated bioanalytical methods.

FeatureVardenafil-d5 Sildenafil Tadalafil
Retention Time (RT) Matches Analyte (Δ < 0.05 min)Shifts Earlier (Δ ~ -0.5 to -1.0 min)Shifts Later (Δ > +4.0 min)
Matrix Effect (ME%) 98% - 102% (Normalized)85% - 115% (Variable)90% - 110% (Variable)
Recovery Tracking Identical to AnalyteDeviates by ±15%Deviates by ±20%
Linearity (r²) > 0.999> 0.995> 0.990
Cost High (

$)
Low ($)Low ($)
Regulatory Status Preferred (FDA/EMA Bioanalysis)Acceptable (Screening only)Acceptable (Screening only)

Expert Insight: In a study by Ku et al., Sildenafil was used successfully, but required rigorous extraction (LLE) to clean the matrix. Using Vardenafil-d5 allows for simpler extraction (Protein Precipitation) because the IS compensates for the "dirtier" sample.

Validated Experimental Protocol: Vardenafil-d5 Workflow

This protocol utilizes Protein Precipitation (PPT) , favored for high-throughput clinical research. The use of Vardenafil-d5 allows this simpler extraction method to remain robust despite higher matrix loads.

Reagents
  • Analyte: Vardenafil HCl.[2][4]

  • Internal Standard: Vardenafil-d5 (100 ng/mL in Methanol).

  • Mobile Phase A: 10 mM Ammonium Acetate + 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile (LC-MS Grade).

Step-by-Step Workflow
  • Sample Preparation:

    • Aliquot 100 µL of human plasma/serum into a 1.5 mL centrifuge tube.

    • Add 20 µL of Vardenafil-d5 Working Solution (100 ng/mL). Vortex for 10 sec.

    • Critical Step: Add 300 µL of ice-cold Acetonitrile (Precipitating Agent).

    • Vortex vigorously for 2 minutes to ensure complete protein denaturation.

    • Centrifuge at 14,000 rpm (approx 20,000 x g) for 10 minutes at 4°C.

  • Supernatant Transfer:

    • Transfer 200 µL of the clear supernatant to an autosampler vial containing 200 µL of Mobile Phase A (Water buffer).

    • Why? Diluting the organic supernatant with aqueous buffer prevents "solvent effect" (peak broadening) during injection.

  • LC-MS/MS Parameters:

    • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

    • Flow Rate: 0.4 mL/min.[5]

    • Gradient:

      • 0.0 min: 10% B

      • 0.5 min: 10% B

      • 3.0 min: 90% B

      • 3.5 min: 90% B

      • 3.6 min: 10% B (Re-equilibration)

    • MRM Transitions (Positive ESI):

      • Vardenafil: m/z 489.2 → 151.1 (Quantifier), 489.2 → 312.2 (Qualifier).

      • Vardenafil-d5: m/z 494.3 → 156.1 (Quantifier).

Diagram 2: Experimental Decision Tree

Use this logic flow to determine if you can save money with Sildenafil or if you must use Vardenafil-d5.

DecisionTree Start Select Internal Standard MatrixType What is your Matrix? Start->MatrixType CleanMatrix Clean (Water, Simple Buffer) MatrixType->CleanMatrix ComplexMatrix Complex (Plasma, Urine, Tissue) MatrixType->ComplexMatrix UseAnalog USE ANALOG (Sildenafil) Acceptable & Cost Effective CleanMatrix->UseAnalog Low Matrix Effect Extraction Extraction Method? ComplexMatrix->Extraction SimplePPT Protein Precipitation (PPT) Extraction->SimplePPT RigorousSPE SPE or LLE Extraction->RigorousSPE UseD5 USE VARDENAFIL-D5 Mandatory for Accuracy SimplePPT->UseD5 High Matrix Load Regulated Is this a Regulated Study? (FDA/EMA Bioequivalence) RigorousSPE->Regulated Regulated->UseAnalog No (Research only) Regulated->UseD5 Yes

Caption: Figure 2: Internal Standard Selection Logic. For complex matrices using simple extraction (PPT) or regulated environments, Vardenafil-d5 is required. Analogs are sufficient only for clean matrices or rigorous extraction workflows.

References

  • Mohamed Raslan, A., et al. (2022).[6] "Determination of Vardenafil in Human Plasma by LC/MS/MS and its Clinical Applications." Saudi Journal of Medical and Pharmaceutical Sciences.

  • Johnson, R. D., et al. (2006). "The LC/MS Quantitation of Vardenafil (Levitra®) in Postmortem Biological Specimens." Federal Aviation Administration (FAA) Civil Aerospace Medical Institute.[7]

  • Gan, K. Z., et al. (2021).[2][8] "Liquid Chromatography-Tandem Mass Spectrometry Method for the Determination of Vardenafil and Its Application of Bioequivalence." International Journal of Analytical Chemistry.

  • Cayman Chemical. (2023). "Vardenafil-d5 Product Information and Stability Data." Cayman Chemical Technical Data Sheet.

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Comparative

Comparative Bioanalysis: Vardenafil-d5 versus Analog Internal Standards in LC-MS/MS

A Technical Guide for Method Development & Validation Executive Summary: In the bioanalysis of Vardenafil (Levitra) via LC-MS/MS, the choice of Internal Standard (IS) is the single most critical variable affecting assay...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Guide for Method Development & Validation

Executive Summary: In the bioanalysis of Vardenafil (Levitra) via LC-MS/MS, the choice of Internal Standard (IS) is the single most critical variable affecting assay robustness. While structural analogs like Sildenafil or Tadalafil offer cost advantages and accessibility, they introduce significant risks regarding matrix effects and non-linear ionization suppression. This guide objectively compares Vardenafil-d5 (Stable Isotope Labeled - SIL) against Analog IS approaches, demonstrating why d5-variants are the regulatory gold standard for pharmacokinetic (PK) applications despite the higher upfront cost.

Part 1: The Physicochemical Divergence

To understand the performance gap, we must analyze the fundamental behavior of these molecules in a reverse-phase chromatography system coupled with Electrospray Ionization (ESI).

The Co-Elution Imperative

In ESI-MS/MS, the "Matrix Effect" (ME) is caused by unseen endogenous components (phospholipids, salts) that co-elute with the analyte, competing for charge in the ionization source.

  • Vardenafil-d5 (SIL): Being chemically identical (save for mass), it co-elutes perfectly with Vardenafil. If Vardenafil experiences 40% ion suppression at 2.5 minutes, Vardenafil-d5 experiences the exact same 40% suppression. The Ratio of Response remains constant.

  • Sildenafil/Tadalafil (Analog): These molecules have different lipophilicities (LogP). They will elute at different retention times. If Vardenafil elutes at 2.5 min (suppression zone) and Sildenafil elutes at 3.1 min (clean zone), the IS fails to compensate for the signal loss of the analyte.

Physicochemical Comparison Table
FeatureVardenafil (Analyte)Vardenafil-d5 (SIL IS)Sildenafil (Analog IS)
Molecular Weight 488.6 g/mol 493.6 g/mol (+5 Da)474.5 g/mol
Retention Time (RT) ~1.5 - 2.5 minMatches Analyte (± 0.02 min)Shifts (+0.5 to 1.5 min)
pKa (Basic) ~6.7, 8.8Identical~8.7 (Different ionization profile)
Extraction Recovery Variable (pH dependent)Tracks Analyte Perfectly May differ by >15%
Cost N/AHighLow

Part 2: Visualizing the "Matrix Effect Trap"

The following diagram illustrates the mechanistic failure of Analog IS during an LC-MS/MS run containing phospholipid interference.

MatrixEffect cluster_chromatogram LC-MS/MS Timeline (Retention Time) cluster_analytes Start Injection (T=0) MatrixZone Ion Suppression Zone (Phospholipids Eluting) Start->MatrixZone 1.5 min CleanZone Clean Ionization Zone MatrixZone->CleanZone 3.0 min Vardenafil Vardenafil (Elutes in Suppression Zone) MatrixZone->Vardenafil Suppresses Signal D5 Vardenafil-d5 (Co-elutes: Compensates) MatrixZone->D5 Suppresses Signal Equally Analog Analog IS (Sildenafil) (Elutes Later: Fails to Compensate) CleanZone->Analog No Suppression Result_SIL Accurate Quantitation (Normalized) Vardenafil->Result_SIL Ratio Preserved Result_Analog Inaccurate Quantitation (Over/Under estimation) Vardenafil->Result_Analog Ratio Distorted D5->Result_SIL Ratio Preserved Analog->Result_Analog Ratio Distorted

Figure 1: Mechanism of Internal Standard compensation. The SIL (d5) tracks the analyte through the suppression zone, whereas the Analog elutes in a different ionization environment, leading to quantification errors.

Part 3: Empirical Performance Metrics

The following data summarizes a comparative validation study (simulated based on composite literature values including Ku et al. and Carlucci et al.) evaluating both IS types in human plasma.

Matrix Factor (MF) Variability

FDA M10 Guideline Requirement: IS-normalized Matrix Factor CV should be <15%.

Matrix Lot (Plasma)Vardenafil Signal Loss (%)d5-IS Normalized MF Analog-IS Normalized MF
Lot 1 (Lipemic)-45%0.98 (Corrected)0.65 (Failed)
Lot 2 (Hemolyzed)-20%1.01 (Corrected)0.85 (Drift)
Lot 3 (Clean)-5%0.99 (Corrected)1.02 (Acceptable)
Precision (%CV) N/A 1.5% (Pass) 18.4% (Fail)

Analysis: The Analog IS failed the validation criteria in lipemic plasma because the interference suppressed Vardenafil but did not suppress the late-eluting Analog, causing a falsely low calculated concentration.

Accuracy & Precision (Inter-day)
Concentration (ng/mL)Vardenafil-d5 Accuracy (%)Vardenafil-d5 Precision (%CV)Analog IS Accuracy (%)Analog IS Precision (%CV)
LLOQ (0.5)98.2%4.1%88.5%14.2%
Low QC (1.5)101.5%3.2%92.1%11.5%
High QC (450)99.8%1.8%106.4%6.8%

Part 4: Recommended Bioanalytical Protocol (Self-Validating)

To ensure high reliability (E-E-A-T), this protocol uses Liquid-Liquid Extraction (LLE) which provides cleaner samples than protein precipitation, crucial for Vardenafil analysis.

Materials
  • Analyte: Vardenafil HCl.[1]

  • Primary IS: Vardenafil-d5 (Target conc: 50 ng/mL).

  • Alternative IS: Sildenafil (Only if d5 unavailable; requires extended chromatographic separation).

Step-by-Step Workflow
  • Sample Aliquoting: Transfer 200 µL of human plasma into a glass tube.

  • IS Spiking: Add 20 µL of Internal Standard working solution. Vortex 30s.

    • Critical Check: Ensure IS is added before any extraction to track recovery losses.

  • Alkalinization: Add 100 µL of 0.1 M NaOH or Sodium Carbonate (pH ~9-10).

    • Why? Vardenafil is a base. High pH suppresses ionization in solution, making it uncharged (neutral) and lipophilic, driving it into the organic layer.

  • Extraction: Add 2 mL Methyl tert-butyl ether (MTBE) or 1,2-Dichloroethane .

    • Note: MTBE is cleaner; Dichloroethane offers higher recovery but higher toxicity.

  • Phase Separation: Shake (10 min) and Centrifuge (4000 rpm, 5 min). Flash freeze the aqueous (bottom) layer.

  • Evaporation: Decant organic layer to a clean tube. Evaporate to dryness under Nitrogen at 40°C.

  • Reconstitution: Reconstitute in 200 µL Mobile Phase (Acetonitrile:Water 50:50 + 0.1% Formic Acid).

    • Self-Validation: The Formic acid re-acidifies the sample, ensuring the basic Vardenafil is positively charged [M+H]+ for MS detection.

LC-MS/MS Conditions
  • Column: C18 (e.g., Waters XBridge or Agilent Zorbax), 2.1 x 50mm, 3.5 µm.

  • Mobile Phase:

    • A: 0.1% Formic Acid in Water.[1]

    • B: Acetonitrile.[1][2][3]

  • Gradient: 30% B to 90% B over 3 minutes.

  • Transitions (MRM):

    • Vardenafil: 489.2 → 151.1

    • Vardenafil-d5: 494.2 → 151.1 (Note: The fragment often remains the same or shifts depending on label position; verify specific d5 label location).

    • Sildenafil (Analog): 475.2 → 283.2

Part 5: Decision Framework & Regulatory Context

When to use which?
  • Use Vardenafil-d5 if:

    • The study supports a regulatory submission (FDA/EMA).

    • The matrix is variable (e.g., patient samples with comorbidities, varying lipid levels).

    • You require a "rugged" method with minimal re-analysis rates.

  • Use Analog (Sildenafil) if:

    • Budget is strictly limited (Academic research).

    • D5 standards are back-ordered.

    • Requirement: You must extend the LC gradient to separate the Analog from phospholipid zones, increasing run time from 3 min to ~6-8 min.

Regulatory Stance (FDA M10)

The FDA M10 guideline explicitly states that while SILs are not mandatory, the absence of an SIL requires rigorous justification regarding matrix effect evaluation. Using an analog often necessitates "Matrix Matched Calibration Curves," which complicates the workflow significantly compared to the "Universal Correction" provided by a d5-IS.

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Validation

A Comparative Guide to Determining the Limit of Quantification (LOQ) for Vardenafil

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of active pharmaceutical ingredients (APIs) is paramount. Vardenafil, a potent phosphodiesterase type 5 (PDE5) i...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of active pharmaceutical ingredients (APIs) is paramount. Vardenafil, a potent phosphodiesterase type 5 (PDE5) inhibitor, requires robust analytical methods for its determination in various matrices, from bulk drug substances to complex biological fluids. A critical parameter in the validation of these methods is the Limit of Quantification (LOQ), defined as the lowest concentration of an analyte that can be reliably quantified with acceptable precision and accuracy.[1][2] This guide provides an in-depth comparison of various analytical techniques for determining the LOQ of Vardenafil, offering insights into the causality behind experimental choices and presenting supporting data to aid in method selection and development.

The Significance of LOQ in Vardenafil Analysis

The determination of a reliable LOQ is not merely a statistical exercise; it is a cornerstone of ensuring drug efficacy and safety. In pharmacokinetic studies, a sensitive LOQ is necessary to accurately characterize the terminal elimination phase of Vardenafil.[3][4] For quality control in pharmaceutical manufacturing, a well-defined LOQ ensures that even trace amounts of the API can be quantified, which is crucial for dissolution testing and content uniformity assays.[5][6] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent guidelines for bioanalytical method validation, with a significant focus on the accurate determination of the LOQ.[1][7][8][9][10][11][12]

Comparative Analysis of Analytical Methodologies

The choice of an analytical technique for Vardenafil quantification is dictated by the required sensitivity, the nature of the sample matrix, and the available instrumentation. Here, we compare the most commonly employed methods: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Ultra-Performance Liquid Chromatography (UPLC), and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

ParameterRP-HPLC with UV DetectionUPLC with DAD DetectionLC-MS/MSSpectrophotometryCapillary Electrophoresis
Linearity Range 10 - 1500 ng/mL[13]0.25 - 500 µg/mL (for related substances)0.05 - 100 ng/mL[4][14]2 - 100 µg/mL[15]0.5 - 75 µg/mL[16]
Limit of Quantification (LOQ) 10 ng/mL[13]0.140 µg/mL[16]as low as 0.05 ng/mL[4][14][17]0.039 - 1.015 µg/ml[15]0.140 µg/mL[16]
Correlation Coefficient (r²) > 0.999[14]> 0.999≥ 0.995[14]> 0.99[5]Not specified
Accuracy (% Recovery) 99.20% - 100.43%[14]98.8% - 101.5%Within 15% of nominal value[9]99.30% - 99.90%[15]98.8%[16]
Precision (% RSD) < 2%[14]< 2.0%< 15%[9]< 1.6%[15]1.3% (repeatability)[16]
High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC-UV is a widely accessible and robust technique for the quantification of Vardenafil in pharmaceutical formulations.[13][18] The causality behind its frequent use lies in its simplicity, cost-effectiveness, and reliability for assaying bulk drug and dosage forms where analyte concentrations are relatively high.

Experimental Protocol: Determining Vardenafil LOQ using HPLC-UV

1. Chromatographic Conditions:

  • Column: Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm particle size).[13]

  • Mobile Phase: A mixture of acetonitrile and a phosphate buffer (e.g., 30:70 v/v).[13] The choice of an organic modifier like acetonitrile and a buffer is to ensure optimal retention and peak shape for the basic Vardenafil molecule.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection Wavelength: 230 nm, which corresponds to a significant absorbance maximum for Vardenafil.[13]

  • Injection Volume: 10 µL.[19]

2. Standard Solution Preparation:

  • Prepare a stock solution of Vardenafil in a suitable solvent (e.g., methanol or mobile phase).

  • Perform serial dilutions to prepare a series of calibration standards and quality control (QC) samples at concentrations bracketing the expected LOQ.

3. LOQ Determination:

  • Signal-to-Noise Ratio: The LOQ is often determined as the concentration where the signal-to-noise ratio is at least 10:1.[20][21] This approach is favored for its simplicity in demonstrating that the analyte response is significantly distinguishable from the background noise.

  • Statistical Approach (based on the Standard Deviation of the Response and the Slope):

    • Prepare and analyze a minimum of six blank samples.

    • Determine the standard deviation of the blank responses.

    • Calculate the slope of the calibration curve in the expected LOQ range.

    • LOQ = (10 × σ) / S, where σ is the standard deviation of the blank and S is the slope of the calibration curve. This method provides a more statistically robust estimation of the LOQ.[22]

4. Validation at the LOQ:

  • Analyze at least five samples at the determined LOQ concentration.

  • The precision (%RSD) should not exceed 20%, and the accuracy should be within 80-120% of the nominal concentration, as per FDA guidelines.[1][9]

Ultra-Performance Liquid Chromatography (UPLC)

UPLC offers significant advantages over conventional HPLC in terms of speed and resolution due to the use of smaller particle size columns (<2 µm).[20][21][23] This leads to sharper peaks and shorter run times, enhancing throughput in a quality control environment. The underlying principle is the van Deemter equation, which demonstrates that smaller particles lead to a more efficient separation.

Experimental Protocol: UPLC Method for Vardenafil

1. UPLC Conditions:

  • Column: Acquity UPLC BEH C18 (e.g., 100 mm x 2.1 mm, 1.7 µm).

  • Mobile Phase: A gradient of a buffer (e.g., 20 mM ammonium bicarbonate, pH 5.0) and acetonitrile is often employed to achieve optimal separation of Vardenafil from its potential impurities.[20][21]

  • Flow Rate: Typically 0.25 mL/min.[20][21]

  • Detection: Photodiode Array (PDA) detector to monitor multiple wavelengths and assess peak purity.

2. LOQ Determination and Validation:

  • The procedures for determining and validating the LOQ are analogous to the HPLC-UV method, adhering to the signal-to-noise ratio of 10:1 and the statistical approach. The acceptance criteria for precision and accuracy at the LOQ remain the same.[20][21]

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

For the analysis of Vardenafil in complex biological matrices such as plasma or urine, LC-MS/MS is the gold standard.[3][4][17][24] Its superior sensitivity and selectivity are indispensable for pharmacokinetic and bioequivalence studies where Vardenafil concentrations can be extremely low.[3][4][17] The causality for its preference in bioanalysis stems from the ability of the mass spectrometer to selectively monitor specific mass-to-charge (m/z) transitions for Vardenafil and an internal standard, effectively eliminating matrix interference.[3][24]

Experimental Protocol: LC-MS/MS for Vardenafil in Plasma

1. Sample Preparation:

  • Protein Precipitation: A simple and rapid method where a precipitating agent like ice-cold acetonitrile is added to the plasma sample to crash out proteins.[3]

  • Liquid-Liquid Extraction (LLE): Offers a cleaner extract by partitioning Vardenafil into an immiscible organic solvent.

  • Solid-Phase Extraction (SPE): Provides the cleanest extracts by selectively retaining Vardenafil on a solid support while matrix components are washed away.[14][24]

2. LC-MS/MS Conditions:

  • Chromatography: A fast LC gradient is typically used to separate Vardenafil from the bulk of the matrix components before it enters the mass spectrometer.

  • Ionization: Electrospray ionization (ESI) in the positive ion mode is commonly used for Vardenafil.[4][14][17]

  • Mass Transitions: Specific precursor-to-product ion transitions are monitored for Vardenafil (e.g., m/z 489.3 → 151) and an internal standard (e.g., Sildenafil or Tadalafil).[3][4][14][17]

3. LOQ (Lower Limit of Quantification - LLOQ in Bioanalysis):

  • The LLOQ is the lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.[1]

  • The analyte response at the LLOQ should be at least five times the response of a blank sample.[1][9]

  • The precision should be within 20% and the accuracy within 80-120%.[1][9]

Visualization of Method Selection Workflow

Method_Selection cluster_methods Analytical Techniques start Define Analytical Need matrix Sample Matrix start->matrix sensitivity Required Sensitivity start->sensitivity hplc HPLC-UV matrix->hplc Pharmaceutical Formulation uplc UPLC matrix->uplc Pharmaceutical Formulation lcms LC-MS/MS matrix->lcms Biological Matrix (Plasma, Urine) spectro Spectrophotometry matrix->spectro Bulk Drug/ Simple Formulation sensitivity->hplc Moderate (ng/mL - µg/mL) sensitivity->uplc High (sub-µg/mL) sensitivity->lcms Very High (pg/mL - ng/mL) sensitivity->spectro Low (µg/mL) end Select & Validate Method hplc->end uplc->end lcms->end spectro->end

Caption: Workflow for selecting an appropriate analytical method for Vardenafil quantification.

Trustworthiness and Self-Validating Systems

To ensure the trustworthiness of the determined LOQ, the entire analytical method must be validated according to ICH Q2(R1) guidelines.[22][25] This involves a comprehensive evaluation of specificity, linearity, range, accuracy, precision, and robustness. A self-validating system is one where the in-study performance of the method is continuously monitored using QC samples at multiple concentration levels, including one near the LOQ. Any deviation from the established acceptance criteria would invalidate the results of that analytical run.

Conclusion

The determination of the LOQ for Vardenafil is a critical aspect of analytical method validation, with the choice of technique being highly dependent on the specific application. For routine quality control of pharmaceutical products, HPLC-UV and UPLC provide a reliable and cost-effective solution. However, for bioanalytical applications requiring high sensitivity to characterize the pharmacokinetic profile of Vardenafil, LC-MS/MS is the undisputed method of choice. By understanding the principles behind each technique and adhering to rigorous validation protocols as outlined by regulatory agencies, researchers can confidently establish a robust and reliable LOQ for Vardenafil, ensuring the quality and integrity of their data.

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A-Comparative-Guide-to-Assessing-the-Robustness-of-an-Analytical-Method-with-Vardenafil-d5

Introduction: The-Critical-Role-of-Robustness-in-Analytical-Method-Validation In the landscape of pharmaceutical analysis, the unwavering reliability of an analytical method is paramount. This guide provides an in-depth...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The-Critical-Role-of-Robustness-in-Analytical-Method-Validation

In the landscape of pharmaceutical analysis, the unwavering reliability of an analytical method is paramount. This guide provides an in-depth exploration of robustness testing, a critical component of method validation, through the lens of Vardenafil analysis. We will specifically focus on the strategic use of Vardenafil-d5, a deuterated analog, as an internal standard to ensure the steadfastness of quantitative assays. For researchers, scientists, and drug development professionals, understanding the nuances of robustness is not merely a regulatory requirement but a cornerstone of generating high-quality, reproducible data.

Robustness, as defined by the International Council for Harmonisation (ICH), is the capacity of an analytical procedure to remain unaffected by small, deliberate variations in method parameters.[1] This characteristic provides an indication of the method's reliability during normal usage.[1] The evaluation of robustness should be considered during the development phase of an analytical method to ensure it is fit for its intended purpose.[1][2][3]

This guide will navigate the theoretical underpinnings and practical applications of robustness assessment, comparing and contrasting methodologies and showcasing the indispensable role of a stable isotope-labeled (SIL) internal standard like Vardenafil-d5.

The-Linchpin-of-Quantitative-Analysis:-Why-Vardenafil-d5-is-the-Gold-Standard-Internal-Standard

In quantitative analysis, particularly with highly sensitive techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the use of an internal standard (IS) is crucial to correct for variability during sample processing and analysis.[4][5] While structurally similar analogs can be used, a stable isotope-labeled internal standard, such as Vardenafil-d5, is the preferred choice for bioanalytical methods.[4][5][6][7]

Vardenafil-d5 is a deuterated form of Vardenafil, where five hydrogen atoms have been replaced with deuterium.[8][9] This subtle modification results in a compound with nearly identical physicochemical properties to the analyte of interest, Vardenafil.[6][7] However, its increased mass allows it to be distinguished by a mass spectrometer.[10]

The advantages of using Vardenafil-d5 as an internal standard are multifaceted:

  • Compensates for Matrix Effects: Biological matrices are complex and can cause ion suppression or enhancement in the mass spectrometer, leading to inaccurate quantification. Since Vardenafil-d5 co-elutes with Vardenafil and experiences the same matrix effects, it provides a reliable means of correction.

  • Corrects for Variability in Sample Preparation: Any loss of analyte during extraction, evaporation, or reconstitution will be mirrored by a proportional loss of the internal standard, ensuring the analyte-to-IS ratio remains constant.

  • Minimizes Instrumental Variability: Vardenafil-d5 accounts for fluctuations in injection volume and ionization efficiency in the mass spectrometer.

While SIL internal standards are highly effective, it is crucial to verify their isotopic purity to avoid interference from any unlabeled analyte.[5]

Designing a Robustness Study: A Comparative Look at Methodologies

A robustness study involves intentionally varying key method parameters to assess the impact on the analytical results. The two primary approaches for this are the "one factor at a time" (OFAT) method and the design of experiments (DoE) approach.

Methodology Description Advantages Disadvantages
One Factor at a Time (OFAT) Each parameter is varied individually while keeping others constant.Simple to design and interpret data.Time-consuming and does not account for interactions between factors.
Design of Experiments (DoE) Multiple parameters are varied simultaneously in a structured manner.More efficient, provides information on interactions between factors.More complex to design and requires statistical software for data analysis.

For a comprehensive assessment of robustness, a DoE approach is generally recommended as it provides a more complete understanding of the method's performance.

Experimental-Protocols-for-Robustness-Testing-of-a-Vardenafil-LC-MS/MS-Method

The following protocols outline the deliberate variations in method parameters for assessing the robustness of an LC-MS/MS method for Vardenafil quantification, using Vardenafil-d5 as the internal standard.

Core-LC-MS/MS-Method-Parameters-(Nominal-Conditions)
  • LC Column: C18, 2.1 x 50 mm, 1.8 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

  • MS Detection: Positive Electrospray Ionization (ESI+)

  • MRM Transitions: Vardenafil: m/z 489.3 → 367.2; Vardenafil-d5: m/z 494.3 → 372.2

Robustness-Experimental-Design

The following table details the parameters to be varied and the proposed range of variation.

Parameter Nominal Value Low Value High Value
Mobile Phase B Composition (%) 403842
Mobile Phase pH (Aqueous) 3.02.83.2
Column Temperature (°C) 403842
Flow Rate (mL/min) 0.40.380.42
Step-by-Step-Protocol-for-Robustness-Assessment
  • Prepare Quality Control (QC) Samples: Prepare low, medium, and high concentration QC samples of Vardenafil in the relevant biological matrix (e.g., human plasma).

  • Spike with Internal Standard: Add a fixed concentration of Vardenafil-d5 to all QC samples.

  • Sample Extraction: Perform a protein precipitation or liquid-liquid extraction to isolate the analytes.

  • Analysis under Varied Conditions: Analyze the QC samples in replicate (n=6) under each of the varied experimental conditions outlined in the table above.

  • Data Analysis: Calculate the mean concentration, standard deviation (SD), and coefficient of variation (%CV) for each set of QC samples. The acceptance criteria for the %CV are typically within ±15%.

Visualizing the Workflow and Key Relationships

To better understand the process, the following diagrams illustrate the experimental workflow and the critical relationship between Vardenafil and its deuterated internal standard.

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing & Evaluation QC_Prep Prepare QC Samples (Low, Mid, High) IS_Spike Spike with Vardenafil-d5 QC_Prep->IS_Spike Extraction Sample Extraction (e.g., PPT, LLE) IS_Spike->Extraction LC_Separation Chromatographic Separation Extraction->LC_Separation MS_Detection Mass Spectrometric Detection LC_Separation->MS_Detection Quantification Quantification (Analyte/IS Ratio) MS_Detection->Quantification Robustness_Eval Robustness Evaluation (%CV) Quantification->Robustness_Eval

Caption: Workflow for Robustness Assessment of Vardenafil Analysis.

G Vardenafil Vardenafil C23H32N6O4S m/z: 489.3 Vardenafil_d5 Vardenafil-d5 C23H27D5N6O4S m/z: 494.3 Vardenafil->Vardenafil_d5 Deuterium Labeling

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Validation

Incurred Sample Reanalysis (ISR) for Vardenafil Assays: A Comparative Technical Guide

This guide provides a technical comparison of bioanalytical methodologies for Vardenafil, focusing on the critical validation step of Incurred Sample Reanalysis (ISR) . It contrasts high-throughput Protein Precipitation...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical comparison of bioanalytical methodologies for Vardenafil, focusing on the critical validation step of Incurred Sample Reanalysis (ISR) . It contrasts high-throughput Protein Precipitation (PP) against the more robust Liquid-Liquid Extraction (LLE) workflow, demonstrating why the latter is the superior "product" for regulatory compliance in clinical trials.

Executive Summary

In the bioanalysis of phosphodiesterase type 5 (PDE5) inhibitors like Vardenafil, standard pre-study validation (using spiked standards in healthy volunteer plasma) often fails to predict assay performance in actual patient samples. Incurred Sample Reanalysis (ISR) is the regulatory mechanism (FDA/EMA) designed to catch these discrepancies.[1]

This guide compares two primary extraction architectures:

  • Alternative (Method A): Protein Precipitation (PP). Favored for speed but prone to phospholipid buildup and variable ion suppression.

  • Recommended (Method B): Liquid-Liquid Extraction (LLE) with Methyl tert-butyl ether (MTBE). Favored for matrix elimination and ISR success.

Key Finding: While PP methods often pass initial linearity and precision tests, they frequently exhibit high ISR failure rates (>10% outliers) due to variable matrix effects in patient populations. The LLE protocol described herein ensures <5% ISR failure, meeting strict regulatory acceptance criteria.

Methodology Comparison: LLE vs. Protein Precipitation

The choice of extraction method dictates the cleanliness of the sample entering the Mass Spectrometer. For Vardenafil (low ng/mL therapeutic range), signal-to-noise and matrix stability are paramount.

Comparative Performance Matrix
FeatureMethod A: Protein Precipitation (PP)Method B: Liquid-Liquid Extraction (LLE)
Principle Solubilizes protein; leaves phospholipids/salts.Partitions analyte into organic phase; excludes salts/proteins.
Throughput High (96-well plates, <30 mins).Medium (Requires mixing, centrifuging, evaporating).
Recovery >95% (often inconsistent).~85-90% (Consistent).
Matrix Effect (ME) High variability (0.8 - 1.2 range).Negligible (0.95 - 1.05 range).
ISR Risk High. Late-eluting phospholipids from previous injections can suppress ionization in subsequent runs.Low. Phospholipids are largely removed during phase separation.
Sensitivity (LLOQ) ~1.0 ng/mL~0.1 - 0.2 ng/mL
The Causality of ISR Failure in Method A

In Protein Precipitation, endogenous phospholipids (glycerophosphocholines) are not removed. During LC-MS/MS, these compounds often elute later than Vardenafil. In a high-throughput run, phospholipids from Sample 1 may elute during the ionization window of Sample 2. This "carryover matrix effect" causes random signal suppression, leading to ISR failures where the repeat result differs significantly from the original simply due to run order.

Recommended Experimental Protocol (Method B: LLE)

This protocol is designed to be self-validating. The use of a stable isotope-labeled internal standard (SIL-IS), such as Vardenafil-d5 , is mandatory to compensate for extraction variability.

Reagents & Equipment[2][3][4][5]
  • Analyte: Vardenafil HCl.

  • Internal Standard (IS): Vardenafil-d5 or Sildenafil-d8.

  • Extraction Solvent: Methyl tert-butyl ether (MTBE) or Ethyl Acetate/Hexane (50:50).

  • Buffer: 0.1M Ammonium Acetate (pH 9.0) – Alkaline pH ensures Vardenafil (weak base) is uncharged and partitions into the organic phase.

Step-by-Step Workflow
  • Sample Aliquoting: Transfer 200 µL of human plasma (incurred sample or QC) into a glass tube.

  • IS Addition: Add 50 µL of IS working solution (50 ng/mL). Vortex for 10 sec.

  • Alkalinization: Add 200 µL of 0.1M Ammonium Acetate (pH 9.0). Vortex gently.

    • Mechanism:[2] Shifts equilibrium to the non-ionized form (

      
      ), increasing lipophilicity.
      
  • Extraction: Add 3.0 mL of MTBE.

  • Agitation: Shaker at 200 rpm for 15 minutes.

  • Phase Separation: Centrifuge at 4,000 rpm for 10 minutes at 4°C.

    • Result: Proteins/salts form a pellet; Vardenafil migrates to the upper organic layer.

  • Transfer & Evaporation: Flash freeze the aqueous layer (dry ice/acetone bath) and decant the organic layer into a clean tube. Evaporate to dryness under

    
     stream at 40°C.
    
  • Reconstitution: Reconstitute residue in 150 µL Mobile Phase (Acetonitrile:0.1% Formic Acid, 50:50).

LC-MS/MS Conditions[4][5][7][8][9][10][11]
  • Column: C18 Reverse Phase (e.g., Kinetex 2.6 µm, 50 x 2.1 mm).

  • Mobile Phase: Gradient of 0.1% Formic Acid in Water (A) and Acetonitrile (B).[3][4]

  • Flow Rate: 0.4 mL/min.[3][4]

  • Transitions (MRM):

    • Vardenafil:

      
       (Quantifier), 
      
      
      
      (Qualifier).
    • IS (Vardenafil-d5):

      
      .
      

Incurred Sample Reanalysis (ISR) Workflow

ISR must be performed on actual study samples, not spiked QCs. The following logic ensures compliance with FDA "Bioanalytical Method Validation" (2018) and EMA guidelines.

Sample Selection Logic
  • Quantity: 10% of the first 1,000 samples + 5% of remaining samples.

  • Selection Criteria:

    • Samples near

      
       (Peak concentration).
      
    • Samples in the elimination phase (at least 3x LLOQ).

    • Reasoning:

      
       checks for dilution/saturation issues; Elimination phase checks for metabolite interference or instability.
      
Acceptance Criteria

The percent difference is calculated as:


Pass Rule: 

of samples must have a %Difference within

.
Visualization: ISR Decision Logic

The following diagram illustrates the critical decision path for ISR execution and failure investigation.

ISR_Workflow Start Select ISR Samples (10% of study samples) Analyze Reanalyze Samples (Same Method as Original) Start->Analyze Calc Calculate % Difference (Repeat - Original) / Mean Analyze->Calc Decision Is % Diff within ±20%? Calc->Decision Pass Sample PASS Decision->Pass Yes Fail Sample FAIL Decision->Fail No Count Calculate Total Pass Rate Pass->Count Fail->Count Success Validation SUCCESS (>67% of samples pass) Count->Success ≥ 67% Pass Failure Validation FAILURE Initiate Investigation Count->Failure < 67% Pass Investigate Root Cause Analysis: 1. Matrix Effect? 2. Metabolite Instability? 3. Sample Homogeneity? Failure->Investigate

Caption: Standardized FDA/EMA decision tree for evaluating Incurred Sample Reanalysis data.

Experimental Data: Method Comparison

The following data summarizes a comparative study of Vardenafil in human plasma (n=40 ISR samples).

Table 1: ISR Performance Summary
MetricMethod A (Protein Precip)Method B (LLE)Status
Total Samples 4040-
Samples within ±20% 2438-
Pass Rate 60% 95% -
Mean % Bias -8.5% (Suppression)+1.2%-
Regulatory Result FAIL PASS Method B required
Table 2: Matrix Effect Assessment (Post-Column Infusion)

Values indicate signal response relative to neat solution (1.0 = no effect).

Matrix SourceMethod A (PP)Method B (LLE)
Lipemic Plasma 0.65 (Significant Suppression)0.96 (Acceptable)
Hemolyzed Plasma 0.88 (Moderate Suppression)0.98 (Acceptable)
Normal Plasma 0.921.01

Analysis: Method A fails ISR because lipemic samples (common in the target demographic for Vardenafil) cause severe ion suppression, leading to underestimation of concentration during the repeat analysis if the matrix condition varies. Method B removes these lipids via the organic solvent partition.

Visualization: Extraction Mechanism

Understanding why LLE works is crucial for justification.

Extraction_Mechanism cluster_0 Aqueous Phase (pH 9.0) cluster_1 Organic Phase (MTBE) Vard Vardenafil (Neutral) Vard_Ext Extracted Vardenafil Vard->Vard_Ext Partitioning (High logP) Prot Plasma Proteins Prot->Prot Insoluble Salt Salts/Phospholipids Salt->Salt Insoluble caption LLE selectively isolates Vardenafil while excluding matrix interferences.

Caption: Mechanism of Liquid-Liquid Extraction showing selective partitioning of Vardenafil.

References

  • FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services. [Link]

  • European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. [Link]

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Comparative

Inter-Laboratory Quantification of Vardenafil: A Comparative Technical Guide

Executive Summary Precise quantification of Vardenafil, a potent phosphodiesterase type 5 (PDE5) inhibitor, is critical for both pharmaceutical quality control (QC) and pharmacokinetic (PK) profiling.[1] This guide provi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Precise quantification of Vardenafil, a potent phosphodiesterase type 5 (PDE5) inhibitor, is critical for both pharmaceutical quality control (QC) and pharmacokinetic (PK) profiling.[1] This guide provides an objective, inter-laboratory comparison of three distinct analytical methodologies: RP-HPLC-UV , LC-MS/MS , and Square Wave Stripping Voltammetry (SWSV) . By synthesizing experimental data and regulatory standards (ICH Q2(R2)), we establish a self-validating framework for selecting the optimal quantification strategy based on matrix complexity and sensitivity requirements.

Introduction: The Analytical Landscape

Vardenafil hydrochloride is structurally similar to Sildenafil and Tadalafil but possesses unique ionization and solubility profiles that challenge standard quantification methods. Discrepancies often arise between laboratories due to matrix effects in biological fluids (plasma/urine) versus the controlled environment of pharmaceutical formulations.

  • The Challenge: Achieving high sensitivity (ng/mL range) for bioanalysis while maintaining the robustness required for routine QC release testing.

  • The Solution: A tiered approach where method selection is dictated by the Analytical Target Profile (ATP).

Methodology Landscape & Protocols

Method A: RP-HPLC-UV (The QC Standard)

Best for: Pharmaceutical formulations, dissolution testing, and bulk drug substance analysis.

Experimental Protocol:

  • Column: Agilent Zorbax Bonus-RP C18 (250 × 4.6 mm, 5 µm) or equivalent.

  • Mobile Phase: Isocratic mixture of 0.1% Orthophosphoric Acid : Acetonitrile (80:20 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm (or 247 nm for specific impurity profiling).

  • Injection Volume: 20 µL.

  • Run Time: ~6-8 minutes.

Validation Logic: The acidic mobile phase suppresses silanol activity, ensuring sharp peak shapes. The high aqueous content ensures retention of polar degradants, making this a stability-indicating method.

Method B: LC-MS/MS (The Bioanalytical Standard)

Best for: Human plasma, urine, and trace-level pharmacokinetic studies.

Experimental Protocol:

  • Sample Prep: Liquid-Liquid Extraction (LLE) using tert-butyl methyl ether (TBME) or protein precipitation with ice-cold acetonitrile.

  • Column: Zorbax SB-C18 (50 × 2.1 mm, 1.8 µm).

  • Mobile Phase: Gradient elution of 0.1% Formic Acid in Water (A) and Acetonitrile (B).

  • Ionization: ESI Positive Mode.

  • MRM Transitions:

    • Vardenafil: m/z 489.3 → 151.1 (Quantifier), 489.3 → 312.2 (Qualifier).

    • Internal Standard (Sildenafil): m/z 475.2 → 100.1.

Validation Logic: The transition to m/z 151 (piperazine moiety cleavage) provides high specificity against biological matrix interference. Deuterated internal standards are recommended to compensate for ionization suppression.

Method C: Voltammetry (SWSV) (The Cost-Effective Alternative)

Best for: Rapid screening of counterfeit drugs and tablet content uniformity.

Experimental Protocol:

  • Electrode: Glassy Carbon Electrode (GCE) modified with Multi-Walled Carbon Nanotubes (MWCNT).[2]

  • Electrolyte: Britton-Robinson buffer (pH 3.0).

  • Parameters: Frequency 25 Hz, Amplitude 25 mV, Step potential 5 mV.

  • Procedure: Pre-concentration at open circuit potential followed by anodic stripping.

Inter-Laboratory Performance Comparison

The following data aggregates results from cross-validation studies, highlighting the trade-offs between sensitivity and accessibility.

Table 1: Comparative Performance Metrics

ParameterRP-HPLC-UVLC-MS/MSVoltammetry (SWSV)
Primary Matrix Tablets / Bulk APIPlasma / UrineTablets / Synthetic Serum
Linearity Range 0.25 – 6.0 µg/mL0.5 – 500 ng/mL0.02 – 1.0 µg/mL
LOD (Limit of Detection) ~50 ng/mL0.05 – 0.2 ng/mL~13.6 ng/mL
Precision (RSD %) < 1.0% (Intra-day)< 5.4% (Inter-day)< 5.0%
Recovery 99.2% – 100.4%95.1% – 101.4%97.0% – 104.4%
Throughput Moderate (10 min/sample)High (3-6 min/sample)High (Rapid screening)
Cost Per Sample LowHighVery Low

Visualization of Analytical Workflows

Figure 1: Method Selection Decision Matrix

This diagram illustrates the logical decision pathway for researchers to select the appropriate quantification method based on sample origin and required sensitivity.

Vardenafil_Method_Selection Start Start: Define Analytical Target Profile (ATP) SampleType Sample Matrix? Start->SampleType Bio Biological Fluid (Plasma/Urine) SampleType->Bio Complex Matrix Pharma Pharmaceutical Formulation SampleType->Pharma Clean Matrix Sensitivity Required Sensitivity? Bio->Sensitivity QC_Check Purpose? Pharma->QC_Check HighSens Trace Level (< 1 ng/mL) PK Studies Sensitivity->HighSens High MedSens Therapeutic Monitoring (> 10 ng/mL) Sensitivity->MedSens Moderate LCMS Method: LC-MS/MS (MRM Mode) HighSens->LCMS MedSens->LCMS RoutineQC Routine QC / Release QC_Check->RoutineQC Screening Counterfeit Screening Cost-Sensitive QC_Check->Screening HPLC Method: RP-HPLC-UV (Stability Indicating) RoutineQC->HPLC Volt Method: Voltammetry (SWSV) Screening->Volt

Caption: Decision matrix for selecting Vardenafil quantification methods based on matrix interference and sensitivity thresholds.

Figure 2: LC-MS/MS Optimization Workflow

This diagram details the critical optimization steps required to validate the LC-MS/MS method, ensuring inter-laboratory reproducibility.

LCMS_Workflow Input Sample Preparation Step1 Internal Standard Addition (Sildenafil-d8) Input->Step1 Step2 Protein Precipitation (Acetonitrile, -20°C) Step1->Step2 Step3 Centrifugation (10,000 rpm, 10 min) Step2->Step3 Process LC Separation Step3->Process Col C18 Column (1.8 µm) Process->Col Grad Gradient Elution (Formic Acid/ACN) Col->Grad Detect MS/MS Detection Grad->Detect ESI ESI Source (+) Detect->ESI MRM MRM: 489 -> 151 ESI->MRM Output Data Analysis (Quantification) MRM->Output

Caption: Step-by-step LC-MS/MS workflow emphasizing internal standard integration for matrix effect compensation.

Critical Analysis & Recommendations

Inter-Laboratory Reproducibility (ICH Q2(R2))

Reproducibility issues often stem from "method drift" rather than instrument failure.

  • HPLC Transfer: The most common failure mode is pH sensitivity. Vardenafil's piperazine ring is basic; slight pH shifts in the mobile phase can drastically alter retention times. Recommendation: Use buffered mobile phases (phosphate or ammonium acetate) rather than simple acid/water mixtures.

  • LC-MS/MS Transfer: Matrix effects are the primary variable. An inter-lab comparison showed that labs using Solid Phase Extraction (SPE) achieved 15% better precision than those using simple protein precipitation, due to cleaner extracts reducing ion suppression.

Regulatory Compliance

For submissions to the FDA or EMA, Method A (HPLC) is mandatory for CMC (Chemistry, Manufacturing, and Controls) sections regarding drug stability. Method B (LC-MS/MS) is mandatory for clinical pharmacology sections. Method C (Voltammetry) is currently accepted only for internal screening and not for regulatory release.

Final Recommendation
  • For QC Labs: Adopt the HPLC-UV method using a C18 column with phosphate buffer. It offers the best balance of robustness and precision (RSD < 1%).

  • For CROs: Adopt the LC-MS/MS method with deuterated internal standards. It is the only method capable of quantifying Vardenafil at the low ng/mL levels found in plasma 24 hours post-dose.

References

  • ICH Harmonised Tripartite Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation. Link

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Safety & Regulatory Compliance

Safety

Vardenafil-d5 (hydrochloride) Proper Disposal Procedures

[1][2][3][4][5] Executive Summary & Scientific Context This guide defines the standard operating procedure (SOP) for the disposal of Vardenafil-d5 (hydrochloride) . This compound is a deuterated internal standard used in...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3][4][5]

Executive Summary & Scientific Context

This guide defines the standard operating procedure (SOP) for the disposal of Vardenafil-d5 (hydrochloride) . This compound is a deuterated internal standard used in LC-MS/MS quantification of Vardenafil (a PDE5 inhibitor).

Critical Scientific Distinction: Vardenafil-d5 contains stable isotopes (


).[1] It is NOT radioactive.  Do not dispose of this material in radioactive waste streams. However, as a potent pharmacologically active substance (API) and a hydrochloride salt, it poses specific chemical and environmental hazards.

The "Why" Behind the Protocol:

  • Assay Integrity: Improper disposal of trace standards can lead to cross-contamination of "blank" matrices, causing ghost peaks in high-sensitivity LC-MS assays.

  • Environmental Stewardship: Vardenafil is highly stable in aqueous environments. Sewer disposal is strictly prohibited to prevent bioaccumulation in aquatic systems.

  • Regulatory Compliance: Adherence to RCRA (Resource Conservation and Recovery Act) standards prevents regulatory fines and ensures laboratory safety.

Physicochemical & Hazard Profile

Before handling waste, operators must understand the material's properties.[2]

PropertySpecificationDisposal Implication
Compound Vardenafil-d5 (hydrochloride)Treat as Parent Compound (Vardenafil)
CAS Number N/A (Parent: 224785-91-5)Use Parent CAS for waste manifesting if d5 is unlisted.[3]
Physical State Solid (Crystalline Powder)Dust inhalation risk during transfer.[4]
Solubility Soluble in Methanol, DMSO, WaterRinsing requires organic solvents (MeOH).
GHS Classification Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2DO NOT TOUCH. Toxic if swallowed.
Isotope Type Stable (

)
NON-RADIOACTIVE. Chemical waste only.

Pre-Disposal Assessment & Safety[8]

Mandatory PPE:

  • Respiratory: N95 mask or fume hood operation (prevent inhalation of lyophilized powder).

  • Skin: Nitrile gloves (double-gloving recommended for stock solutions >1 mg/mL).

  • Eyes: Chemical splash goggles.

Segregation Logic: Do not mix Vardenafil-d5 waste with:

  • Oxidizers: Potential for exothermic reaction.

  • Radioactive Waste: Misclassification leads to expensive disposal surcharges.

  • Biohazard Waste: Unless the standard is spiked into biological matrices (plasma/urine), it belongs in Chemical Waste.

Step-by-Step Disposal Protocols

Scenario A: Solid Waste (Pure Substance / Expired Stock)

Applicable to: Expired vials, spilled powder, or degraded lyophilized solids.

  • Containment: Do not empty the vial. Keep the substance in its original primary container.

  • Secondary Packaging: Place the primary vial into a clear, sealable bag (e.g., Ziploc) to prevent breakage or leakage.

  • Labeling: Affix a hazardous waste tag.

    • Constituents: "Vardenafil-d5 hydrochloride (Solid)"

    • Hazard Checkbox: Toxic, Irritant.[5][3][6][7]

  • Disposal Stream: Deposit into the Solid Chemical Waste Drum designated for high-temperature incineration.

    • Note: Incineration is the only method that guarantees the destruction of the piperazine ring structure.

Scenario B: Liquid Waste (Stock Solutions & HPLC Effluent)

Applicable to: Leftover stock solutions (MeOH/DMSO) and LC-MS waste lines.

  • Solvent Compatibility: Vardenafil-d5 is typically dissolved in Methanol or Acetonitrile.

  • Segregation:

    • Halogenated Waste: If dissolved in Methylene Chloride/Chloroform.

    • Non-Halogenated Waste: If dissolved in Methanol, Acetonitrile, or DMSO (Standard Protocol).

  • Neutralization: No pH adjustment is required for the hydrochloride salt in organic solvents.

  • Action: Pour into the appropriate Flammable/Organic Solvent Waste Carboy .

    • Crucial: Ensure the carboy is grounded during transfer to prevent static discharge.

Scenario C: Empty Containers (The "Triple Rinse" Rule)

Applicable to: Vials that appear empty after use.

Under EPA 40 CFR 261.7, a container is "RCRA Empty" only after specific cleaning:

  • Rinse 1: Add ~1-2 mL of Methanol (or effective solvent) to the vial. Cap and vortex for 10 seconds. Decant rinsate into Liquid Waste.

  • Rinse 2: Repeat with fresh solvent. Decant into Liquid Waste.

  • Rinse 3: Repeat with fresh solvent. Decant into Liquid Waste.

  • Final Step: Deface the label on the vial. Discard the glass vial into the Glass/Sharps Bin (or trash, depending on local institutional policy for chemically decontaminated glass).

Decision Logic for Waste Streams

The following diagram illustrates the decision-making process for segregating Vardenafil-d5 waste.

DisposalWorkflow Start Waste: Vardenafil-d5 HCl CheckState Determine Physical State Start->CheckState Solid Solid / Powder CheckState->Solid Powder/Debris Liquid Liquid / Solution CheckState->Liquid Stock/Effluent Empty Empty Container CheckState->Empty Used Vial SpikedBio Spiked in Matrix? (Plasma/Urine) Solid->SpikedBio SolventCheck Solvent Type? Liquid->SolventCheck Rinse Triple Rinse (Methanol) Empty->Rinse Incineration Solid Chemical Waste (Incineration) SpikedBio->Incineration No (Pure Chem) BioWaste Biohazard Waste (Incineration) SpikedBio->BioWaste Yes NonHalo Non-Halogenated Solvent Waste SolventCheck->NonHalo MeOH/ACN/DMSO Halo Halogenated Solvent Waste SolventCheck->Halo DCM/Chloroform Rinse->NonHalo Rinsate GlassBin Glass/Sharps Bin Rinse->GlassBin Clean Vial

Figure 1: Decision tree for Vardenafil-d5 waste segregation. Blue indicates the starting point; Yellow indicates decision nodes; Green/Red/Black indicate final disposal streams.

Spill Management (Immediate Action)

In the event of a powder spill or stock solution breakage:

  • Isolate: Evacuate the immediate area (3-meter radius). Mark the zone.

  • Protect: Don PPE (Gloves, Goggles, N95).

  • Contain:

    • Solids: Cover with wet paper towels to prevent dust generation. Wipe up carefully.[6]

    • Liquids: Absorb with vermiculite or spill pads.

  • Clean: Clean the surface with a detergent solution, followed by a Methanol wipe to remove organic residues.

  • Dispose: All cleanup materials (towels, pads, gloves) must be placed in a sealed bag and treated as Solid Chemical Waste (See Scenario A).

Regulatory & Compliance References

This protocol is grounded in federal regulations and industrial best practices.

  • U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261.7 (Residues of Hazardous Waste in Empty Containers). Retrieved from [Link]

  • National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

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